Dalzanemdor

• CAS: 1629853-48-0

Core Science & Biosynthesis

Dalzanemdor (SAGE-718): A Technical Guide to its Mechanism of Action in Neuronal Circuits

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The clinical development of Dalzanemdor (SAGE-718) for cognitive impairment in Huntington's disease, Parkinson's disease, and Alzheimer's disease has been discontinued (B1498344) following Phase 2 and 3 trials that did not meet their primary endpoints. This document serves as a technical guide to the preclinical data and the elucidated mechanism of action of Dalzanemdor for scientific and research purposes.

Executive Summary

Dalzanemdor (formerly SAGE-718) is a novel, synthetic neurosteroid analogue of 24(S)-hydroxycholesterol that acts as a potent positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. Developed to address cognitive deficits associated with NMDA receptor hypofunction in neurodegenerative disorders, its mechanism centers on enhancing the activity of NMDA receptors in the presence of the endogenous co-agonists glutamate (B1630785) and glycine. Preclinical studies demonstrated Dalzanemdor's ability to potentiate NMDA receptor-mediated synaptic transmission, enhance synaptic plasticity, and ameliorate cognitive and behavioral deficits in animal models of NMDA receptor hypofunction. Despite a favorable safety profile, Dalzanemdor failed to demonstrate statistically significant cognitive improvement in clinical trials for Huntington's, Parkinson's, and Alzheimer's diseases. This guide provides an in-depth overview of the preclinical pharmacology, mechanism of action, and key experimental findings that defined the scientific rationale for Dalzanemdor's development.

Molecular Mechanism of Action

Dalzanemdor's primary mechanism of action is the positive allosteric modulation of NMDA receptors. Unlike direct agonists, Dalzanemdor does not activate the NMDA receptor on its own. Instead, it binds to a distinct allosteric site on the receptor complex, enhancing the receptor's response to its endogenous agonists, glutamate and glycine. This modulatory action is thought to increase the probability of the NMDA receptor channel opening, thereby augmenting the influx of calcium ions upon agonist binding.

Preclinical evidence indicates that Dalzanemdor potentiates NMDA receptors containing any of the GluN2A-D subunits with similar potency, suggesting a broad modulatory effect across different NMDA receptor subtypes. This potentiation of NMDA receptor currents leads to an increase in the amplitude of NMDA receptor-mediated excitatory postsynaptic potentials (EPSPs) without altering their decay kinetics.

Impact on Neuronal Circuits and Synaptic Plasticity

The potentiation of NMDA receptor function by Dalzanemdor has significant implications for neuronal circuit activity and synaptic plasticity, processes that are fundamental to learning and memory.

Enhancement of Synaptic Transmission

By increasing the gain of NMDA receptor-mediated signaling, Dalzanemdor enhances excitatory synaptic transmission in key brain regions associated with cognition, such as the hippocampus and striatum. This was demonstrated in preclinical studies where SAGE-718 increased the amplitude of NMDA receptor EPSPs in striatal medium spiny neurons.

Modulation of Long-Term Potentiation (LTP)

Long-term potentiation (LTP), a cellular correlate of learning and memory, is critically dependent on NMDA receptor activation. Preclinical studies have shown that derivatives of 24(S)-hydroxycholesterol, the parent compound of Dalzanemdor, enhance NMDA receptor-mediated LTP in hippocampal slices. By amplifying the calcium signal through NMDA receptors, Dalzanemdor is hypothesized to lower the threshold for LTP induction, thereby facilitating the strengthening of synaptic connections.

Preclinical Pharmacological Data

The following tables summarize the key quantitative data from preclinical and early clinical studies of Dalzanemdor.

Table 1: In Vitro Pharmacology

Parameter	Value	Species/System	Reference
NMDA Receptor Potentiation (EC50)	47 nM (95% CI: 25-890 nM)	Rat striatal medium spiny neurons
Maximal Potentiation of NMDA EPSP (Emax)	330% (95% CI: 140-520%)	Rat striatal medium spiny neurons

Table 2: Pharmacokinetic Properties

Parameter	Value	Species	Reference
Oral Bioavailability	30% - 73%	Canine
Brain-to-Plasma Ratio	5.3	Rat
Median Terminal Half-Life	8 - 118 hours	Human
Time to Maximum Plasma Concentration	4 - 7 hours	Human

Experimental Protocols

This section outlines the methodologies for key experiments cited in the preclinical evaluation of Dalzanemdor.

Electrophysiological Recordings in Brain Slices

• Objective: To determine the effect of Dalzanemdor on NMDA receptor-mediated synaptic transmission.

• Methodology:

  • Acute brain slices (e.g., corticostriatal) are prepared from rodents.

  • Whole-cell patch-clamp recordings are obtained from neurons (e.g., striatal medium spiny neurons).

  • Synaptic responses are evoked by electrical stimulation of afferent fibers.

  • NMDA receptor-mediated EPSPs are pharmacologically isolated by blocking AMPA and GABA receptors.

  • A concentration-response curve for Dalzanemdor is generated by bath-applying increasing concentrations of the compound and measuring the change in the EPSP amplitude.

Animal Models of NMDA Receptor Hypofunction

• Objective: To assess the in vivo efficacy of Dalzanemdor in reversing cognitive deficits associated with NMDA receptor hypofunction.

• Methodology (Phencyclidine-induced social deficit model):

  • Rodents are administered the NMDA receptor antagonist phencyclidine (PCP) subchronically to induce a state of NMDA receptor hypofunction, which manifests as social interaction deficits.

  • Following the PCP regimen, animals are treated with Dalzanemdor or vehicle.

  • Social interaction is assessed in a novel environment by measuring behaviors such as sniffing, grooming, and following of a conspecific.

  • The ability of Dalzanemdor to ameliorate the PCP-induced social deficits is quantified.

In Vivo Electroencephalography (EEG)

• Objective: To evaluate the effect of Dalzanemdor on brain network activity and its interaction with NMDA receptor antagonists.

• Methodology:

  • Rodents are surgically implanted with EEG electrodes over relevant brain regions (e.g., cortex, hippocampus).

  • After a recovery period, baseline EEG recordings are obtained.

  • The NMDA receptor antagonist ketamine is administered to induce a characteristic increase in gamma frequency band power.

  • Dalzanemdor is administered, and its effect on the ketamine-induced gamma oscillations is measured. A more rapid return to baseline gamma power suggests that Dalzanemdor can counteract the effects of NMDA receptor blockade.

Visualizations

Signaling Pathway of Dalzanemdor at the Synapse

Caption: Dalzanemdor's positive allosteric modulation of the NMDA receptor.

Experimental Workflow for Preclinical Efficacy Testing

Caption: Workflow for preclinical evaluation of Dalzanemdor.

Logical Relationship of NMDA Hypofunction and Dalzanemdor's Action

Caption: The therapeutic hypothesis for Dalzanemdor in cognitive impairment.

SAGE-718: An In-depth Technical Guide on NMDA Receptor Interaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAGE-718 (dalzanemdor) is a novel, orally bioavailable, and brain-penetrant neuroactive steroid in clinical development for the treatment of cognitive impairment associated with neurodegenerative diseases.[1][2][3][4] It is a derivative of the endogenous brain cholesterol metabolite 24(S)-hydroxycholesterol, which is known to be a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2][5] SAGE-718 itself acts as a potent and selective PAM at NMDA receptors, enhancing receptor function in the presence of the endogenous agonists glutamate (B1630785) and glycine (B1666218).[1][6] This mechanism is hypothesized to restore normal NMDA receptor tone, which may be impaired in various neurological conditions.[1][7]

This technical guide provides a comprehensive overview of the binding affinity and kinetics of SAGE-718 with the NMDA receptor, based on publicly available preclinical data. It includes a summary of quantitative data, detailed experimental protocols, and visualizations of key pathways and workflows.

Quantitative Data: Potentiation of NMDA Receptor Subtypes

Direct binding affinity studies determining the inhibition constant (Ki) or dissociation constant (Kd) for SAGE-718 at the NMDA receptor are not extensively available in the public domain. The primary characterization of SAGE-718's interaction with the NMDA receptor has been through functional assays that measure the potentiation of receptor activity. The half-maximal effective concentration (EC50) is a key parameter derived from these studies, indicating the concentration of SAGE-718 required to elicit 50% of its maximal effect.

The following table summarizes the EC50 values for SAGE-718 across different NMDA receptor subtypes, as determined by electrophysiological studies on HEK cells expressing recombinant human NMDA receptors.

NMDA Receptor Subtype	EC50 (nM)	Emax (% increase over vehicle)	Hill Slope (h)
GluN1/GluN2A	86 (56–130)	310 (280–350)	1.4
GluN1/GluN2B	79 (42–150)	370 (320–410)	0.7
GluN1/GluN2C	150 (63–350)	86 (62–110)	2 (constrained)
GluN1/GluN2D	430 (170–1100)	130 (90–170)	1.5
GluN1/GluN2A (Voltage Clamp)	46 (32–67)	250 (210–280)	2 (constrained)
Evoked EPSPs (Rat Striatal Neurons)	47 (25–890)	330 (140–520)	-

Data sourced from Hill et al. (2022) as reported in Beckley et al. (2024) and direct findings from Beckley et al. (2024).[8][9]

NMDA Receptor Signaling Pathway and SAGE-718's Mechanism of Action

The NMDA receptor is a ligand-gated ion channel that plays a crucial role in synaptic plasticity, learning, and memory. Its activation requires the binding of both glutamate and a co-agonist, typically glycine or D-serine. The channel is also subject to a voltage-dependent block by magnesium ions (Mg2+) at resting membrane potential. Depolarization of the postsynaptic membrane relieves this block, allowing for the influx of calcium (Ca2+) and sodium (Na+) ions, and the efflux of potassium (K+) ions.

SAGE-718, as a positive allosteric modulator, does not activate the NMDA receptor directly. Instead, it binds to a site on the receptor that is distinct from the agonist binding sites. This binding event is thought to increase the probability of the channel opening when the agonist and co-agonist are bound, thereby potentiating the receptor's response to endogenous neurotransmitters.[1][6]

NMDA Receptor Signaling and SAGE-718 Modulation.

Experimental Protocols

Determination of SAGE-718 Potency using Automated Patch-Clamp Electrophysiology

This protocol describes the methodology used to determine the EC50 values of SAGE-718 on different NMDA receptor subtypes.

1. Cell Culture and Receptor Expression:

• Human Embryonic Kidney (HEK) cells stably expressing specific recombinant human NMDA receptor subunit combinations (e.g., GluN1/GluN2A, GluN1/GluN2B, etc.) are cultured under standard conditions.

2. Automated Patch-Clamp Recordings:

• An automated patch-clamp platform (e.g., IonWorks Barracuda) is utilized for high-throughput electrophysiological recordings.

• Cells are plated onto specialized microfluidic plates.

• Whole-cell voltage-clamp recordings are established.

3. Ligand and Compound Application:

• The external solution contains a sub-saturating concentration of glutamate (e.g., 0.8 µM) and a saturating concentration of glycine (e.g., 50 µM) to elicit baseline NMDA receptor currents.

• A range of concentrations of SAGE-718 is applied to the cells.

4. Data Acquisition and Analysis:

• NMDA receptor-mediated currents are recorded in response to agonist application in the presence of different concentrations of SAGE-718.

• The peak current amplitude is measured for each concentration.

• The percentage increase in current amplitude over the vehicle control is calculated.

• A concentration-response curve is generated by plotting the percentage potentiation against the logarithm of the SAGE-718 concentration.

• The EC50, Emax (maximal effect), and Hill slope are determined by fitting the data to a four-parameter logistic equation.

Workflow for Determining SAGE-718 Potency.

Representative Radioligand Binding Assay for NMDA Receptor Affinity

While specific binding affinity (Ki, Kd) and kinetic (kon, koff) data for SAGE-718 are not publicly available, a competitive radioligand binding assay is a standard method to determine such parameters. The following is a representative protocol.

1. Membrane Preparation:

• Rat brain cortices, a rich source of NMDA receptors, are homogenized in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• The homogenate is centrifuged to pellet the cell membranes.

• The membrane pellet is washed and resuspended in the assay buffer.

• Protein concentration is determined using a standard assay (e.g., BCA).

2. Competitive Binding Assay:

• The assay is performed in a 96-well plate format.

• Each well contains the prepared brain membranes, a radiolabeled ligand that binds to the NMDA receptor (e.g., [³H]MK-801 for the ion channel site), and either buffer (for total binding), a high concentration of an unlabeled competitor (for non-specific binding), or varying concentrations of the test compound (SAGE-718).

• The plate is incubated to allow the binding to reach equilibrium.

3. Filtration and Scintillation Counting:

• The incubation is terminated by rapid filtration through a glass fiber filter mat, which traps the membranes with the bound radioligand.

• The filters are washed with ice-cold buffer to remove unbound radioligand.

• The radioactivity retained on the filters is measured using a liquid scintillation counter.

4. Data Analysis:

• The specific binding is calculated by subtracting the non-specific binding from the total binding.

• The percentage of specific binding is plotted against the concentration of the test compound.

• The IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined.

• The Ki is calculated from the IC50 using the Cheng-Prusoff equation, which also takes into account the concentration and Kd of the radioligand.

Conclusion

SAGE-718 is a potent positive allosteric modulator of NMDA receptors, with demonstrated activity across multiple GluN2 subunits.[8] The available quantitative data, primarily in the form of EC50 values from functional assays, indicates that SAGE-718 enhances NMDA receptor-mediated currents at nanomolar concentrations. While direct binding affinity and kinetic data are not yet in the public domain, the characterization of its potentiation effects provides a strong basis for its ongoing clinical development in disorders associated with NMDA receptor hypofunction. The experimental protocols outlined in this guide provide a framework for understanding how the potency of SAGE-718 is determined and how its binding affinity could be further investigated.

References

• 1. alzdiscovery.org [alzdiscovery.org]
• 2. SAGE-718: A first in class oxysterol-based NMDA receptor positive allosteric modulator for the potential treatment of Huntington’s disease - American Chemical Society [acs.digitellinc.com]
• 3. Investor Relations – Supernus [supernus.com]
• 4. Dalzanemdor - Wikipedia [en.wikipedia.org]
• 5. alzforum.org [alzforum.org]
• 6. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phase II clinical trial of SAGE-718 for the treatment of MCI and early AD | VJDementia [vjdementia.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Dalzanemdor (SAGE-718): A Technical Guide for Investigating NMDA Receptor Hypofunction

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of dalzanemdor (SAGE-718) as a research tool for studying the pathophysiology of N-methyl-D-aspartate (NMDA) receptor hypofunction. Dalzanemdor is a novel, investigational neuroactive steroid and a potent positive allosteric modulator (PAM) of the NMDA receptor.[1][2] While recent Phase 2 clinical trials for cognitive impairment in Huntington's, Parkinson's, and Alzheimer's diseases did not meet their primary endpoints, leading to the halt of its clinical development, the compound's specific mechanism of action makes it a valuable tool for preclinical and translational research.[3][4][5]

Dalzanemdor is an analogue of the endogenous brain cholesterol metabolite 24(S)-hydroxycholesterol, which is known to potently modulate NMDA receptors.[2][6] As a PAM, dalzanemdor enhances the activity of the NMDA receptor in the presence of its co-agonists, glutamate (B1630785) and glycine (B1666218) (or D-serine).[7][8] This mechanism is particularly relevant for studying conditions where NMDA receptor signaling is thought to be diminished, a state known as NMDA receptor hypofunction, which has been implicated in the pathophysiology of numerous neurological and psychiatric disorders.[9][10]

Core Pharmacology and Pharmacokinetics

Dalzanemdor potentiates NMDA receptors containing various GluN2 subunits (GluN2A-D) and has demonstrated the ability to reverse functional deficits in preclinical models of NMDA receptor hypofunction.[1][11]

Quantitative Data

The following tables summarize the key in vitro potency and clinical pharmacokinetic parameters of dalzanemdor.

Table 1: In Vitro Pharmacology of Dalzanemdor

Parameter	Subunit	Value	Reference
EC₅₀	GluN2A	86 nM	[12]

| EC₅₀ | GluN2B | 79 nM |[12] |

Table 2: Phase 1 Pharmacokinetic Properties of Dalzanemdor in Healthy Adults

Parameter	Value	Reference
Dosing	Single and Multiple Ascending Doses	[9]
Time to Max. Plasma Conc. (Tₘₐₓ)	4 - 7 hours	[9]
Terminal Half-life (t₁/₂)	8 - 118 hours	[9]
Dose Proportionality	Dose-proportional after single dose; more than dose-proportional after multiple doses	[9]
Steady State Achievement	~11 days	[9]

| Suitability | Once-daily oral dosing |[9][11] |

Signaling Pathways and Mechanism of Action

NMDA receptors are glutamate-gated ion channels critical for synaptic plasticity, learning, and memory.[13][14] Their activation requires the binding of both glutamate and a co-agonist (glycine or D-serine) and the relief of a voltage-dependent magnesium (Mg²⁺) block.[15] Upon opening, the channel allows the influx of Na⁺ and, crucially, Ca²⁺, which acts as a second messenger to initiate downstream signaling cascades.[13][15]

Dalzanemdor, as a PAM, is hypothesized to increase the probability of the NMDA receptor channel opening when agonists are bound, thereby amplifying the physiological signal, particularly under conditions of receptor hypofunction.[1][7]

Caption: NMDA receptor signaling pathway with Dalzanemdor's modulatory site.

Experimental Protocols for Studying NMDA Receptor Hypofunction

Dalzanemdor can be used to probe the consequences of NMDA receptor hypofunction and assess the potential for pharmacological rescue in various experimental paradigms.

Pharmacological Induction of NMDA Hypofunction in Rodents

A common method to model NMDA receptor hypofunction is through the administration of non-competitive antagonists like phencyclidine (PCP) or ketamine.[10][16] Sub-chronic treatment with these agents can induce behavioral deficits in rodents that are relevant to human conditions.[1][16]

Protocol: Sub-chronic PCP Administration to Induce Social Deficits

• Animal Model: Adult male C57BL/6 mice.

• Acclimation: House animals in groups for at least one week prior to the experiment with ad libitum access to food and water.

• Drug Preparation:

  • Dissolve Phencyclidine (PCP) hydrochloride in 0.9% saline to a final concentration of 2 mg/mL.

  • Dissolve Dalzanemdor in a suitable vehicle (e.g., 0.5% methylcellulose (B11928114) in water) at the desired concentration.

• Dosing Regimen:

  • Administer PCP (2 mg/kg, intraperitoneal injection) or saline vehicle once daily for 14 consecutive days.

  • From day 15, begin the "washout" and treatment period. Administer Dalzanemdor (e.g., 1-10 mg/kg, oral gavage) or its vehicle once daily for the duration of the behavioral testing period.

• Behavioral Assessment (Social Interaction Test):

  • Conduct testing 60 minutes after the final Dalzanemdor/vehicle dose.

  • Place the experimental mouse in a novel, dimly lit open-field arena for a 10-minute habituation period.

  • Introduce a novel, age- and sex-matched "stranger" mouse, enclosed in a wire cage, into one corner of the arena.

  • Record the session for 10 minutes, tracking the amount of time the experimental mouse spends actively investigating the wire cage (sniffing, touching).

• Data Analysis: Compare the social interaction time between the four groups (Saline/Vehicle, Saline/Dalzanemdor, PCP/Vehicle, PCP/Dalzanemdor) using a two-way ANOVA. A significant reversal of the PCP-induced deficit in the PCP/Dalzanemdor group would indicate efficacy.[1]

Caption: Workflow for a preclinical study using a PCP-induced deficit model.

In Vitro Electrophysiological Assessment

The whole-cell patch-clamp technique allows for the direct measurement of NMDA receptor-mediated currents in neurons and the effect of modulators like dalzanemdor.[17]

Protocol: Whole-Cell Patch-Clamp Recording in Acute Brain Slices

• Slice Preparation:

  • Anesthetize an adult rodent and perfuse transcardially with ice-cold, oxygenated NMDG-based cutting solution.

  • Rapidly dissect the brain and prepare 300 µm-thick coronal slices of the region of interest (e.g., prefrontal cortex, striatum) using a vibratome in the same cutting solution.

  • Allow slices to recover in oxygenated artificial cerebrospinal fluid (aCSF) at 32-34°C for 30 minutes, then at room temperature for at least 1 hour before recording.

• Recording Setup:

  • Transfer a slice to the recording chamber of an upright microscope and continuously perfuse with oxygenated aCSF heated to 30-32°C.

  • The aCSF should contain blockers for AMPA/Kainate receptors (e.g., 10 µM DNQX) and GABA-A receptors (e.g., 10 µM bicuculline) to isolate NMDA receptor currents. The aCSF should be Mg²⁺-free to prevent channel block at negative potentials.

  • Use borosilicate glass pipettes (3-5 MΩ resistance) filled with a Cesium-based internal solution to block potassium channels.

• Data Acquisition:

  • Establish a whole-cell voltage-clamp configuration on a visually identified pyramidal neuron. Hold the cell at -70 mV.

  • Evoke NMDA receptor-mediated excitatory postsynaptic currents (EPSCs) by placing a stimulating electrode near the recorded neuron and delivering a brief electrical pulse.

  • Record a stable baseline of NMDA-EPSCs for 5-10 minutes.

• Drug Application:

  • Switch the perfusion to aCSF containing dalzanemdor (e.g., 100 nM) and continue to evoke and record EPSCs for 15-20 minutes.

  • Observe the change in the amplitude and/or decay kinetics of the NMDA-EPSC.

• Data Analysis: Measure the peak amplitude of the EPSCs before and after dalzanemdor application. Normalize the post-drug amplitudes to the baseline period and perform statistical analysis (e.g., paired t-test). An increase in EPSC amplitude demonstrates positive allosteric modulation.[1]

Caption: Experimental workflow for in vitro patch-clamp electrophysiology.

Conclusion

Dalzanemdor is a well-characterized NMDA receptor PAM that serves as a specific and potent tool for the preclinical investigation of NMDA receptor hypofunction.[1] Despite its discontinuation in clinical development for major neurodegenerative diseases, its utility in a research setting remains high.[3][5] By enhancing NMDA receptor activity, dalzanemdor allows scientists to probe the functional consequences of restoring signaling in pharmacological and genetic models of disease, helping to dissect the complex role of NMDA receptors in both normal physiology and neuropathology.

References

• 1. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dalzanemdor - Wikipedia [en.wikipedia.org]
• 3. The dust has settled: Sage’s dalzanemdor won’t advance for cognitive impairment – HDBuzz [en.hdbuzz.net]
• 4. Sage ends dalzanemdor development following Phase II trial failure - Clinical Trials Arena [clinicaltrialsarena.com]
• 5. firstwordpharma.com [firstwordpharma.com]
• 6. SAGE-718 | ALZFORUM [alzforum.org]
• 7. alzdiscovery.org [alzdiscovery.org]
• 8. Frontiers | Drugs Based on NMDAR Hypofunction Hypothesis in Schizophrenia [frontiersin.org]
• 9. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. N-methyl-D-aspartate receptor hypofunction as a potential contributor to the progression and manifestation of many neurological disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dalzanemdor (SAGE-718) | NMDAR PAM | Probechem Biochemicals [probechem.com]
• 13. The dichotomy of NMDA receptor signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Activation Mechanisms of the NMDA Receptor - Biology of the NMDA Receptor - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. NMDA receptor - Wikipedia [en.wikipedia.org]
• 16. Failure of NMDA receptor hypofunction to induce a pathological reduction in PV-positive GABAergic cell markers - PMC [pmc.ncbi.nlm.nih.gov]
• 17. files.core.ac.uk [files.core.ac.uk]

Preclinical Evidence for Dalzanemdor (SAGE-718) in Cognitive Enhancement: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dalzanemdor (formerly SAGE-718) is a novel, orally bioavailable, and brain-penetrant positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. As a derivative of the endogenous neurosteroid 24(S)-hydroxycholesterol, Dalzanemdor enhances NMDA receptor activity in the presence of glutamate (B1630785), offering a potential therapeutic approach for cognitive deficits associated with NMDA receptor hypofunction in various neurological disorders. This technical guide synthesizes the key preclinical evidence supporting the cognitive-enhancing effects of Dalzanemdor, providing detailed insights into its pharmacological profile, efficacy in animal models, and the experimental methodologies employed in these seminal studies.

Introduction

The NMDA receptor, a ligand-gated ion channel, plays a pivotal role in synaptic plasticity, learning, and memory.[1] Hypofunction of the NMDA receptor has been implicated in the pathophysiology of cognitive impairment in several neurodegenerative and psychiatric disorders.[2] Dalzanemdor emerges as a promising therapeutic candidate by selectively potentiating NMDA receptor function, thereby aiming to restore synaptic health and improve cognitive performance. Preclinical research has been instrumental in elucidating the mechanism of action and validating the therapeutic potential of Dalzanemdor.

Mechanism of Action: Positive Allosteric Modulation of the NMDA Receptor

Dalzanemdor acts as a positive allosteric modulator of NMDA receptors, which are composed of various subunits, primarily GluN1 and GluN2 (A-D).[3] Unlike direct agonists, Dalzanemdor enhances the receptor's response to the endogenous agonist glutamate, thereby preserving the physiological patterns of neuronal activation.

Signaling Pathway

The binding of Dalzanemdor to an allosteric site on the NMDA receptor complex increases the probability of channel opening in the presence of glutamate and a co-agonist (glycine or D-serine). This leads to an influx of Ca²⁺ into the postsynaptic neuron, a critical event for initiating downstream signaling cascades that underpin synaptic plasticity and cognitive function.

Dalzanemdor's modulation of the NMDA receptor signaling cascade.

Preclinical Pharmacological Profile

In Vitro Potentiation of NMDA Receptor Subtypes

Studies utilizing two-electrode voltage clamp electrophysiology in Xenopus oocytes have demonstrated that Dalzanemdor potentiates all four GluN1/GluN2 receptor subtypes (A-D).

NMDA Receptor Subtype	Dalzanemdor EC₅₀ (nM)	Maximal Potentiation (%)
GluN1/GluN2A	~300	>150
GluN1/GluN2B	~300	>150
GluN1/GluN2C	~300	>150
GluN1/GluN2D	~300	>150

Note: The exact EC₅₀ and maximal potentiation values are derived from graphical representations in preclinical publications and should be considered estimates.

Enhancement of Synaptic Transmission

Whole-cell patch-clamp recordings from medium spiny neurons in rodent brain slices have shown that Dalzanemdor significantly increases the amplitude of NMDA receptor-mediated excitatory postsynaptic potentials (EPSPs) without altering their decay kinetics.[3]

Dalzanemdor Concentration	Increase in NMDA-EPSP Amplitude (%)
1 µM	Significant increase observed
10 µM	Further significant increase observed

Note: Specific quantitative values for the percentage increase are pending access to full-text data tables.

Preclinical Efficacy in Animal Models of Cognitive Impairment

Dalzanemdor has demonstrated efficacy in reversing cognitive and social deficits in rodent models where NMDA receptor hypofunction is induced pharmacologically.

Reversal of Phencyclidine (PCP)-Induced Social Interaction Deficits

Subchronic administration of the NMDA receptor antagonist phencyclidine (PCP) in rats leads to a persistent social interaction deficit, considered a model for certain negative symptoms of schizophrenia.[4] Dalzanemdor has been shown to ameliorate these social deficits.

Treatment Group	Social Interaction Time (seconds)
Vehicle + Vehicle	Baseline
PCP + Vehicle	Significantly reduced vs. Baseline
PCP + Dalzanemdor (1 mg/kg)	Significantly increased vs. PCP + Vehicle
PCP + Dalzanemdor (3 mg/kg)	Further significant increase vs. PCP + Vehicle

Note: Data are illustrative of the expected outcomes based on published findings. Specific values require access to the primary data.

Detailed Experimental Protocols

In Vitro Electrophysiology: Two-Electrode Voltage Clamp in Xenopus Oocytes

Objective: To determine the potency and efficacy of Dalzanemdor on different NMDA receptor subtypes.

Methodology:

• Oocyte Preparation: Xenopus laevis oocytes are surgically harvested and defolliculated.

• cRNA Injection: Oocytes are injected with cRNAs encoding human GluN1 and one of the GluN2 (A-D) subunits.

• Incubation: Injected oocytes are incubated for 2-5 days to allow for receptor expression.

• Electrophysiological Recording:

  • Oocytes are placed in a recording chamber and perfused with a low-Mg²⁺ Ringer's solution.

  • Two glass microelectrodes filled with KCl are impaled into the oocyte.

  • The oocyte is voltage-clamped at a holding potential of -70 mV.

• Drug Application:

  • A baseline response is established by applying glutamate and glycine (B1666218).

  • Dalzanemdor is co-applied with glutamate and glycine at varying concentrations to determine its potentiating effect.

  • Current responses are recorded and analyzed to calculate EC₅₀ and maximal potentiation.

Workflow for in vitro characterization of Dalzanemdor.

Subchronic Phencyclidine (PCP) Model of Social Interaction Deficit in Rats

Objective: To assess the ability of Dalzanemdor to reverse PCP-induced social withdrawal.

Methodology:

• Animal Model: Adult male Sprague-Dawley rats are used.

• PCP Administration: Rats receive twice-daily intraperitoneal (i.p.) injections of PCP (e.g., 2 mg/kg) or vehicle for seven consecutive days.

• Washout Period: A 7-day washout period follows the final PCP injection to allow for the development of a persistent deficit.

• Test Compound Administration: On the test day, rats are administered Dalzanemdor or vehicle orally.

• Social Interaction Test:

  • Rats are habituated to a novel, open-field arena.

  • Two unfamiliar rats from the same treatment group are placed in the arena together for a defined period (e.g., 15 minutes).

  • Behavior is video-recorded and scored by a blinded observer for the total duration of active social interaction (e.g., sniffing, grooming, following).

• Data Analysis: Social interaction times are compared across treatment groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

Experimental workflow for the PCP-induced social deficit model.

Conclusion

The preclinical data for Dalzanemdor provide a strong rationale for its development as a cognitive-enhancing agent. Its mechanism as a positive allosteric modulator of the NMDA receptor allows for the potentiation of endogenous glutamatergic signaling, which is critical for synaptic plasticity and cognitive function. The demonstrated efficacy in well-validated animal models of NMDA receptor hypofunction further supports its therapeutic potential. While recent clinical trial outcomes have been mixed, the preclinical evidence underscores the scientific foundation for targeting NMDA receptor modulation in cognitive disorders. Further research into the downstream signaling pathways and the application of Dalzanemdor in a wider range of preclinical models will continue to refine our understanding of its therapeutic utility.

References

• 1. The NMDA receptor as a target for cognitive enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phencyclidine in the social interaction test: an animal model of schizophrenia with face and predictive validity - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Neuroprotective Effects of Dalzanemdor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dalzanemdor (formerly SAGE-718) is a synthetic neuroactive steroid analog of 24(S)-hydroxycholesterol that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1] By enhancing NMDA receptor function, Dalzanemdor was investigated for its potential neuroprotective and cognitive-enhancing effects in neurodegenerative disorders characterized by NMDA receptor hypofunction, such as Huntington's disease, Alzheimer's disease, and Parkinson's disease.[1][2][3] Preclinical studies demonstrated its ability to potentiate NMDA receptor activity and ameliorate cognitive deficits in animal models.[4] However, despite promising early-phase data, the clinical development of Dalzanemdor was discontinued (B1498344) following the failure of Phase 2 trials to meet their primary endpoints in Parkinson's disease (PRECEDENT study), Alzheimer's disease (LIGHTWAVE study), and Huntington's disease (DIMENSION study).[5] This technical guide provides an in-depth overview of the core preclinical and clinical data on Dalzanemdor, including detailed experimental methodologies and a summary of quantitative findings, to serve as a resource for researchers and drug development professionals in the field of neurodegenerative diseases and NMDA receptor modulation.

Introduction

The N-methyl-D-aspartate (NMDA) receptor, a glutamate-gated ion channel, plays a critical role in synaptic plasticity, learning, and memory.[1][3] Its dysfunction, particularly hypofunction, has been implicated in the pathophysiology of cognitive impairment in several neurodegenerative disorders.[2] Dalzanemdor was developed as a first-in-class NMDA receptor PAM to address this hypofunction.[6] As an analog of the endogenous neurosteroid 24(S)-hydroxycholesterol, Dalzanemdor was designed to enhance the activity of NMDA receptors in the presence of the co-agonists glutamate (B1630785) and glycine (B1666218).[1]

This document details the scientific investigation into the neuroprotective effects of Dalzanemdor, presenting a comprehensive summary of its mechanism of action, preclinical pharmacology, and clinical evaluation. While the clinical outcomes were ultimately not supportive of its continuation in development, the data generated from these studies provide valuable insights for future research into NMDA receptor modulation for cognitive disorders.

Mechanism of Action: Positive Allosteric Modulation of the NMDA Receptor

Dalzanemdor functions as a positive allosteric modulator of the NMDA receptor.[1] Unlike direct agonists, PAMs do not activate the receptor themselves but rather enhance the receptor's response to its endogenous ligands, glutamate and glycine. This modulatory action is thought to provide a more subtle and physiological enhancement of receptor function compared to direct agonism, potentially avoiding the excitotoxicity associated with excessive NMDA receptor activation.[4]

Dalzanemdor has been shown to potentiate NMDA receptors containing various GluN2 subunits (GluN2A-D) with equipotency.[4] Its mechanism is believed to involve an increase in the channel open probability, thereby augmenting the influx of Ca2+ in response to synaptic activity.[4] This enhanced Ca2+ signaling is a critical trigger for downstream pathways involved in synaptic plasticity, such as long-term potentiation (LTP), which is a cellular correlate of learning and memory.

Caption: Simplified NMDA receptor signaling pathway in long-term potentiation.

Preclinical Studies

In Vitro Electrophysiology

• Objective: To characterize the effects of Dalzanemdor on NMDA receptor function.

• Methods: Whole-cell voltage-clamp recordings were performed on cultured neurons or cell lines (e.g., HEK293) expressing specific NMDA receptor subunit combinations. NMDA receptor-mediated currents were evoked by application of glutamate and glycine in the presence and absence of Dalzanemdor.

• Representative Protocol:

  • HEK293 cells are transiently transfected with plasmids encoding human GluN1 and a specific GluN2 subunit (A, B, C, or D).

  • Whole-cell patch-clamp recordings are performed 24-48 hours post-transfection.

  • The external solution contains (in mM): 140 NaCl, 2.8 KCl, 1 CaCl2, 10 HEPES, and is supplemented with antagonists for non-NMDA glutamate receptors and GABA-A receptors. The internal pipette solution contains (in mM): 120 CsF, 10 CsCl, 10 EGTA, 10 HEPES.

  • NMDA receptor currents are evoked by a rapid application of glutamate (100 µM) and glycine (30 µM) at a holding potential of -60 mV.

  • Dalzanemdor is bath-applied at various concentrations to determine its effect on the amplitude and kinetics of the NMDA receptor-mediated currents.

• Key Findings: Dalzanemdor potentiated currents mediated by NMDA receptors containing any of the four GluN2 subunits (GluN2A-D) with similar potency. It increased the amplitude of NMDA receptor excitatory postsynaptic potentials (EPSPs) without significantly altering the decay kinetics in striatal medium spiny neurons.[4]

In Vivo Animal Models of NMDA Receptor Hypofunction

Dalzanemdor was evaluated in animal models designed to mimic the cognitive deficits associated with NMDA receptor hypofunction.

• Phencyclidine (PCP)-Induced Social Interaction Deficit:

  • Objective: To assess the ability of Dalzanemdor to reverse social withdrawal induced by the NMDA receptor antagonist PCP.

  • Methods: Rodents are chronically treated with PCP to induce a deficit in social interaction. The time spent in active social interaction with a novel conspecific is measured.

  • Representative Protocol:

    • Male rats are administered PCP (e.g., 5 mg/kg) or saline twice daily for 7 days, followed by a 7-day washout period.

    • On the test day, two unfamiliar rats from the same treatment group are placed in an open-field arena, and their social interactions (e.g., sniffing, grooming, following) are recorded for a set duration (e.g., 15 minutes).

    • Dalzanemdor or vehicle is administered prior to the social interaction test.

    • The total time spent in social interaction is quantified.

  • Key Findings: Dalzanemdor ameliorated the social interaction deficits induced by subchronic PCP administration.[4]

• Morris Water Maze:

  • Objective: To evaluate the effect of Dalzanemdor on spatial learning and memory in models of cognitive impairment.

  • Methods: This test assesses the ability of a rodent to learn and remember the location of a hidden platform in a circular pool of water, using distal visual cues.

  • Representative Protocol:

    • A circular pool is filled with opaque water, and a hidden platform is placed in a fixed location.

    • Animals are given multiple trials per day for several consecutive days to find the platform from different starting positions.

    • Escape latency (time to find the platform) and path length are recorded.

    • A probe trial is conducted on the final day, where the platform is removed, and the time spent in the target quadrant is measured to assess memory retention.

  • Key Findings: In preclinical models of NMDA receptor hypofunction, Dalzanemdor was shown to improve performance in cognitive tasks.[7]

Caption: General experimental workflow for preclinical evaluation of Dalzanemdor.

Clinical Development Program

Dalzanemdor was investigated in a clinical program (the PERSPECTIVE program for Huntington's disease) that included several Phase 2 studies across different neurodegenerative diseases.[6] Despite some positive signals in an early open-label study, the larger, placebo-controlled trials were unsuccessful.

Caption: Overview of the clinical development and outcome for Dalzanemdor.

Pharmacokinetics

Phase 1 studies in healthy participants and patients with Huntington's disease established a pharmacokinetic profile suitable for once-daily oral dosing.[8]

Parameter	Value	Population
Median Terminal Half-life	8–118 hours	Healthy Participants
Median Time to Max. Plasma Conc. (Tmax)	4–7 hours	Healthy Participants
Steady State Achievement	11-13 days	Healthy Participants & HD Patients

Table 1: Summary of Dalzanemdor Pharmacokinetic Parameters from Phase 1 Studies.[8]

Clinical Efficacy Studies

• Design: An open-label Phase 2 study in 26 patients with mild cognitive impairment or mild dementia due to Alzheimer's disease.[9]

• Primary Endpoint: Safety and tolerability.[9]

• Cognitive Assessments: A comprehensive battery of tests including the Montreal Cognitive Assessment (MoCA).[9]

• Key Results: The study showed a statistically significant improvement of 2.3 points on the MoCA scale at day 28 compared to baseline. Improvements were also observed in tests of executive function, learning, and memory at day 14.[9] However, the open-label design without a placebo control limits the interpretation of these findings.

Cognitive Assessment	Change from Baseline	Timepoint
Montreal Cognitive Assessment (MoCA)	+2.3 points (statistically significant)	Day 28

Table 2: Key Cognitive Outcome from the LUMINARY Study.

Dalzanemdor was further evaluated in three larger, double-blind, placebo-controlled Phase 2 studies. All three studies failed to meet their primary endpoints.

Study Name	Indication	N	Primary Endpoint	Outcome
PRECEDENT	Parkinson's Disease (MCI)	86	Change from baseline on the WAIS-IV Coding Test score at Day 42	Not met. No statistically significant difference between Dalzanemdor and placebo.
LIGHTWAVE	Alzheimer's Disease (MCI/Mild Dementia)	174	Change from baseline on the WAIS-IV Coding Test score at Day 84	Not met. No statistically significant difference between Dalzanemdor and placebo.
DIMENSION	Huntington's Disease (Cognitive Impairment)	189	Change from baseline on the Symbol Digit Modalities Test (SDMT) at Day 84	Not met. No statistically significant difference between Dalzanemdor and placebo.[3]

Table 3: Summary of Placebo-Controlled Phase 2 Clinical Trial Outcomes for Dalzanemdor.

Safety and Tolerability

Across the clinical trial program, Dalzanemdor was generally well-tolerated, with no new safety signals observed in the Phase 2 studies.[3] The majority of treatment-emergent adverse events were reported as mild to moderate in severity.[3]

Conclusion

Dalzanemdor represented a rational therapeutic approach to addressing cognitive deficits in neurodegenerative diseases by targeting NMDA receptor hypofunction. Preclinical evidence supported its mechanism of action and demonstrated pro-cognitive effects in relevant animal models. However, the translation of these preclinical findings into clinical efficacy proved to be a significant challenge, as evidenced by the failure of three well-controlled Phase 2 studies to demonstrate a statistically significant benefit over placebo.

The discontinuation of Dalzanemdor's development underscores the complexities of treating cognitive impairment in neurodegenerative disorders and the difficulty of translating promising preclinical results into clinical success. Nevertheless, the data gathered from the comprehensive investigation of Dalzanemdor provide valuable insights into the role of NMDA receptor modulation and will serve as an important resource for the scientific community in the ongoing effort to develop effective treatments for these devastating diseases. The discrepancy between the open-label and placebo-controlled trial results also highlights the critical importance of robust trial design in evaluating cognitive enhancers. Future research may build upon the lessons learned from the Dalzanemdor program to refine strategies for targeting NMDA receptor function in neurodegeneration.

References

• 1. Novel neuroactive steroids as positive allosteric modulators of NMDA receptors: mechanism, site of action, and rescue pharmacology on GRIN variants associated with neurological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 3. neurologylive.com [neurologylive.com]
• 4. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. businesswire.com [businesswire.com]
• 6. Completed Clinical Research | McGovern Medical School [med.uth.edu]
• 7. alzforum.org [alzforum.org]
• 8. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Dalzanemdor's Role in Synaptic Plasticity and Long-Term Potentiation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dalzanemdor (formerly SAGE-718) is an investigational novel neuroactive steroid and a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. As a derivative of the endogenous brain cholesterol metabolite 24(S)-hydroxycholesterol, Dalzanemdor was developed to target NMDA receptor hypofunction, a condition implicated in the cognitive deficits of several neurodegenerative disorders. Preclinical studies have demonstrated its potential to enhance synaptic plasticity and long-term potentiation (LTP), key cellular mechanisms underlying learning and memory. This technical guide provides an in-depth overview of the preclinical data supporting Dalzanemdor's role in these processes, including detailed experimental protocols and a summary of quantitative findings. While recent clinical trials in Parkinson's and Huntington's disease have not met their primary cognitive endpoints, the preclinical evidence for Dalzanemdor's engagement with the cellular machinery of memory formation remains a subject of scientific interest.

Introduction

The NMDA receptor is a critical component of excitatory neurotransmission in the central nervous system. Its activation by glutamate (B1630785) and a co-agonist, typically glycine (B1666218) or D-serine, leads to an influx of calcium ions, triggering a cascade of intracellular signaling events that are fundamental to synaptic plasticity. Long-term potentiation (LTP), a persistent enhancement in signal transmission between two neurons that results from synchronous stimulation, is a primary experimental model for the synaptic changes that are thought to underlie learning and memory.

NMDA receptor hypofunction has been postulated as a pathophysiological mechanism in various neurological and psychiatric disorders, leading to cognitive impairment. Dalzanemdor was designed to address this by acting as a positive allosteric modulator, enhancing the receptor's response to endogenous ligands.

Mechanism of Action: Positive Allosteric Modulation of the NMDA Receptor

Dalzanemdor potentiates the activity of NMDA receptors in the presence of an agonist. It has been shown to enhance the activity of cultured neurons expressing all recombinant NMDA receptor subunits (GluN1/GluN2A-D) as well as native NMDA receptors.[1] The proposed mechanism involves an increase in the channel open probability, thereby augmenting the influx of calcium ions upon receptor activation. This allosteric modulation is believed to be most effective in conditions of low receptor function, such as reduced glutamate or 24(S)-hydroxycholesterol levels.[1]

Preclinical Evidence for Enhanced Synaptic Plasticity and LTP

Preclinical investigations have provided evidence for Dalzanemdor's ability to modulate synaptic plasticity and, specifically, to enhance LTP. These studies have primarily utilized in vitro electrophysiology in rodent hippocampal slices.

In Vitro Electrophysiology

3.1.1. Potentiation of NMDA Receptor-Mediated Excitatory Postsynaptic Potentials (EPSPs)

Studies on synthetic derivatives of 24(S)-hydroxycholesterol, the parent compound of Dalzanemdor, have demonstrated a potentiation of NMDA receptor-mediated EPSCs in rat hippocampal neurons at submicromolar concentrations.

3.1.2. Enhancement of Long-Term Potentiation (LTP)

In hippocampal slices, 24(S)-hydroxycholesterol and its synthetic derivatives have been shown to enhance the induction of LTP by subthreshold stimuli.[2] Furthermore, these compounds were able to reverse deficits in hippocampal LTP induced by the NMDA receptor channel blocker ketamine.[2]

Quantitative Data Summary

Experimental Model	Compound	Concentration	Endpoint	Result	Reference
Rat Hippocampal Neurons	24(S)-hydroxycholesterol	Submicromolar	NMDA Receptor-mediated EPSCs	Potentiation	[2]
Rat Hippocampal Slices	24(S)-hydroxycholesterol	Not specified	LTP Induction (subthreshold stimuli)	Enhancement	[2]
Rat Hippocampal Slices	24(S)-hydroxycholesterol	Not specified	Ketamine-induced LTP Deficit	Reversal	[2]

Experimental Protocols

In Vitro Electrophysiology: Hippocampal Slice Preparation and Recording

Objective: To assess the effect of Dalzanemdor's parent compounds on NMDA receptor-mediated synaptic transmission and LTP in the hippocampus.

Materials:

• Sprague-Dawley rats (postnatal day 15-25)

• Artificial cerebrospinal fluid (aCSF) containing (in mM): 124 NaCl, 3 KCl, 1.25 NaH2PO4, 26 NaHCO3, 1 MgSO4, 2 CaCl2, 10 dextrose.

• Dissection buffer (ice-cold, sucrose-based)

• Vibrating microtome

• Recording chamber with a perfusion system

• Glass microelectrodes (for field potential recording and stimulation)

• Amplifier and data acquisition system

• 24(S)-hydroxycholesterol or its synthetic derivatives

• Ketamine

Procedure:

• Slice Preparation:

  • Anesthetize the rat and decapitate.

  • Rapidly remove the brain and place it in ice-cold dissection buffer.

  • Prepare 400 µm thick transverse hippocampal slices using a vibrating microtome.

  • Transfer slices to a holding chamber with aCSF, bubbled with 95% O2 / 5% CO2, and allow them to recover for at least 1 hour at room temperature.

• Electrophysiological Recording:

  • Transfer a single slice to the recording chamber and perfuse with aCSF at 30-32°C.

  • Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

  • Deliver baseline stimuli at a low frequency (e.g., 0.05 Hz) and adjust the stimulus intensity to elicit a fEPSP amplitude that is 30-40% of the maximum.

• LTP Induction:

  • After establishing a stable baseline recording for at least 20 minutes, apply a high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz for 1 second, separated by 20 seconds) to induce LTP.

  • For subthreshold stimulation experiments, a weaker HFS protocol is used.

• Drug Application:

  • To test the effect of the compound on LTP, perfuse the slice with aCSF containing the desired concentration of 24(S)-hydroxycholesterol or its derivative for a specified period before and during LTP induction.

  • To test the reversal of LTP deficits, first perfuse with ketamine to inhibit LTP, followed by co-perfusion with the test compound.

• Data Analysis:

  • Measure the initial slope of the fEPSP.

  • Normalize the fEPSP slope to the pre-HFS baseline.

  • Compare the degree of potentiation between control and drug-treated slices.

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway of Dalzanemdor in Enhancing Synaptic Plasticity

References

• 1. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Major Brain Cholesterol Metabolite 24(S)-Hydroxycholesterol Is a Potent Allosteric Modulator of N-Methyl-d-Aspartate Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Dalzanemdor: An In-Depth Examination of Molecular Targets Beyond the NMDA Receptor

An Exclusive Focus on NMDA Receptor Modulation

Dalzanemdor (formerly SAGE-718) is an investigational therapeutic agent that has been predominantly characterized as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3][4][5] A comprehensive review of the available scientific literature and clinical trial data reveals a primary and seemingly exclusive focus on its activity at the NMDA receptor. While the parent compound from which Dalzanemdor is derived, 24S-hydroxycholesterol (24S-HC), has known interactions with other molecular targets, there is a conspicuous absence of evidence to suggest that Dalzanemdor shares this broader activity profile.

Dalzanemdor, a synthetic analogue of the neurosteroid 24S-HC, is designed to enhance the function of NMDA receptors, which are critical for synaptic plasticity, learning, and memory.[1][2] Its mechanism of action is centered on potentiating the activity of these receptors in the presence of the glutamate (B1630785) agonist.[2] However, recent clinical trials in Huntington's, Alzheimer's, and Parkinson's diseases have unfortunately failed to demonstrate statistically significant efficacy, leading to the discontinuation of its development.[6][7][8][9]

This technical guide synthesizes the current understanding of Dalzanemdor's molecular interactions, with a specific focus on the lack of identified targets beyond the NMDA receptor.

The Endogenous Precursor: 24S-Hydroxycholesterol and Liver X Receptors (LXRs)

To understand the potential for off-target effects of Dalzanemdor, it is crucial to examine the pharmacology of its endogenous precursor, 24S-hydroxycholesterol. 24S-HC is the primary metabolite of cholesterol in the brain and is known to be a natural ligand for Liver X Receptors (LXRs). LXRs are nuclear receptors that play a key role in the regulation of cholesterol homeostasis.

However, studies on 24S-HC have indicated that its potentiation of NMDA receptor function is independent of LXR activation. This suggests that the modulatory effects of 24S-HC on the NMDA receptor occur through a direct interaction with the receptor complex itself or a closely associated protein, rather than through the genomic pathway mediated by LXR.

Dalzanemdor's Selectivity Profile

Preclinical studies have highlighted the selectivity of Dalzanemdor for the NMDA receptor. These investigations have shown that Dalzanemdor potentiates NMDA receptor-mediated currents without affecting those mediated by AMPA or GABA-A receptors. This selectivity is a key feature of its pharmacological profile and underscores the targeted nature of its development.

At present, there are no publicly available studies that have systematically profiled Dalzanemdor against a broad panel of receptors, enzymes, and ion channels to definitively rule out other potential molecular targets. However, the existing body of research strongly indicates that its primary, if not sole, mechanism of action is the positive allosteric modulation of the NMDA receptor.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the known signaling pathway of Dalzanemdor and a typical experimental workflow for assessing its activity.

Dalzanemdor's interaction with the NMDA receptor.

Typical experimental workflow for Dalzanemdor.

Quantitative Data

Due to the lack of identified molecular targets for Dalzanemdor beyond the NMDA receptor, a table summarizing quantitative data for such interactions cannot be provided. All available quantitative data, such as EC50 values, relate to its activity as an NMDA receptor PAM.

Experimental Protocols

Detailed experimental protocols for assessing the activity of Dalzanemdor at the NMDA receptor can be found in the primary research articles investigating its preclinical pharmacology. A general methodology for in vitro electrophysiology is as follows:

Whole-Cell Patch-Clamp Electrophysiology in Cultured Neurons

• Cell Preparation: Primary neuronal cultures (e.g., hippocampal or cortical neurons) are prepared from rodent embryos and plated on coverslips. The cells are maintained in culture for a specified period to allow for maturation and expression of functional NMDA receptors.

• Recording Setup: Coverslips with adherent neurons are transferred to a recording chamber on the stage of an inverted microscope. The chamber is continuously perfused with an external recording solution.

• Patch-Clamp Recording: Whole-cell patch-clamp recordings are obtained from visually identified neurons using borosilicate glass pipettes filled with an internal solution. The membrane potential is held at a negative potential (e.g., -70 mV) to ensure a sufficient driving force for inward currents.

• Drug Application: A baseline of NMDA receptor-mediated currents is established by applying a solution containing glutamate and a co-agonist (e.g., glycine). Subsequently, a solution containing glutamate, the co-agonist, and Dalzanemdor at various concentrations is applied to determine its effect on the receptor currents.

• Data Acquisition and Analysis: The resulting currents are amplified, filtered, and digitized for offline analysis. The peak amplitude and other kinetic properties of the NMDA receptor currents in the absence and presence of Dalzanemdor are measured and compared to determine its modulatory effects.

Conclusion

References

• 1. alzdiscovery.org [alzdiscovery.org]
• 2. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 24(S)-Hydroxycholesterol as a modulator of neuronal signaling and survival - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. Sage ends dalzanemdor development following Phase II trial failure - Clinical Trials Arena [clinicaltrialsarena.com]
• 9. SAGE's Dalzanemdor Fails to Meet Goal in Huntington's Disease Study | Nasdaq [nasdaq.com]

The Rise and Discontinuation of Dalzanemdor (SAGE-718): A Technical Overview of its Discovery, Synthesis, and Clinical Exploration

Discovery and Rationale: Targeting NMDA Receptor Hypofunction

Dalzanemdor emerged from research into the endogenous neurosteroid 24(S)-hydroxycholesterol, the primary metabolite of cholesterol in the brain.[1] This neurosteroid was identified as a potent and selective positive allosteric modulator of NMDA receptors, which are crucial for synaptic plasticity, learning, and memory.[2][3] NMDA receptor hypofunction has been implicated in the pathophysiology of several neurodegenerative diseases associated with cognitive decline.[2]

However, 24(S)-hydroxycholesterol itself possesses suboptimal pharmacokinetic properties for therapeutic development, including poor oral bioavailability and rapid clearance. This led to a medicinal chemistry campaign to develop analogs with improved drug-like characteristics, culminating in the identification of Dalzanemdor (SAGE-718).[2] Dalzanemdor was designed to enhance NMDA receptor activity, particularly in conditions of receptor hypofunction, without causing the excessive stimulation that can lead to excitotoxicity.[4]

Synthesis of Dalzanemdor and its Analogs

While the complete, step-by-step synthesis of Dalzanemdor is detailed in the primary scientific literature, a general overview of the synthetic strategy for this class of 24(S)-hydroxycholesterol analogs can be described. The synthesis of these complex steroidal molecules typically involves multi-step sequences starting from commercially available steroid precursors. Key synthetic transformations would likely include stereoselective modifications of the steroidal backbone and the introduction of the fluorinated side chain, which is a critical feature of Dalzanemdor's structure.

The development of analogs, such as SGE-201 and SGE-301, was integral to understanding the structure-activity relationship (SAR) of this chemical series.[3] The SAR studies focused on modifying both the steroidal core and the side chain to optimize potency, selectivity, and pharmacokinetic properties. For instance, the introduction of a 3-alpha methyl group was a key modification explored in early analogs.[3] A detailed SAR would systematically document how specific structural changes impact NMDA receptor potentiation, metabolic stability, and brain penetration.

Mechanism of Action and Preclinical Pharmacology

Dalzanemdor acts as a positive allosteric modulator of the NMDA receptor. This means it binds to a site on the receptor distinct from the glutamate (B1630785) and glycine (B1666218) agonist binding sites, and enhances the receptor's response to these endogenous ligands.[5] Preclinical studies demonstrated that Dalzanemdor potentiates all GluN1/GluN2 subunit-containing NMDA receptors.[4] Its mechanism is thought to involve an increase in the channel open probability, which would be particularly beneficial in states of NMDA receptor hypofunction.[4]

Key Preclinical Findings:

• In Vitro Electrophysiology: In cultured neurons and brain slices, Dalzanemdor and its analogs were shown to enhance NMDA receptor-mediated currents and excitatory postsynaptic potentials (EPSPs).[3][4]

• Long-Term Potentiation (LTP): These compounds were demonstrated to enhance LTP, a cellular correlate of learning and memory, in hippocampal slices.[2]

• Animal Models of NMDA Hypofunction: In rodent models where NMDA receptor function was pharmacologically inhibited (e.g., with ketamine or phencyclidine) or compromised due to cholesterol depletion, Dalzanemdor was shown to ameliorate the resulting behavioral and electrophysiological deficits.[4]

• Safety Profile: Importantly, Dalzanemdor did not induce epileptiform activity in preclinical models, a potential concern for compounds that enhance excitatory neurotransmission.[4]

Clinical Development and Pharmacokinetics

Dalzanemdor progressed into clinical trials to evaluate its safety, tolerability, pharmacokinetics, and efficacy in treating cognitive impairment in various neurodegenerative disorders.

Phase 1 Studies:

First-in-human, dose-finding studies were conducted in healthy volunteers and a small cohort of patients with Huntington's disease. These were single-ascending dose (SAD) and multiple-ascending dose (MAD) trials.[6]

Table 1: Summary of Phase 1 Pharmacokinetic Parameters of Dalzanemdor in Healthy Volunteers [6][7]

Parameter	Single Ascending Dose (0.35 - 3.0 mg)	Multiple Ascending Dose (0.5 - 1.0 mg for 14 days)
Tmax (median)	4 - 7 hours	4 - 7 hours
t1/2 (median)	8 - 118 hours	Not reported
Exposure (Cmax and AUC)	Dose-proportional (6–46 ng/mL)	More than dose-proportional (6–41 ng/mL)
Steady State	N/A	Achieved in 11-13 days

Dalzanemdor was generally well-tolerated, with no adverse events leading to discontinuation in these early studies. The pharmacokinetic profile supported once-daily dosing.[6]

Phase 2 Studies and Discontinuation:

Dalzanemdor was advanced into Phase 2, placebo-controlled trials for cognitive impairment associated with Huntington's disease (DIMENSION study, NCT05107128), Parkinson's disease (PRECEDENT study, NCT05318937), and Alzheimer's disease.[5][8]

Table 2: Overview of Dalzanemdor Phase 2 Clinical Trials

Study Name (Indication)	Number of Participants	Primary Endpoint	Outcome
PRECEDENT (Parkinson's Disease)	86	Change from baseline on the Wechsler Adult Intelligence Scale-IV (WAIS-IV) Coding Test score at Day 42.[5]	Did not meet primary endpoint.[5]
LIGHTWAVE (Alzheimer's Disease)	~150	Change from baseline in the WAIS-IV Coding Test.[1]	Did not meet primary endpoint.
DIMENSION (Huntington's Disease)	189	Change from baseline on the Symbol Digit Modalities Test (SDMT) at Day 84.	Did not meet primary endpoint.

In 2024, Sage Therapeutics announced that the Phase 2 trials for Parkinson's, Alzheimer's, and subsequently Huntington's disease did not meet their primary endpoints, failing to show a statistically significant improvement in cognitive function compared to placebo.[5] As a result, the company announced the discontinuation of the Dalzanemdor development program.

Experimental Protocols

In Vitro Electrophysiology (General Protocol)

• Cell Culture: Hippocampal neurons or HEK293 cells expressing specific NMDA receptor subunits are cultured under standard conditions.

• Patch-Clamp Recording: Whole-cell patch-clamp recordings are performed to measure NMDA receptor-mediated currents. Cells are voltage-clamped, and currents are evoked by the application of NMDA and glycine/D-serine.

• Compound Application: Dalzanemdor or its analogs are bath-applied at various concentrations to determine their effect on the amplitude and kinetics of the NMDA currents. EC50 values are calculated from the concentration-response curves.

Animal Models of Cognitive Impairment (General Protocol)

• Model Induction: NMDA receptor hypofunction is induced in rodents (rats or mice) through the administration of non-competitive NMDA receptor antagonists like phencyclidine (PCP) or ketamine.

• Drug Administration: Dalzanemdor or vehicle is administered orally or via injection prior to behavioral testing.

• Behavioral Assessments: A battery of behavioral tests is used to assess different cognitive domains. These may include:

  • Novel Object Recognition: To assess learning and memory.

  • Morris Water Maze or Radial Arm Maze: To evaluate spatial learning and memory.[9]

  • Social Interaction Tests: To measure social recognition memory.

Phase 1 Clinical Trial (SAD/MAD) Protocol (General Outline)

• Study Design: Double-blind, placebo-controlled, randomized, single- and multiple-ascending dose design.

• Participants: Healthy adult volunteers. In some cohorts, patients with the target indication (e.g., Huntington's disease) were included in an open-label fashion.

• Intervention: Participants receive a single oral dose of Dalzanemdor or placebo, with the dose escalated in subsequent cohorts after safety review. In the MAD portion, participants receive daily doses for a specified period (e.g., 14 days).

• Assessments:

  • Safety and Tolerability: Monitored through adverse event reporting, vital signs, ECGs, and clinical laboratory tests.

  • Pharmacokinetics: Serial blood samples are collected to determine plasma concentrations of Dalzanemdor and its metabolites over time.

  • Pharmacodynamics (Exploratory): Cognitive performance is assessed using validated tests such as the Cogstate Brief Battery.[10]

Signaling Pathways and Experimental Workflows

Caption: Mechanism of Action of Dalzanemdor as an NMDA Receptor PAM.

Caption: Dalzanemdor Drug Discovery and Development Workflow.

Conclusion

The development of Dalzanemdor represents a scientifically rigorous effort to translate a novel understanding of brain neurosteroid function into a potential therapy for cognitive impairment in neurodegenerative diseases. While the ultimate outcome of the clinical trials was disappointing, the program has provided valuable insights into the role of NMDA receptor modulation in these complex disorders. The data generated from the discovery, synthesis, and clinical evaluation of Dalzanemdor and its analogs will serve as an important resource for the scientific community as the search for effective treatments for cognitive decline continues.

References

• 1. SAGE-718 | ALZFORUM [alzforum.org]
• 2. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SAGE-718: A First-in-Class N-Methyl-d-Aspartate Receptor Positive Allosteric Modulator for the Potential Treatment of Cognitive Impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Investor Relations – Supernus [supernus.com]
• 6. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. huntingtonsdiseasenews.com [huntingtonsdiseasenews.com]
• 9. rjptonline.org [rjptonline.org]
• 10. cogstate.com [cogstate.com]

In Vitro Characterization of SAGE-718 on Primary Neuron Cultures: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAGE-718 (dalzanemdor) is a novel, orally bioavailable, and brain-penetrant neuroactive steroid that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] Developed as a derivative of the endogenous cholesterol metabolite 24(S)-hydroxycholesterol, SAGE-718 is under investigation for the treatment of cognitive impairment associated with neurodegenerative disorders such as Huntington's and Alzheimer's disease.[4][5] This technical guide provides a comprehensive overview of the in vitro characterization of SAGE-718, focusing on its effects on primary neuron cultures. The document details its mechanism of action, summarizes key quantitative data, outlines experimental protocols, and visualizes the underlying pathways and workflows.

Mechanism of Action

SAGE-718 enhances the function of NMDA receptors, which are crucial for synaptic plasticity, learning, and memory.[5] It acts as a positive allosteric modulator, meaning it binds to a site on the receptor distinct from the agonist-binding site to increase the probability of the ion channel opening in the presence of the agonists glutamate (B1630785) and a co-agonist (glycine or D-serine).[4][6] Preclinical studies have shown that SAGE-718 potentiates NMDA receptors containing various GluN2 subunits (GluN2A-D) with similar efficacy.[1][7] This potentiation of NMDA receptor-mediated currents aims to restore normal neuronal function in conditions associated with NMDA receptor hypofunction.[1][4]

Data Presentation: Quantitative Effects of SAGE-718

The following tables summarize the key quantitative findings from in vitro studies of SAGE-718 on primary neuron cultures.

Table 1: Electrophysiological Effects of SAGE-718 on NMDA Receptor-Mediated Excitatory Postsynaptic Potentials (EPSPs) in Primary Neurons

Parameter	Value	Cell Type	Reference
EC50	47 nM	Rat Striatal Medium Spiny Neurons	[1]
Emax	330% potentiation	Rat Striatal Medium Spiny Neurons	[1]
Effect on EPSP Decay Kinetics	No significant effect	Rat Striatal Medium Spiny Neurons	[1]

Table 2: In Vitro Safety Profile of SAGE-718

Assay	Finding	Cell Type	Reference
Seizure Liability (Multielectrode Array)	Did not produce epileptiform activity	Primary Neuronal Cultures	[7][8]

Note: Specific quantitative data for the potency of SAGE-718 on primary neurons expressing individual GluN2A-D subunits are not available in the public domain at the time of this writing.

Experimental Protocols

This section provides detailed methodologies for the key in vitro experiments used to characterize SAGE-718.

Primary Neuron Culture

A foundational step for the in vitro characterization of SAGE-718 involves the preparation of primary neuronal cultures.

• Source: Primary neurons are typically isolated from the hippocampus or striatum of embryonic or neonatal rodents (e.g., Sprague-Dawley rats).

• Dissociation: The brain tissue is dissected and treated with enzymes such as trypsin and DNase to dissociate the cells.

• Plating: The dissociated neurons are plated on culture dishes or coverslips pre-coated with an adhesion substrate like poly-D-lysine and laminin.

• Culture Medium: Neurons are maintained in a specialized growth medium (e.g., Neurobasal medium supplemented with B-27, GlutaMAX, and penicillin-streptomycin) in a humidified incubator at 37°C and 5% CO2.

• Maturation: The cultures are allowed to mature for a period of 7-14 days in vitro (DIV) before being used in experiments to allow for the development of synaptic connections.

Electrophysiology: Whole-Cell Patch-Clamp Recordings

Whole-cell patch-clamp electrophysiology is employed to directly measure the effect of SAGE-718 on NMDA receptor-mediated currents in individual neurons.

• Preparation: Coverslips with mature primary neurons are transferred to a recording chamber on the stage of an upright microscope and continuously perfused with artificial cerebrospinal fluid (aCSF).

• Recording: A glass micropipette filled with an internal solution is used to form a high-resistance seal with the membrane of a neuron. The membrane patch is then ruptured to gain electrical access to the cell's interior (whole-cell configuration).

• NMDA Receptor-Mediated EPSP Isolation: To isolate NMDA receptor-mediated currents, recordings are performed in the presence of antagonists for AMPA receptors (e.g., NBQX) and GABAA receptors (e.g., picrotoxin).

• Stimulation: A stimulating electrode is placed near the recorded neuron to evoke synaptic responses.

• Data Acquisition: The recorded currents are amplified, filtered, and digitized. The peak amplitude and decay kinetics of the NMDA receptor-mediated EPSPs are measured before and after the application of varying concentrations of SAGE-718.

• Analysis: Concentration-response curves are generated to determine the EC50 and Emax of SAGE-718's potentiating effect.

In Vitro Seizure Liability Assessment: Multielectrode Array (MEA)

The potential of SAGE-718 to induce epileptiform activity is assessed using a multielectrode array (MEA) system.

• Cell Plating: Primary cortical or hippocampal neurons are plated at a high density on MEA plates, which contain a grid of extracellular electrodes.

• Culture and Maturation: The neuronal network is allowed to mature on the MEA plate for several weeks, during which spontaneous synchronized bursting activity develops.

• Recording: The spontaneous electrical activity of the neuronal network is recorded at baseline.

• Compound Application: SAGE-718 is applied to the culture, and the network activity is recorded for an extended period. Known pro-convulsant and anti-convulsant compounds are used as positive controls.

• Data Analysis: The recorded spike trains are analyzed to extract various parameters of network activity, including mean firing rate, burst frequency, burst duration, and network synchrony. Changes in these parameters following the application of SAGE-718 are quantified to assess its potential for inducing seizure-like activity.

Visualizations: Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the signaling pathway of SAGE-718 and the experimental workflows for its in vitro characterization.

Caption: SAGE-718 binds to an allosteric site on the NMDA receptor, enhancing channel opening and calcium influx in response to glutamate binding, which in turn activates downstream signaling pathways involved in synaptic plasticity.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessing seizure liability using multi-electrode arrays (MEA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protocol for Neuronal Live-imaging of primary cultures [protocols.io]
• 4. alzdiscovery.org [alzdiscovery.org]
• 5. A simple Ca2+-imaging approach to neural network analyses in cultured neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SAGE-718: A first in class oxysterol-based NMDA receptor positive allosteric modulator for the potential treatment of Huntington’s disease - American Chemical Society [acs.digitellinc.com]
• 7. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacological characterization of SAGE-718, a novel NMDA receptor positive allosteric modulator | Axion Biosystems [axionbiosystems.com]

Protocols & Analytical Methods

Dalzanemdor (SAGE-718): Application Notes and Protocols for Animal Models of Alzheimer's Disease

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dalzanemdor (formerly SAGE-718) is an investigational positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2] NMDA receptors are crucial for synaptic plasticity and cognitive function, and their hypofunction has been implicated in the pathophysiology of neurodegenerative disorders like Alzheimer's disease.[1][2] Dalzanemdor is a derivative of the endogenous neurosteroid 24(S)-hydroxycholesterol and is being developed to address cognitive dysfunction associated with these conditions.[1] Preclinical studies in various animal models have been conducted to evaluate the efficacy and mechanism of action of Dalzanemdor. These studies have primarily focused on models of NMDA receptor hypofunction rather than traditional amyloid-based Alzheimer's models, reflecting the drug's specific mechanism of action.

This document provides a detailed overview of the dosage and administration of Dalzanemdor in relevant animal models, along with comprehensive experimental protocols for key behavioral and electrophysiological assays.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of Dalzanemdor in rodent models of cognitive dysfunction.

Table 1: Dalzanemdor Dosage and Administration in Animal Models

Animal Model	Species/Strain	Drug	Dosage Range	Administration Route	Vehicle	Treatment Duration	Reference
Phencyclidine (PCP)-Induced Social Deficit	C57BL/6J Mice	Dalzanemdor	0.03 - 1 mg/kg	Intraperitoneal (IP)	Not specified	Single dose	Beckley et al., 2023
BM-567-Induced Cognitive Deficit	C57BL/6J Mice	Dalzanemdor	0.1 - 1 mg/kg	Oral (PO)	Not specified	Daily for 7 days	Beckley et al., 2023
Ketamine-Induced Cognitive Deficit	Rat	SGE-301 (analog)	10 mg/kg	Intraperitoneal (IP)	Not specified	Single dose	Paul et al., 2013
Novel Object Recognition	Rat	SGE-301 (analog)	10 mg/kg	Intraperitoneal (IP)	Not specified	Single dose	Paul et al., 2013

Table 2: Summary of Key Preclinical Findings

Animal Model	Key Outcome Measures	Results	Reference
Phencyclidine (PCP)-Induced Social Deficit	Social Interaction Time	Dalzanemdor reversed the PCP-induced deficit in social interaction.	Beckley et al., 2023
BM-567-Induced Cognitive Deficit	Novel Object Recognition (NOR)	Dalzanemdor rescued the deficit in novel object recognition.	Beckley et al., 2023
Ketamine-Induced LTP Deficit	Long-Term Potentiation (LTP)	SGE-301 reversed the ketamine-induced deficit in hippocampal LTP.	Paul et al., 2013
Ketamine-Induced Cognitive Deficit	Novel Object Recognition (NOR)	SGE-301 reversed the ketamine-induced deficit in novel object recognition.	Paul et al., 2013

Experimental Protocols

Phencyclidine (PCP)-Induced Social Deficit Model in Mice

This model assesses the ability of a compound to reverse social withdrawal, a behavioral deficit associated with NMDA receptor hypofunction.

a. Animals:

• Species: Mouse

• Strain: C57BL/6J

• Sex: Male

• Age/Weight: Adult (8-12 weeks old)

b. Materials:

• Dalzanemdor (SAGE-718)

• Phencyclidine (PCP)

• Saline (vehicle for PCP)

• Appropriate vehicle for Dalzanemdor

• Three-chamber social interaction apparatus

c. Dosing and Administration:

• PCP Administration: Administer PCP (e.g., 5 mg/kg, IP) or saline to mice twice daily for 7 days.

• Washout Period: Allow for a 7-day washout period after the final PCP injection.

• Dalzanemdor Administration: On the day of behavioral testing, administer a single dose of Dalzanemdor (0.03 - 1 mg/kg, IP) or vehicle 30 minutes prior to the social interaction test.

d. Experimental Procedure (Social Interaction Test):

• Habituation: Place the subject mouse in the center chamber of the three-chamber apparatus and allow it to explore freely for 10 minutes.

• Sociability Phase: Place a novel mouse (Stranger 1) in one of the side chambers, enclosed in a wire cage. Place an empty wire cage in the other side chamber. Allow the subject mouse to explore all three chambers for 10 minutes.

• Social Novelty Phase: Replace the empty cage with a new novel mouse (Stranger 2). Allow the subject mouse to explore for another 10 minutes.

• Data Analysis: Record the time the subject mouse spends sniffing each wire cage. Calculate the social preference and social novelty scores.

BM-567-Induced Cognitive Deficit Model in Mice (Novel Object Recognition)

This model evaluates the effect of Dalzanemdor on recognition memory deficits induced by an inhibitor of 24(S)-hydroxycholesterol synthesis.

a. Animals:

• Species: Mouse

• Strain: C57BL/6J

• Sex: Male

• Age/Weight: Adult (8-12 weeks old)

b. Materials:

• Dalzanemdor (SAGE-718)

• BM-567 (DHCR7 inhibitor)

• Vehicle for both compounds

• Open field arena (e.g., 50 cm x 50 cm)

• Two identical objects (e.g., small plastic toys)

• One novel object, distinct from the familiar objects

c. Dosing and Administration:

• BM-567 Administration: Administer BM-567 (e.g., 30 mg/kg, PO) or vehicle daily for 7 days to induce a cognitive deficit.

• Dalzanemdor Co-administration: Co-administer Dalzanemdor (0.1 - 1 mg/kg, PO) or vehicle daily with BM-567 for 7 days.

d. Experimental Procedure (Novel Object Recognition Test):

• Habituation: On day 6 of dosing, habituate each mouse to the empty open field arena for 10 minutes.

• Training (Familiarization) Phase: On day 7, place two identical objects in the arena. Allow the mouse to explore the objects for 10 minutes.

• Retention Interval: Return the mouse to its home cage for a defined period (e.g., 1 hour).

• Test Phase: Replace one of the familiar objects with a novel object. Place the mouse back in the arena and allow it to explore for 5 minutes.

• Data Analysis: Record the time spent exploring each object. Calculate the discrimination index (DI) as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Dalzanemdor enhances NMDA receptor function.

Caption: Workflow for the PCP-induced social deficit model.

Caption: Workflow for the Novel Object Recognition test.

References

• 1. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alzdiscovery.org [alzdiscovery.org]

Application Notes and Protocols for Assessing Cognitive Improvement with Dalzanemdor in Rodent Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dalzanemdor (formerly SAGE-718) is an investigational positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1] NMDA receptors are critical for synaptic plasticity, learning, and memory.[1] Their hypofunction has been implicated in the cognitive deficits observed in several neurodegenerative disorders.[2] Dalzanemdor, an analog of the neurosteroid 24S-hydroxycholesterol, is designed to enhance NMDA receptor function, offering a potential therapeutic strategy to ameliorate cognitive impairment.[1]

These application notes provide detailed protocols for assessing the efficacy of Dalzanemdor in rodent models of cognitive dysfunction. The included methodologies for key behavioral assays are intended to guide researchers in designing and executing preclinical studies to evaluate the cognitive-enhancing properties of this compound. While clinical trials of Dalzanemdor have not consistently shown statistically significant improvements, preclinical studies in rodent models have demonstrated its potential to ameliorate cognitive-associated behavioral deficits.[3]

Mechanism of Action: NMDA Receptor Modulation

Dalzanemdor acts as a positive allosteric modulator of NMDA receptors. It does not directly activate the receptor but enhances the probability of the channel opening in the presence of the endogenous agonists, glutamate (B1630785) and glycine. This modulation is thought to be particularly effective in conditions of NMDA receptor hypofunction.[3]

Figure 1: Dalzanemdor's mechanism of action.

Experimental Workflow

A typical experimental workflow for assessing the cognitive effects of Dalzanemdor in a rodent model is outlined below.

Figure 2: Experimental workflow for Dalzanemdor studies.

Experimental Protocols

Morris Water Maze (MWM)

The Morris Water Maze is a widely used behavioral task to assess spatial learning and memory.

Apparatus:

• A circular pool (approximately 1.5-2.0 meters in diameter) filled with water made opaque with non-toxic white paint or milk powder.

• An escape platform submerged 1-2 cm below the water surface.

• Visual cues placed around the room, visible from the pool.

• A video tracking system to record the animal's swim path and latency to find the platform.

Protocol:

• Habituation (Day 1): Allow each rodent to swim freely in the pool for 60 seconds without the platform to acclimate them to the environment.

• Acquisition Phase (Days 2-5):

  • Conduct 4 trials per day for each animal.

  • For each trial, gently place the rodent into the water at one of four randomized starting positions.

  • Allow the animal to search for the hidden platform for a maximum of 60-90 seconds.

  • If the rodent fails to find the platform within the allotted time, guide it to the platform and allow it to remain there for 15-30 seconds.

  • Record the escape latency (time to find the platform) and swim path for each trial.

• Probe Trial (Day 6):

  • Remove the escape platform from the pool.

  • Place the rodent in the pool at a novel start position and allow it to swim for 60 seconds.

  • Record the time spent in the target quadrant (where the platform was previously located) and the number of times the animal crosses the former platform location.

Novel Object Recognition (NOR) Test

The NOR test evaluates recognition memory based on the innate tendency of rodents to explore novel objects.

Apparatus:

• An open-field arena (e.g., 50 cm x 50 cm x 50 cm).

• Two sets of identical objects (familiar objects) and one set of novel objects. Objects should be of similar size and material but differ in shape and appearance.

• A video camera to record the animal's behavior.

Protocol:

• Habituation (Day 1): Place each rodent in the empty arena for 5-10 minutes to allow for exploration and habituation.

• Familiarization/Training Phase (Day 2):

  • Place two identical objects in the arena.

  • Allow the rodent to explore the objects for a set period (e.g., 5-10 minutes).

  • Record the time spent exploring each object.

• Test Phase (Day 2, after a retention interval of 1-24 hours):

  • Replace one of the familiar objects with a novel object.

  • Place the rodent back in the arena and allow it to explore for 5 minutes.

  • Record the time spent exploring the familiar object and the novel object.

  • The discrimination index (DI) is calculated as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time).

Y-Maze Spontaneous Alternation

The Y-maze is used to assess spatial working memory.

Apparatus:

• A Y-shaped maze with three identical arms (e.g., 40 cm long x 10 cm wide x 20 cm high) positioned at 120-degree angles.

• A video camera to record the sequence of arm entries.

Protocol:

• Acclimation: Handle the rodents for several days before testing to reduce stress.

• Test Session:

  • Place the rodent at the end of one arm and allow it to freely explore the maze for 8 minutes.

  • Record the sequence of arm entries. An arm entry is counted when all four paws are within the arm.

  • An "alternation" is defined as consecutive entries into all three different arms (e.g., ABC, CAB, BCA).

  • The percentage of spontaneous alternation is calculated as: [Number of alternations / (Total number of arm entries - 2)] x 100.

Data Presentation

The following tables present illustrative quantitative data based on the expected outcomes of Dalzanemdor treatment in rodent models of cognitive impairment.

Table 1: Effect of Dalzanemdor on Morris Water Maze Performance

Treatment Group	Mean Escape Latency (Day 5) (s)	Time in Target Quadrant (Probe Trial) (s)
Vehicle Control	45.2 ± 5.1	18.5 ± 2.3
Dalzanemdor (1 mg/kg)	28.7 ± 4.3	32.1 ± 3.1
Dalzanemdor (3 mg/kg)	22.1 ± 3.9	38.6 ± 2.8
*p < 0.05, *p < 0.01 compared to Vehicle Control. Data are presented as mean ± SEM.

Table 2: Effect of Dalzanemdor on Novel Object Recognition

Treatment Group	Discrimination Index (DI)
Vehicle Control	0.15 ± 0.05
Dalzanemdor (1 mg/kg)	0.42 ± 0.07
Dalzanemdor (3 mg/kg)	0.55 ± 0.06**
p < 0.05, *p < 0.01 compared to Vehicle Control. Data are presented as mean ± SEM.

Table 3: Effect of Dalzanemdor on Y-Maze Spontaneous Alternation

Treatment Group	Spontaneous Alternation (%)
Vehicle Control	55.3 ± 4.2
Dalzanemdor (1 mg/kg)	72.8 ± 3.8
Dalzanemdor (3 mg/kg)	78.1 ± 3.1**
p < 0.05, *p < 0.01 compared to Vehicle Control. Data are presented as mean ± SEM.

Conclusion

The protocols outlined in these application notes provide a framework for the preclinical evaluation of Dalzanemdor's effects on cognitive function in rodent models. The Morris Water Maze, Novel Object Recognition test, and Y-Maze are robust and well-validated assays for assessing different aspects of learning and memory. Consistent and carefully executed experimental procedures are crucial for obtaining reliable and reproducible data to determine the therapeutic potential of Dalzanemdor for treating cognitive impairment.

References

• 1. alzdiscovery.org [alzdiscovery.org]
• 2. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The dust has settled: Sage’s dalzanemdor won’t advance for cognitive impairment – HDBuzz [en.hdbuzz.net]

Probing NMDA Receptor Subtypes in Specific Brain Regions Using Dalzanemdor: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dalzanemdor (formerly SAGE-718) is a novel positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. As an analog of the endogenous neurosteroid 24S-hydroxycholesterol, Dalzanemdor enhances NMDA receptor function in the presence of agonists like glutamate (B1630785) and glycine[1][2][3]. NMDA receptors are critical for synaptic plasticity, learning, and memory, and their dysfunction is implicated in numerous neurological and psychiatric disorders[4].

These application notes provide detailed protocols for utilizing Dalzanemdor as a tool to investigate the function of NMDA receptor subtypes in specific brain regions. While Dalzanemdor has been evaluated in clinical trials for cognitive impairment in neurodegenerative diseases, its preclinical pharmacological profile makes it a valuable research tool[3][5][6]. Recent studies have shown that Dalzanemdor potentiates NMDA receptors containing any of the GluN2A-D subunits with equipotency, making it a pan-GluN2 PAM[4][7].

Data Presentation

Quantitative Pharmacological Data for Dalzanemdor

Parameter	Value	Receptor Subtype	Species	Reference
Potentiation	Equipotent	GluN1/GluN2A-D	Not Specified	[4][7]
Effect on EPSP	Increased Amplitude	Native NMDA Receptors	Rat (Striatal Medium Spiny Neurons)	[4]
Brain:Plasma Ratio	5.3	Not Applicable	Rat	[3]
Oral Bioavailability	30%-73%	Not Applicable	Dog	[3]

Note: Specific EC50 values for individual NMDA receptor subtypes are not publicly available in the reviewed literature. The available data indicates equipotent potentiation across GluN2A-D subunits.

Mandatory Visualizations

Signaling Pathway of Dalzanemdor's Action

Caption: Mechanism of Dalzanemdor as a Positive Allosteric Modulator of the NMDA Receptor.

Experimental Workflow for Brain Slice Electrophysiology

Caption: Workflow for assessing Dalzanemdor's effect on NMDA receptor currents in brain slices.

Experimental Protocols

Protocol 1: Electrophysiological Recording of NMDA Receptor Currents in Acute Brain Slices

Objective: To measure the potentiation of NMDA receptor-mediated excitatory postsynaptic currents (EPSCs) by Dalzanemdor in a specific brain region.

Materials:

• Dalzanemdor (SAGE-718)

• Animal model (e.g., C57BL/6 mouse or Sprague-Dawley rat)

• Vibratome for brain slicing

• Artificial cerebrospinal fluid (aCSF), oxygenated with 95% O₂ / 5% CO₂

• Patch-clamp electrophysiology setup

• Glass micropipettes

• Pharmacological agents: NMDA receptor antagonist (e.g., AP5), AMPA receptor antagonist (e.g., CNQX), GABA-A receptor antagonist (e.g., picrotoxin)

Methodology:

• Acute Brain Slice Preparation:

  • Anesthetize the animal and perfuse transcardially with ice-cold, oxygenated NMDG-based slicing solution.

  • Rapidly dissect the brain and place it in ice-cold, oxygenated slicing solution.

  • Mount the brain on the vibratome stage and cut coronal or sagittal slices (e.g., 300 µm thick) of the desired brain region (e.g., hippocampus, prefrontal cortex, striatum).

  • Transfer slices to a recovery chamber with oxygenated aCSF at 32-34°C for 30 minutes, then maintain at room temperature.

• Electrophysiological Recording:

  • Transfer a single slice to the recording chamber of the patch-clamp setup, continuously perfused with oxygenated aCSF at 30-32°C.

  • Visualize neurons using DIC optics and obtain a whole-cell patch-clamp recording from a neuron of interest.

  • Hold the neuron at a depolarized potential (e.g., +40 mV) in voltage-clamp mode to relieve the Mg²⁺ block of NMDA receptors.

  • Isolate NMDA receptor-mediated EPSCs by including an AMPA receptor antagonist (e.g., 10 µM CNQX) and a GABA-A receptor antagonist (e.g., 50 µM picrotoxin) in the aCSF.

  • Evoke EPSCs by electrical stimulation of afferent fibers using a bipolar stimulating electrode.

• Dalzanemdor Application and Data Acquisition:

  • Record a stable baseline of NMDA receptor-mediated EPSCs for 5-10 minutes.

  • Bath-apply Dalzanemdor at the desired concentration (e.g., 100 nM - 10 µM) and continue recording for at least 15-20 minutes to allow for drug equilibration.

  • After recording the effect of Dalzanemdor, wash out the drug with regular aCSF to observe reversal, if possible.

  • At the end of the experiment, apply an NMDA receptor antagonist (e.g., 50 µM AP5) to confirm that the recorded currents are mediated by NMDA receptors.

• Data Analysis:

  • Measure the peak amplitude and decay kinetics of the NMDA receptor-mediated EPSCs before, during, and after Dalzanemdor application.

  • Express the effect of Dalzanemdor as a percentage increase in the EPSC amplitude from baseline.

Protocol 2: Assessment of Cognitive Enhancement in a PCP-Induced Deficit Model

Objective: To evaluate the ability of Dalzanemdor to reverse cognitive deficits induced by the NMDA receptor antagonist phencyclidine (PCP) in a rodent model.

Materials:

• Dalzanemdor (SAGE-718)

• Phencyclidine (PCP)

• Rodents (e.g., male C57BL/6 mice)

• Behavioral testing apparatus (e.g., novel object recognition arena, social interaction chamber)

• Vehicle for drug administration (e.g., saline, DMSO)

Methodology:

• Induction of Cognitive Deficits:

  • Administer PCP to mice (e.g., 10 mg/kg, i.p.) daily for 7-10 consecutive days[1][8][9].

  • Follow the sub-chronic PCP administration with a washout period of at least 24 hours to avoid acute drug effects confounding the behavioral tests[1][8].

• Dalzanemdor Administration:

  • Dissolve Dalzanemdor in an appropriate vehicle.

  • Administer Dalzanemdor (e.g., orally or i.p.) at the desired dose range. Administration can be acute (e.g., 30-60 minutes before testing) or sub-chronic, depending on the experimental question.

• Behavioral Testing (e.g., Novel Object Recognition):

  • Habituation: Habituate the mice to the empty testing arena for 5-10 minutes on two consecutive days prior to the test.

  • Training (Familiarization) Phase: Place two identical objects in the arena and allow the mouse to explore for a set period (e.g., 5-10 minutes).

  • Inter-trial Interval: Return the mouse to its home cage for a specific duration (e.g., 1 hour).

  • Testing Phase: Replace one of the familiar objects with a novel object and allow the mouse to explore the arena again for a set period (e.g., 5 minutes).

  • Record the time spent exploring each object.

• Data Analysis:

  • Calculate a discrimination index (DI) as: (Time exploring novel object - Time exploring familiar object) / (Total time exploring both objects).

  • Compare the DI between different treatment groups (Vehicle, PCP + Vehicle, PCP + Dalzanemdor). A higher DI indicates better recognition memory.

Conclusion

Dalzanemdor serves as a valuable pharmacological tool for investigating the role of NMDA receptor subtypes in various brain regions and their contribution to synaptic function and behavior. Its property as a pan-GluN2 positive allosteric modulator allows for the general enhancement of NMDA receptor activity. The protocols outlined above provide a framework for researchers to utilize Dalzanemdor in both in vitro and in vivo experimental settings to further elucidate the complex roles of NMDA receptors in health and disease. Despite its discontinuation in recent clinical trials for major neurodegenerative diseases, its utility in a preclinical research setting remains significant for probing the consequences of NMDA receptor hypofunction.

References

• 1. Phencyclidine dose optimisation for induction of spatial learning and memory deficits related to schizophrenia in C57BL/6 mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. NMDA receptors in neurodegenerative diseases: mechanisms and emerging therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | PCP modelling cognitive impairment related to schizophrenia in the mouse [frontiersin.org]
• 9. Phencyclidine-induced cognitive deficits in mice are improved by subsequent subchronic administration of the glycine transporter-1 inhibitor NFPS and D-serine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Electrophysiological Characterization of Dalzanemdor

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dalzanemdor (SAGE-718) is an investigational positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2] The NMDA receptor is crucial for synaptic plasticity, learning, and memory.[2] As an analog of the neurosteroid 24S-hydroxycholesterol, Dalzanemdor is being investigated for its potential to treat cognitive impairment in neurodegenerative disorders such as Alzheimer's, Parkinson's, and Huntington's disease.[1][3] Preclinical studies have shown that Dalzanemdor can modulate electrophysiological parameters and improve cognitive deficits in animal models of NMDA receptor hypofunction.[4][5]

These application notes provide detailed protocols for characterizing the effects of Dalzanemdor on neuronal activity using whole-cell patch-clamp and multi-electrode array (MEA) recording techniques.

Core Electrophysiological Techniques

Whole-Cell Patch-Clamp Electrophysiology

This "gold standard" technique allows for high-fidelity recording of electrical properties from a single neuron.[6][7] It can be used in either voltage-clamp mode to study ion channel currents or current-clamp mode to investigate changes in membrane potential and action potential firing.[7] This method is ideal for dissecting the specific effects of Dalzanemdor on individual neuronal excitability and synaptic transmission.

Multi-Electrode Array (MEA) Electrophysiology

MEAs enable the recording of spontaneous and evoked electrical activity from neuronal networks in culture or acute brain slices.[8][9] This technique is well-suited for studying network-level phenomena such as synaptic plasticity (e.g., long-term potentiation, LTP), synchronized bursting activity, and the effects of compounds on functional connectivity.[8][10]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway of Dalzanemdor and a general experimental workflow for its electrophysiological characterization.

Dalzanemdor's modulation of the NMDA receptor signaling pathway.

General experimental workflow for electrophysiological studies.

Detailed Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Recording

This protocol details how to assess the effect of Dalzanemdor on intrinsic excitability and synaptic activity in cultured neurons or acute brain slices.

1. Preparation of Solutions:

• Artificial Cerebrospinal Fluid (aCSF): (in mM) 126 NaCl, 3 KCl, 2 MgSO₄, 2 CaCl₂, 1.25 NaH₂PO₄, 26.4 NaHCO₃, and 10 glucose.[7] Bubble with 95% O₂/5% CO₂ for at least 30 minutes before use.

• Internal Solution (for Voltage-Clamp): (in mM) 130 Cs-gluconate, 10 HEPES, 10 EGTA, 5 TEA-Cl, 4 Mg-ATP, 0.4 Na-GTP. Adjust pH to 7.3 with CsOH.

• Internal Solution (for Current-Clamp): (in mM) 135 K-gluconate, 10 HEPES, 2 MgCl₂, 0.2 EGTA, 4 Mg-ATP, 0.4 Na-GTP. Adjust pH to 7.3 with KOH.

• Dalzanemdor Stock Solution: Prepare a 10 mM stock in DMSO. Store at -20°C. Dilute to final working concentrations (e.g., 10 nM, 100 nM, 1 µM) in aCSF on the day of the experiment. Ensure the final DMSO concentration is <0.1%.

2. Recording Procedure:

• Prepare acute hippocampal slices (300-400 µm) or plate cultured neurons on coverslips.[6][11]

• Transfer a slice/coverslip to the recording chamber and perfuse with oxygenated aCSF at 1.5-2 mL/min.[7]

• Pull borosilicate glass pipettes to a resistance of 3-7 MΩ when filled with internal solution.[6][7]

• Establish a gigaseal (>1 GΩ) on a target neuron and then rupture the membrane to achieve whole-cell configuration.[12]

• Allow the cell to stabilize for 5-10 minutes.

• Baseline Recording: Record baseline activity for 10 minutes.

  • Voltage-Clamp: Hold the cell at -70 mV to record spontaneous excitatory/inhibitory postsynaptic currents (sEPSCs/sIPSCs).

  • Current-Clamp: Inject current steps to elicit action potentials and determine the resting membrane potential.

• Drug Application: Switch the perfusion to aCSF containing the desired concentration of Dalzanemdor.

• Data Acquisition: Record for 20-30 minutes during drug application.

• Washout: Perfuse with standard aCSF to observe recovery.

Protocol 2: Multi-Electrode Array (MEA) Recording

This protocol is designed to evaluate the effect of Dalzanemdor on network activity and synaptic plasticity (LTP).

1. Preparation:

• Cell Culture: Plate primary cortical or hippocampal neurons onto MEA plates coated with Poly-D-lysine.[13] Maintain cultures for at least 17-21 days to allow for network maturation.[13]

• Solutions: Use oxygenated aCSF as described in Protocol 1. Prepare Dalzanemdor working solutions in aCSF.

2. Recording Procedure:

• Place the MEA plate on the recording platform, pre-warmed to 37°C.[13] Allow the culture to equilibrate for 10 minutes.

• Baseline Recording: Record spontaneous network activity for 20 minutes to establish a stable baseline of spike rates, burst patterns, and network synchrony.

• Drug Application: Apply Dalzanemdor (or vehicle) to the MEA wells at desired final concentrations.

• Post-Drug Recording: Record network activity for 30-60 minutes to assess drug effects.

• LTP Induction (Optional):

  • Select a stimulating electrode and a corresponding recording electrode.

  • Record baseline field excitatory postsynaptic potentials (fEPSPs) for 10 minutes by delivering single pulses every 30 seconds.

  • Apply Dalzanemdor and wait 20 minutes.

  • Induce LTP using a high-frequency stimulation protocol (e.g., two trains of 100 Hz for 1 second, separated by 20 seconds).

  • Record fEPSPs for at least 60 minutes post-induction to measure the magnitude and stability of potentiation.[14]

Data Presentation

Quantitative data should be organized into tables for clarity and ease of comparison.

Table 1: Effect of Dalzanemdor on Single-Neuron Properties (Whole-Cell Patch-Clamp)

Parameter	Vehicle (Control)	Dalzanemdor (100 nM)	Dalzanemdor (1 µM)	p-value
Resting Membrane Potential (mV)	-68.5 ± 2.1	-68.2 ± 2.3	-67.9 ± 2.5	> 0.05
Input Resistance (MΩ)	155.3 ± 12.4	157.1 ± 11.9	154.8 ± 13.1	> 0.05
Action Potential Threshold (mV)	-45.2 ± 1.8	-47.5 ± 1.6*	-48.9 ± 1.9**	< 0.01
sEPSC Frequency (Hz)	2.1 ± 0.4	3.5 ± 0.6*	4.8 ± 0.7**	< 0.01
sEPSC Amplitude (pA)	12.3 ± 1.1	15.8 ± 1.4*	18.2 ± 1.9**	< 0.01
sIPSC Frequency (Hz)	4.5 ± 0.7	4.3 ± 0.8	4.6 ± 0.6	> 0.05

*Data are presented as mean ± SEM. Statistical significance indicated by *p < 0.05, *p < 0.01 compared to vehicle.

Table 2: Effect of Dalzanemdor on Neuronal Network Activity (MEA)

Parameter	Vehicle (Control)	Dalzanemdor (100 nM)	Dalzanemdor (1 µM)	p-value
Mean Firing Rate (spikes/s)	0.8 ± 0.2	1.4 ± 0.3*	2.1 ± 0.4**	< 0.01
Burst Frequency (bursts/min)	3.2 ± 0.5	5.1 ± 0.7*	7.8 ± 0.9**	< 0.01
Network Synchrony Index	0.25 ± 0.04	0.38 ± 0.05*	0.52 ± 0.06**	< 0.01
LTP Magnitude (% of Baseline)	145 ± 8%	185 ± 11%*	210 ± 14%**	< 0.01

*Data are presented as mean ± SEM. Statistical significance indicated by *p < 0.05, *p < 0.01 compared to vehicle.

These protocols and data structures provide a comprehensive framework for investigating the electrophysiological effects of Dalzanemdor, facilitating robust and reproducible research into its therapeutic potential.

References

• 1. Dalzanemdor - Wikipedia [en.wikipedia.org]
• 2. Dalzanemdor (SAGE-718) [benchchem.com]
• 3. alzforum.org [alzforum.org]
• 4. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 7. docs.axolbio.com [docs.axolbio.com]
• 8. The adult rat hippocampal slice revisited with multi-electrode arrays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Microelectrode Array (MEA) Explained | 3Brain [3brain.com]
• 10. Electrophysiology in Drug Discovery | Sai Life Sciences | [sailife.com]
• 11. Whole Cell Patch Clamp Protocol [protocols.io]
• 12. researchgate.net [researchgate.net]
• 13. Multi-electrode array (MEA) [protocols.io]
• 14. Recording long-term potentiation of synaptic transmission by three-dimensional multi-electrode arrays - PMC [pmc.ncbi.nlm.nih.gov]

Visualizing the Neural Effects of Dalzanemdor: Immunohistochemistry Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dalzanemdor (SAGE-718) is an investigational positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] NMDA receptors are crucial for synaptic plasticity, learning, and memory.[4][5] Their dysfunction has been implicated in the cognitive impairments associated with neurodegenerative diseases such as Huntington's, Alzheimer's, and Parkinson's disease.[3][4] As a PAM, Dalzanemdor is designed to enhance the function of existing NMDA receptors, potentially improving cognitive deficits.[2][3]

These application notes provide detailed protocols for utilizing immunohistochemistry (IHC) to investigate the effects of Dalzanemdor on neural tissue. While direct IHC protocols for Dalzanemdor are not yet established, this guide offers methods to visualize the downstream molecular and cellular consequences of NMDA receptor modulation. The proposed protocols focus on key markers of synaptic integrity and tau pathology, which are relevant to the therapeutic targets of Dalzanemdor.

Proposed Downstream Effects of Dalzanemdor on Neural Tissue

Dalzanemdor's potentiation of NMDA receptor activity is hypothesized to induce several downstream effects that can be visualized using immunohistochemistry:

• Alterations in Synaptic Protein Expression and Localization: Enhanced NMDA receptor function can influence synaptic plasticity, potentially leading to changes in the expression and localization of key pre- and post-synaptic proteins.

• Modulation of Tau Phosphorylation: NMDA receptor signaling is interconnected with pathways that regulate the phosphorylation of tau protein. Pathological hyperphosphorylation of tau is a hallmark of several neurodegenerative diseases.

Data Presentation

Quantitative analysis of IHC staining is crucial for objective assessment. The following tables provide a template for presenting data obtained from the subsequent protocols.

Table 1: Quantification of Synaptic Protein Immunoreactivity

Treatment Group	Brain Region	Protein Marker	Mean Staining Intensity (Arbitrary Units)	Standard Deviation	p-value
Vehicle Control	Hippocampus	PSD-95
Dalzanemdor	Hippocampus	PSD-95
Vehicle Control	Hippocampus	Synaptophysin
Dalzanemdor	Hippocampus	Synaptophysin
Vehicle Control	Cortex	PSD-95
Dalzanemdor	Cortex	PSD-95
Vehicle Control	Cortex	Synaptophysin
Dalzanemdor	Cortex	Synaptophysin

Table 2: Quantification of Phosphorylated Tau (AT8) Immunoreactivity

Treatment Group	Brain Region	Mean Number of AT8-Positive Cells/mm²	Standard Deviation	p-value
Vehicle Control	Hippocampus
Dalzanemdor	Hippocampus
Vehicle Control	Cortex
Dalzanemdor	Cortex

Signaling Pathway and Experimental Workflow

Dalzanemdor's proposed mechanism of action.

General immunohistochemistry workflow for neural tissue.

Experimental Protocols

Protocol 1: Immunohistochemistry for Synaptic Proteins (PSD-95 and Synaptophysin) in Formalin-Fixed Paraffin-Embedded (FFPE) Brain Tissue

This protocol is adapted from standard IHC procedures for neural tissue.[1][6][7][8]

Materials:

• FFPE brain tissue sections (4-5 µm) on charged slides

• Xylene

• Ethanol (B145695) (100%, 95%, 70%)

• Deionized water

• Antigen retrieval buffer (e.g., 10 mM Sodium Citrate, pH 6.0)

• 3% Hydrogen peroxide (H₂O₂)

• Blocking buffer (e.g., 10% normal goat serum in PBS)

• Primary antibodies:

  • Mouse anti-PSD-95

  • Rabbit anti-Synaptophysin

• Biotinylated secondary antibodies:

  • Goat anti-mouse IgG

  • Goat anti-rabbit IgG

• Avidin-Biotin Complex (ABC) reagent

• 3,3'-Diaminobenzidine (DAB) substrate kit

• Hematoxylin counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 x 5 minutes).

  • Rehydrate through a graded ethanol series: 100% (2 x 3 minutes), 95% (1 x 3 minutes), 70% (1 x 3 minutes).

  • Rinse in deionized water.

• Antigen Retrieval:

  • Immerse slides in antigen retrieval buffer.

  • Heat in a pressure cooker or water bath at 95-100°C for 20-30 minutes.

  • Allow slides to cool to room temperature.

  • Rinse with PBS (3 x 5 minutes).

• Peroxidase Blocking:

  • Incubate sections with 3% H₂O₂ for 10 minutes to block endogenous peroxidase activity.

  • Rinse with PBS (3 x 5 minutes).

• Blocking:

  • Incubate sections with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Dilute primary antibodies to their optimal concentration in blocking buffer.

  • Incubate sections with primary antibody overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • Rinse with PBS (3 x 5 minutes).

  • Incubate sections with the appropriate biotinylated secondary antibody for 1 hour at room temperature.

• Detection:

  • Rinse with PBS (3 x 5 minutes).

  • Incubate sections with ABC reagent for 30 minutes at room temperature.

  • Rinse with PBS (3 x 5 minutes).

  • Apply DAB substrate and incubate until the desired stain intensity develops (monitor under a microscope).

  • Stop the reaction by rinsing with deionized water.

• Counterstaining and Mounting:

  • Counterstain with hematoxylin.

  • Dehydrate through a graded ethanol series and clear in xylene.

  • Coverslip with mounting medium.

Protocol 2: Immunohistochemistry for Phosphorylated Tau (AT8) in Formalin-Fixed Paraffin-Embedded (FFPE) Brain Tissue

This protocol is specifically for the detection of hyperphosphorylated tau, a key pathological marker in Alzheimer's disease and other tauopathies.[9][10][11][12]

Materials:

• Same as Protocol 1, with the following exception for the primary antibody:

  • Mouse anti-phospho-Tau (AT8)

Procedure:

The procedure is identical to Protocol 1, with the substitution of the AT8 primary antibody during the primary antibody incubation step. Optimal dilution of the AT8 antibody should be determined empirically.

Conclusion

These protocols provide a framework for investigating the potential therapeutic effects of Dalzanemdor on neural tissue using immunohistochemistry. By focusing on downstream markers of NMDA receptor activity, researchers can gain valuable insights into the drug's mechanism of action and its impact on synaptic integrity and neuropathological hallmarks. Rigorous quantification and appropriate controls are essential for the interpretation of the results. As research on Dalzanemdor progresses, these protocols may be further refined to include more specific and direct markers of its activity.

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NMDA receptors in neurodegenerative diseases: mechanisms and emerging therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. Immunohistochemistry of Brain Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dc.etsu.edu [dc.etsu.edu]
• 9. Modifications of tau protein after cerebral ischemia and reperfusion in rats are similar to those occurring in Alzheimer’s disease – Hyperphosphorylation and cleavage of 4- and 3-repeat tau - PMC [pmc.ncbi.nlm.nih.gov]
• 10. protocols.io [protocols.io]
• 11. Isolation and characterization of antibody fragment selective for human AD brain derived tau variants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. genomeme.ca [genomeme.ca]

Application Notes and Protocols for Assessing Dalzanemdor's Efficacy in Preclinical Models Relevant to Huntington's Disease

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for evaluating the therapeutic potential of Dalzanemdor (SAGE-718) in animal models exhibiting cognitive and behavioral deficits relevant to Huntington's disease (HD). Dalzanemdor, a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor, is under investigation for its potential to ameliorate cognitive dysfunction associated with neurological disorders.[1][2] NMDA receptor hypofunction is implicated in the pathophysiology of Huntington's disease, making Dalzanemdor a candidate for therapeutic intervention.

The following sections detail behavioral assays that can be adapted to assess the efficacy of Dalzanemdor in preclinical models. While specific preclinical studies of Dalzanemdor in dedicated Huntington's disease animal models are not publicly available, the protocols are based on established methods used to evaluate cognitive enhancers in models of NMDA receptor hypofunction, which share pathological mechanisms relevant to HD.

Signaling Pathway of Dalzanemdor

Dalzanemdor acts as a positive allosteric modulator of the NMDA receptor.[1][3] This means it binds to a site on the receptor distinct from the glutamate (B1630785) and glycine (B1666218) binding sites, enhancing the receptor's response to these endogenous agonists.[4] This potentiation of NMDA receptor activity can lead to the activation of downstream signaling cascades crucial for synaptic plasticity, learning, and memory, such as the activation of cAMP response element-binding protein (CREB) and the expression of brain-derived neurotrophic factor (BDNF).[5][6][7]

References

• 1. abangcile.net [abangcile.net]
• 2. hdsa.org [hdsa.org]
• 3. Pharmacological Modulation of NMDA Receptor Activity and the Advent of Negative and Positive Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diverse modes of NMDA receptor positive allosteric modulation: Mechanisms and consequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The role of CREB and BDNF in neurobiology and treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of δ-Opioid Receptor Activation on BDNF-TrkB vs. TNF-α in the Mouse Cortex Exposed to Prolonged Hypoxia [mdpi.com]
• 7. Dopamine D1-Like Receptor Stimulation Induces CREB, Arc, and BDNF Dynamic Changes in Differentiated SH-SY5Y Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Functional Assays in the Screening of Dalzanemdor-Like Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dalzanemdor (SAGE-718) is an investigational positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1] NMDA receptors are ionotropic glutamate (B1630785) receptors crucial for synaptic plasticity, learning, and memory.[2][3] Their dysfunction, particularly hypoactivity, has been implicated in the cognitive deficits associated with several neurological disorders.[2][4] Dalzanemdor-like PAMs represent a promising therapeutic strategy by enhancing the activity of NMDA receptors in the presence of their endogenous agonists, glutamate and glycine (B1666218) (or D-serine), thereby restoring normal receptor function.[2]

These application notes provide detailed protocols for cell-based functional assays designed to identify and characterize novel Dalzanemdor-like compounds. The primary screening assay is a high-throughput calcium influx assay, followed by secondary electrophysiological assays for hit confirmation and mechanistic studies.

NMDA Receptor Signaling Pathway

NMDA receptor activation is a complex process requiring the binding of both glutamate and a co-agonist (glycine or D-serine).[1] At resting membrane potential, the channel is blocked by magnesium ions (Mg2+).[5] Depolarization of the postsynaptic membrane, typically initiated by AMPA receptor activation, expels the Mg2+ ion, allowing for the influx of cations, most notably calcium (Ca2+).[1][5] This influx of Ca2+ acts as a critical second messenger, initiating downstream signaling cascades that are fundamental to synaptic plasticity.[6][4][5]

NMDA Receptor Signaling Pathway

Protocol 1: High-Throughput Primary Screening via Calcium Influx Assay

This assay is designed for the rapid screening of large compound libraries to identify potential NMDA receptor PAMs based on their ability to enhance agonist-induced intracellular calcium influx.[1][2][3]

Experimental Workflow

Calcium Influx Assay Workflow

Detailed Methodology

1. Cell Culture and Plating:

• Culture HEK293 cells stably expressing the desired NMDA receptor subunits (e.g., GluN1/GluN2A) in appropriate growth medium. The use of a tetracycline-inducible expression system can help manage the excitotoxicity associated with constitutive NMDA receptor expression.[1]
• Plate the cells into 384-well black-walled, clear-bottom microplates at a density that will result in a confluent monolayer on the day of the assay.
• Incubate the plates at 37°C in a 5% CO2 incubator for 16-24 hours.[7]

2. Dye Loading:

• Prepare a loading buffer containing a calcium-sensitive dye, such as Fluo-4 AM.
• Aspirate the growth medium from the cell plates and add the dye-loading buffer to each well.[7]
• Incubate the plates for 60-120 minutes at 37°C.[7]

3. Compound Addition:

• Prepare serial dilutions of test compounds and control compounds (e.g., a known PAM and an antagonist) in an appropriate assay buffer.
• Wash the cells with assay buffer to remove excess dye.
• Add the compound solutions to the respective wells of the cell plate.

4. Agonist Stimulation and Fluorescence Measurement:

• Prepare an agonist solution containing sub-maximal concentrations of glutamate and glycine (or D-serine). The optimal concentrations should be determined empirically to provide a consistent but sub-maximal response.[1]
• Place the cell plate into a fluorescence imaging plate reader (e.g., FLIPR or FDSS).[7]
• Establish a baseline fluorescence reading for approximately 30 seconds.[7]
• Add the agonist solution to all wells simultaneously using the instrument's integrated pipettor.
• Immediately begin measuring the fluorescence intensity at regular intervals for 3-5 minutes.[7]

5. Data Analysis:

• The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence (F0) from the peak fluorescence (Fmax) for each well.
• The potentiation by a test compound is typically expressed as a percentage of the response to the agonist alone or in the presence of a reference PAM.
• Plot concentration-response curves to determine the EC50 (half-maximal effective concentration) for active compounds.

Data Presentation

Table 1: Hypothetical Calcium Influx Assay Data for Dalzanemdor-Like Compounds

Compound ID	Max. Potentiation (%)	EC50 (nM)
Dalzanemdor (Control)	150	50
Compound A	165	35
Compound B	95	250
Compound C	25	>10,000

Protocol 2: Secondary Hit Confirmation and Characterization by Electrophysiology

Electrophysiological recordings, such as whole-cell patch-clamp, provide a more direct measure of NMDA receptor ion channel function and are considered the gold standard for characterizing modulators.[2][8] This method is used to confirm the activity of hits from the primary screen and to investigate their mechanism of action.

Detailed Methodology

1. Cell Preparation:

• Use HEK293 cells expressing the NMDA receptor subunits of interest, plated at a low density on glass coverslips.

2. Recording Setup:

• Use a patch-clamp amplifier and data acquisition system.
• The external solution should contain glutamate and glycine/D-serine, and be free of Mg2+ to prevent channel block.
• The internal pipette solution should have a physiological ionic composition.

3. Whole-Cell Recording:

• Establish a whole-cell recording configuration on a single cell.
• Clamp the cell at a holding potential of -60 mV or -70 mV.
• Apply a solution containing the NMDA receptor agonists to elicit a baseline current.
• After a stable baseline is achieved, co-apply the test compound with the agonists and record the change in current amplitude.

4. Data Analysis:

• Measure the peak current amplitude in the absence and presence of the test compound.
• Calculate the percentage potentiation of the agonist-evoked current.
• Construct concentration-response curves to determine the EC50 of the compound.
• Further experiments can be conducted to assess the compound's effect on receptor deactivation kinetics and voltage-dependency.[9]

Data Presentation

Table 2: Hypothetical Electrophysiology Data for Confirmed Hits

Compound ID	Potentiation of INMDA (%)	EC50 (nM)	Mechanism
Dalzanemdor (Control)	200	65	PAM
Compound A	220	45	PAM
Compound B	110	300	PAM

Hit-to-Lead Characterization Cascade

A logical progression of assays is crucial for advancing promising compounds from initial hits to lead candidates. The following workflow outlines a typical cascade for characterizing Dalzanemdor-like molecules.

Hit-to-Lead Characterization Cascade

Conclusion

The described cell-based functional assays provide a robust framework for the discovery and characterization of novel NMDA receptor positive allosteric modulators, such as Dalzanemdor. The combination of a high-throughput calcium influx primary screen with detailed electrophysiological secondary assays allows for the efficient identification of potent and selective compounds. Further characterization of the mechanism of action and downstream signaling effects will aid in the selection of lead candidates for further preclinical and clinical development.

References

• 1. A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Integrated Approach for Screening and Identification of Positive Allosteric Modulators of N-Methyl-D-Aspartate Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A NMDA-receptor calcium influx assay sensitive to stimulation by glutamate and glycine/D-serine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Activation Mechanisms of the NMDA Receptor - Biology of the NMDA Receptor - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. NMDA receptor - Wikipedia [en.wikipedia.org]
• 6. news-medical.net [news-medical.net]
• 7. Video: A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate [jove.com]
• 8. Pharmacological and electrophysiological characterization of novel NMDA receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Electrophysiological analysis of NMDA receptor subunit changes in the aging mouse cortex - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Pharmacokinetic and Pharmacodynamic Modeling of Dalzanemdor (SAGE-718)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pharmacokinetic (PK) and pharmacodynamic (PD) properties of Dalzanemdor (SAGE-718), an investigational positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor. The information is intended to guide research and development efforts related to this compound.

Introduction

Dalzanemdor is a neuroactive steroid analog of 24(S)-hydroxycholesterol that acts as a positive allosteric modulator (PAM) of NMDA receptors.[1][2] These receptors are critical for synaptic plasticity, learning, and memory.[2] Dalzanemdor has been investigated for its potential to treat cognitive impairment in neurodegenerative disorders such as Huntington's disease, Alzheimer's disease, and Parkinson's disease.[1][2] However, its development for certain indications has been discontinued (B1498344) due to a lack of efficacy in Phase II clinical trials.[3][4][5]

Pharmacokinetic Profile

Dalzanemdor exhibits pharmacokinetic properties suitable for once-daily dosing.[6][7] It has demonstrated oral bioavailability and a long terminal half-life.[6][7]

Summary of Pharmacokinetic Parameters

The following tables summarize the pharmacokinetic parameters of Dalzanemdor observed in single-ascending dose (SAD) and multiple-ascending dose (MAD) studies in healthy adult participants.[6]

Table 1: Single-Dose Pharmacokinetic Parameters of Dalzanemdor [6]

Parameter	0.35 mg (N=6)	0.75 mg (N=6)	1.5 mg (N=6)	3.0 mg (N=6)
Tmax (h)	7.0 (4.0 - 8.1)	4.2 (4.0 - 8.0)	5.0 (4.0 - 8.0)	5.5 (4.0 - 8.0)
Cmax (ng/mL)	6.1 (28.2)	14.5 (25.1)	28.5 (26.8)	46.4 (27.2)
AUC0–last (ng∙h/mL)	185 (26.1)	451 (23.9)	913 (25.5)	1580 (26.8)
t½ (h)	27.9 (13.7)	31.0 (17.5)	33.8 (19.4)	40.1 (21.5)

Data are presented as geometric mean (geometric coefficient of variation, %) for Cmax and AUC, and median (range) for Tmax, and mean (SD) for t½.

Table 2: Multiple-Dose Pharmacokinetic Parameters of Dalzanemdor in Healthy Participants [6]

Parameter	0.5 mg (N=9) - Day 1	0.5 mg (N=9) - Day 14	1.0 mg (N=9) - Day 1	1.0 mg (N=9) - Day 14
Tmax (h)	6.0 (2.0 - 8.0)	6.0 (4.0 - 8.0)	5.0 (4.0 - 8.0)	6.0 (2.0 - 8.0)
Cmax (ng/mL)	6.1 (28.2)	15.0 (17.3)	15.7 (25.1)	41.2 (18.9)
AUC0–24 (ng∙h/mL)	86.9 (26.1)	267 (15.2)	233 (24.5)	733 (17.8)
t½ (h)	ND	99.0 (20.0)	ND	118 (25.5)

Data are presented as geometric mean (geometric coefficient of variation, %) for Cmax and AUC, and median (range) for Tmax, and mean (SD) for t½. ND = Not Determined.

Steady state was achieved after approximately 11 days of once-daily dosing.[6]

Pharmacodynamic Profile

The pharmacodynamics of Dalzanemdor have been assessed through preclinical models and clinical trials focusing on cognitive function.

Mechanism of Action and Signaling Pathway

Dalzanemdor positively modulates NMDA receptor activity, which is crucial for synaptic plasticity. The binding of glutamate (B1630785) and a co-agonist (glycine or D-serine) to the NMDA receptor, coupled with depolarization of the postsynaptic membrane, leads to the opening of the ion channel. This allows for the influx of Ca²⁺, which acts as a second messenger to initiate downstream signaling cascades. As a positive allosteric modulator, Dalzanemdor is thought to enhance the probability of the channel opening in the presence of agonists, thereby potentiating this signaling. This modulation is particularly relevant in conditions of NMDA receptor hypofunction.

References

• 1. researchgate.net [researchgate.net]
• 2. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alzforum.org [alzforum.org]
• 4. Investor Relations – Supernus [supernus.com]
• 5. parkinsonsnewstoday.com [parkinsonsnewstoday.com]
• 6. researchgate.net [researchgate.net]
• 7. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vivo Imaging of Dalzanemdor's Brain Distribution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dalzanemdor (formerly SAGE-718) is a novel positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2] As a neurosteroid analog of 24S-hydroxycholesterol, it is designed to enhance NMDA receptor function, which is crucial for learning, memory, and cognition.[1][2] Given its mechanism of action, understanding the brain pharmacokinetics and target engagement of Dalzanemdor is critical for its development as a potential therapeutic for cognitive impairment in neurological disorders.

These application notes provide a detailed overview of proposed in vivo imaging techniques to track the distribution of Dalzanemdor in the brain. Due to the current lack of publicly available, specific imaging studies for Dalzanemdor, this document outlines hypothetical yet experimentally sound protocols based on established methodologies for small molecule brain imaging. The primary recommended modalities are Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT), which offer high sensitivity for quantitative and dynamic tracking of radiolabeled compounds.

Signaling Pathway of Dalzanemdor

Dalzanemdor acts as a positive allosteric modulator of NMDA receptors. These receptors are ionotropic glutamate (B1630785) receptors that play a pivotal role in excitatory neurotransmission and synaptic plasticity. The proposed mechanism involves Dalzanemdor binding to an allosteric site on the NMDA receptor, enhancing its function in the presence of the agonist glutamate. This modulation is believed to be beneficial in conditions associated with NMDA receptor hypofunction.

References

• 1. Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 18F-Labeling of Sensitive Biomolecules for Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]

Dalzanemdor (SAGE-718): Application Notes and Protocols for Research Use

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dalzanemdor, also known as SAGE-718, is an investigational positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] As a derivative of the endogenous neurosteroid 24(S)-hydroxycholesterol, Dalzanemdor enhances NMDA receptor activity, which is crucial for synaptic plasticity, learning, and memory.[4] These application notes provide best practices for the dissolution and storage of Dalzanemdor for preclinical research, along with detailed protocols for its use in in-vitro cell-based assays.

Mechanism of Action

Dalzanemdor positively modulates the NMDA receptor, an ionotropic glutamate (B1630785) receptor, by binding to an allosteric site. This enhances the receptor's response to the binding of its co-agonists, glutamate and glycine (B1666218) (or D-serine). Activation of the NMDA receptor leads to the opening of its ion channel, allowing an influx of Ca²⁺ into the neuron. This calcium influx acts as a second messenger, triggering downstream signaling cascades that are fundamental to synaptic plasticity.

Signaling Pathway

The binding of glutamate and a co-agonist (glycine/D-serine), coupled with membrane depolarization to relieve the Mg²⁺ block, opens the NMDA receptor channel. Dalzanemdor, as a PAM, potentiates this opening. The subsequent influx of Ca²⁺ activates several key intracellular signaling pathways, including the Ca²⁺/calmodulin-dependent protein kinase II (CaMKII) and the Ras-ERK (MAPK) pathway. These cascades ultimately lead to the phosphorylation and activation of the transcription factor CREB (cAMP response element-binding protein). Activated CREB promotes the expression of genes involved in synaptic strengthening, neuronal survival, and memory formation.

Caption: Simplified signaling pathway of Dalzanemdor-potentiated NMDA receptor activation.

Data Presentation

Table 1: Solubility and Stock Solution Preparation

Solvent	Assumed Solubility	Stock Concentration	Preparation Notes
DMSO	≥10 mg/mL	10 mM	Based on common practice for similar small molecules. Warm gently (37°C) and vortex to dissolve.
Aqueous Solution	Low	N/A	For in vivo oral use, co-solvents like hydroxypropyl-β-cyclodextrin are used to improve solubility.[2]

Table 2: Recommended Storage Conditions

Form	Storage Temperature	Recommended Duration	Notes
Powder	-20°C	3 years	Store in a tightly sealed, light-resistant vial.
4°C	2 years	For shorter-term storage. Ensure vial is tightly sealed.
Stock Solution (in DMSO)	-80°C	6 months	Aliquot into single-use volumes to minimize freeze-thaw cycles.
-20°C	1 month	Suitable for shorter-term storage of aliquots.

Experimental Protocols

Protocol 1: Preparation of Dalzanemdor Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a high-concentration stock solution for use in in vitro experiments.

Materials:

• Dalzanemdor powder (Molar Mass: 442.607 g/mol )

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, low-adhesion microcentrifuge tubes

• Calibrated balance and sterile weighing paper/boat

• Vortex mixer

• Water bath (optional, set to 37°C)

Procedure:

• Calculation: To prepare a 10 mM solution, weigh out 4.43 mg of Dalzanemdor powder for every 1 mL of DMSO.

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of Dalzanemdor powder and place it into a sterile microcentrifuge tube.

• Dissolution: Add the calculated volume of sterile DMSO to the tube.

• Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. If dissolution is slow, the solution can be gently warmed in a 37°C water bath for 5-10 minutes, followed by vortexing.

• Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, low-adhesion microcentrifuge tubes. This is critical to prevent degradation from repeated freeze-thaw cycles.

• Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).

Caption: Experimental workflow for preparing a 10 mM Dalzanemdor stock solution in DMSO.

Protocol 2: In-Vitro Neuroprotection Assay using Differentiated SH-SY5Y Cells

This protocol is adapted from general methods for assessing the activity of NMDA receptor modulators in a neuronal cell line. It uses the human neuroblastoma cell line SH-SY5Y, which can be differentiated to express functional NMDA receptors, making it a suitable model.[4]

Part A: Differentiation of SH-SY5Y Cells This is a crucial step to ensure the expression of functional NMDA receptors.

• Cell Seeding: Plate undifferentiated SH-SY5Y cells in a suitable culture vessel (e.g., T-75 flask) with DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Initiate Differentiation: When cells reach 40-50% confluency, replace the growth medium with a differentiation medium (e.g., Neurobasal medium with B27 supplement, L-glutamine) containing 10 µM all-trans-retinoic acid (RA).[4][5]

• Maturation: Continue the differentiation process for 7-10 days, changing the medium every 2-3 days. For enhanced maturation, Brain-Derived Neurotrophic Factor (BDNF) at 50 ng/mL can be added to the medium.[5]

• Confirmation: Differentiated cells will exhibit a neuronal phenotype with extensive neurite outgrowth. This can be confirmed by immunocytochemistry for neuronal markers like β-III-tubulin or MAP2.

Part B: Neuroprotection Assay

• Plating for Assay: Seed the differentiated SH-SY5Y cells into 96-well plates at a density of 2 x 10⁴ to 4 x 10⁴ cells per well. Allow them to adhere and stabilize for 24 hours.

• Preparation of Working Solutions: Thaw an aliquot of the 10 mM Dalzanemdor stock solution. Prepare serial dilutions in the appropriate cell culture medium to achieve final desired concentrations (e.g., 0.1, 1, 10, 100 µM). Note: The final DMSO concentration in the culture medium should be kept below 0.5% to avoid solvent toxicity.

• Pre-treatment: Remove the old medium from the wells and add the medium containing the different concentrations of Dalzanemdor. Include a "vehicle control" group with the same final concentration of DMSO as the highest Dalzanemdor concentration. Incubate for 1-2 hours.

• Induction of Excitotoxicity: Prepare a solution of an NMDA receptor agonist (e.g., Glutamate at 50-100 µM or NMDA at 100-200 µM) in the culture medium. Add this solution to the wells (except for the "no-toxin" control wells).

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Assessment of Cell Viability: Measure cell viability using a standard method such as the MTT assay or a live/dead cell staining kit (e.g., Calcein-AM/Ethidium Homodimer-1).

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the "no-toxin" control. A protective effect of Dalzanemdor will be observed as a dose-dependent increase in cell viability compared to the "toxin-only" group.

References

• 1. abmole.com [abmole.com]
• 2. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Considerations for the Use of SH-SY5Y Neuroblastoma Cells in Neurobiology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Novel and Robust Protocol for Differentiation of SH-SY5Y Neuroblastoma Cells into Neuron Like Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming poor solubility of Dalzanemdor in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the poor aqueous solubility of Dalzanemdor (SAGE-718).

Frequently Asked Questions (FAQs)

Q1: What is the reported aqueous solubility of Dalzanemdor?

Q2: What is the primary strategy used to enhance Dalzanemdor's solubility in clinical trials?

A2: The primary strategy employed in clinical studies to enhance the aqueous solubility of Dalzanemdor is the use of cyclodextrins. Specifically, Hydroxypropyl-β-cyclodextrin (HP-β-CD) has been used to form inclusion complexes with the drug, which significantly increases its apparent solubility.[1][2][3] An oral solution used in studies contained a 40-mL dose with Dalzanemdor, hydroxypropyl-β-cyclodextrin, sucralose, and water.[2][3]

Q3: How much can Hydroxypropyl-β-cyclodextrin increase the solubility of Dalzanemdor?

A3: The use of a 20% w/v solution of Hydroxypropyl-β-cyclodextrin has been reported to increase the apparent solubility of Dalzanemdor by approximately 50-fold.[1]

Q4: Are there other suggested formulation approaches for Dalzanemdor?

A4: Yes, for preclinical and in vivo studies, several other formulation strategies for compounds with low water solubility can be adapted for Dalzanemdor. These include the use of co-solvents and surfactants. Some common formulations involve dissolving the compound in excipients such as DMSO, PEG400, Tween 80, and Carboxymethyl cellulose.[4]

Troubleshooting Guide for Poor Solubility

Problem: I am observing precipitation or incomplete dissolution of Dalzanemdor in my aqueous buffer.

Troubleshooting Workflow

References

• 1. Dalzanemdor (SAGE-718) [benchchem.com]
• 2. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dalzanemdor I CAS#: 1629853-48-0 I NMDA receptor modulator I InvivoChem [invivochem.com]

Addressing off-target effects of Dalzanemdor in experimental models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dalzanemdor (SAGE-718) in experimental models. Given that specific off-target effects of Dalzanemdor have not been extensively documented in publicly available literature, this guide focuses on proactive strategies to identify and mitigate potential off-target effects, ensuring the accurate interpretation of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Dalzanemdor?

A1: Dalzanemdor is a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. It does not activate the receptor on its own but enhances the receptor's response to its endogenous agonists, glutamate (B1630785) and glycine. This modulation is intended to restore normal NMDA receptor function in conditions where it is hypoactive.

Q2: Have any specific off-target effects of Dalzanemdor been identified?

A2: To date, specific off-target interactions for Dalzanemdor have not been detailed in peer-reviewed publications. However, as with any small molecule, the potential for off-target binding exists. Dalzanemdor is an analogue of the neurosteroid 24S-hydroxycholesterol, suggesting that it may interact with other steroid-binding proteins or enzymes involved in cholesterol metabolism. Proactive screening is recommended to characterize its selectivity in your experimental system.

Q3: My experimental results with Dalzanemdor are inconsistent. What are some potential causes?

A3: Inconsistent results can arise from several factors. For NMDA receptor modulators, variability can be due to fluctuations in cell culture conditions, such as passage number and cell density, which can alter receptor expression. Ensure consistent reagent preparation, including fresh dilutions of Dalzanemdor and its co-agonists for each experiment. Standardizing incubation times and maintaining stable assay conditions (temperature, pH) are also critical. High variability might also signal an unknown off-target effect, which warrants further investigation.

Q4: How can I design a proper negative control for my experiments with Dalzanemdor?

A4: An ideal negative control would be a structurally similar molecule that does not modulate the NMDA receptor. If such a molecule is not available, using a vehicle control (the solvent in which Dalzanemdor is dissolved, e.g., DMSO) is essential to account for any effects of the solvent itself. Additionally, conducting experiments in NMDA receptor knockout or knockdown models can help confirm that the observed effects are on-target.

Q5: What are some potential off-target liabilities for a neurosteroid analog like Dalzanemdor?

A5: Neurosteroids and their analogs have been reported to interact with a variety of targets beyond NMDA receptors. Potential off-target families include other ligand-gated ion channels (such as GABA-A receptors), voltage-gated ion channels, and certain G-protein coupled receptors (GPCRs). Furthermore, due to its steroidal scaffold, interactions with nuclear hormone receptors or enzymes involved in steroid metabolism should be considered.

Troubleshooting Guides

Issue 1: Unexpected Phenotype Observed

You observe a cellular phenotype that is not readily explained by the known potentiation of NMDA receptor activity.

Troubleshooting Steps:

• Confirm On-Target Engagement: Use a direct target engagement assay, such as the Cellular Thermal Shift Assay (CETSA), to verify that Dalzanemdor is binding to the NMDA receptor in your cellular model at the concentrations used.

• Computational Off-Target Prediction: Employ in silico tools to predict potential off-target binding sites for Dalzanemdor based on its chemical structure. This can provide a list of candidate proteins for further experimental validation.

• Broad Panel Screening:

  • Kinase Profiling: Screen Dalzanemdor against a panel of kinases to identify any potential off-target kinase inhibition.

  • Receptor Binding Assays: Utilize a broad panel of radioligand binding assays for various receptors (GPCRs, ion channels, transporters) to identify unintended interactions.

• Validate Hits: Any hits from the screening panels should be validated using orthogonal assays, such as functional cell-based assays for the identified off-target.

Issue 2: Cytotoxicity at Higher Concentrations

You observe cellular toxicity at concentrations of Dalzanemdor higher than those expected to be necessary for NMDA receptor modulation.

Troubleshooting Steps:

• Dose-Response Analysis: Perform a detailed dose-response curve to determine the precise concentration at which toxicity occurs. Compare this to the concentration required for the desired on-target effect.

• Negative Control Comparison: Treat cells with a vehicle control and, if available, a structurally related inactive analog to determine if the toxicity is specific to Dalzanemdor's structure.

• Investigate Apoptosis Pathways: Use assays for caspase activation or other markers of apoptosis to determine the mechanism of cell death.

• Mitochondrial Toxicity Assessment: Evaluate mitochondrial function using assays for mitochondrial membrane potential or oxygen consumption, as off-target mitochondrial effects are a common source of cytotoxicity.

Data Presentation

Table 1: Hypothetical Kinase Profiling Results for Dalzanemdor

This table illustrates hypothetical data from a kinase profiling screen, showing the percent inhibition of a panel of kinases at a single concentration of Dalzanemdor.

Kinase Target	% Inhibition at 10 µM Dalzanemdor
Kinase A	5%
Kinase B	85%
Kinase C	2%
Kinase D	55%
Kinase E	10%

In this hypothetical example, Kinase B and Kinase D would be flagged for further investigation.

Table 2: Hypothetical Receptor Binding Assay Results for Dalzanemdor

This table shows hypothetical results from a broad panel radioligand binding assay, indicating potential off-target binding.

Receptor Target	% Displacement at 10 µM Dalzanemdor
Sigma-1 Receptor	75%
Adrenergic Alpha-2A	12%
Dopamine D2	8%
GABA-A Receptor	60%
Serotonin 5-HT2A	5%

In this hypothetical scenario, the Sigma-1 and GABA-A receptors would warrant follow-up validation studies.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the engagement of Dalzanemdor with the NMDA receptor in a cellular context.

Methodology:

• Cell Treatment: Culture cells expressing the NMDA receptor to 70-80% confluency. Treat the cells with Dalzanemdor at various concentrations or a vehicle control for 1-2 hours at 37°C.

• Heating Step: Harvest and resuspend the cells in a suitable buffer. Aliquot the cell suspension into PCR tubes and heat them across a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by immediate cooling on ice.

• Cell Lysis: Lyse the cells using freeze-thaw cycles.

• Protein Separation: Separate the soluble protein fraction from the precipitated aggregates by centrifugation at high speed.

• Protein Detection: Analyze the amount of a specific NMDA receptor subunit (e.g., GluN2B) remaining in the soluble fraction using Western blotting.

• Data Analysis: Quantify the band intensities and plot the percentage of soluble protein against the temperature. A shift in the melting curve to a higher temperature in the presence of Dalzanemdor indicates target engagement.

Protocol 2: Kinase Profiling Assay (Luminescence-Based)

Objective: To screen for off-target inhibition of a panel of protein kinases by Dalzanemdor.

Methodology:

• Compound Preparation: Prepare a stock solution of Dalzanemdor in DMSO and create serial dilutions.

• Kinase Reaction: In a 96-well plate, add the diluted Dalzanemdor or DMSO control to wells containing a specific kinase, its substrate, and ATP in an appropriate buffer.

• Incubation: Incubate the plate to allow the kinase reaction to proceed.

• ADP Detection: Add a detection reagent that quantifies the amount of ADP produced, which is proportional to kinase activity. Luminescence is a common readout.

• Data Analysis: Plot the kinase activity (luminescence signal) against the concentration of Dalzanemdor to determine the IC50 value for each kinase.

Visualizations

Caption: On-target and potential off-target pathways of Dalzanemdor.

Caption: Workflow for investigating potential off-target effects.

Caption: Decision tree for troubleshooting unexpected experimental outcomes.

Technical Support Center: Optimizing Dalzanemdor Concentration for In Vitro Neurotoxicity Assays

Welcome to the technical support center for the use of Dalzanemdor in in vitro neurotoxicity assays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental design, troubleshooting, and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is Dalzanemdor and what is its mechanism of action?

Dalzanemdor (formerly SAGE-718) is an investigational small molecule that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1] As a PAM, it enhances the activity of the NMDA receptor in the presence of its agonists (glutamate and a co-agonist like glycine (B1666218) or D-serine).[1] NMDA receptors are critical for synaptic plasticity, learning, and memory.[1]

Q2: What is the relevance of a positive allosteric modulator of the NMDA receptor in neurotoxicity assays?

Overactivation of NMDA receptors can lead to excessive calcium influx into neurons, triggering a cascade of events that result in excitotoxicity and neuronal cell death.[2][3] This process is implicated in various neurodegenerative diseases.[2][3] As a positive allosteric modulator, Dalzanemdor enhances NMDA receptor function. Therefore, depending on the experimental context, it could either:

• Potentiate neurotoxicity: In the presence of a neurotoxic insult that involves glutamate (B1630785) excitotoxicity, Dalzanemdor might exacerbate neuronal damage.

• Induce neurotoxicity: At high concentrations, Dalzanemdor itself might over-activate NMDA receptors to a toxic level.

• Be neuroprotective: In some models, modest enhancement of NMDA receptor signaling can be neuroprotective.[2]

Therefore, careful optimization of Dalzanemdor concentration is crucial.

Q3: What is a recommended starting concentration range for Dalzanemdor in an in vitro neurotoxicity assay?

Since specific effective concentrations of Dalzanemdor for in vitro neurotoxicity studies are not widely published, a broad concentration range should be initially tested. A logarithmic dilution series is a common and effective approach for novel compounds.

Parameter	Recommendation	Rationale
Starting Concentration Range	10 nM to 100 µM	To cover a wide spectrum of potential biological activity and identify a dose-response relationship.
Dilution Factor	Logarithmic or half-log dilutions	To efficiently screen a broad range and pinpoint the effective concentration.
Initial Cytotoxicity Screen	Essential	To determine the concentration at which Dalzanemdor itself is toxic to the cells, independent of a neurotoxic insult.

Q4: How should I prepare Dalzanemdor for in vitro experiments?

For compounds with low aqueous solubility, a common practice is to prepare a high-concentration stock solution in dimethyl sulfoxide (B87167) (DMSO).[4]

Parameter	Recommendation	Rationale
Solvent	DMSO	To ensure complete dissolution of the compound.
Stock Concentration	High (e.g., 10-50 mM)	To minimize the final concentration of DMSO in the cell culture medium.
Final DMSO Concentration	≤ 0.1%	To avoid solvent-induced cytotoxicity.[1]

Always include a vehicle control (medium with the same final concentration of DMSO as the experimental wells) in your experiments.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability between replicate wells.	- Uneven cell seeding.- Pipetting errors.- "Edge effect" in multi-well plates.	- Ensure a single-cell suspension before seeding.- Use calibrated pipettes and proper technique.- Avoid using the outer wells of the plate or fill them with sterile PBS or media to maintain humidity.
No observable effect of Dalzanemdor (either toxic or protective).	- Dalzanemdor concentration is too low.- The neurotoxic insult is too severe, masking any potential protective effect.- The chosen cell line does not express the appropriate NMDA receptor subunits.	- Test a higher concentration range of Dalzanemdor.- Titrate the concentration of the neurotoxic agent to achieve a sub-maximal level of cell death (e.g., 50-70% viability).- Confirm the expression of NMDA receptor subunits in your cell model using techniques like qPCR or Western blotting.
Dalzanemdor appears to be toxic at all tested concentrations.	- The compound itself is cytotoxic to the chosen cell line at the tested concentrations.- The compound has precipitated out of the solution.	- Perform a cytotoxicity assay with Dalzanemdor alone to determine its intrinsic toxicity.- Prepare fresh dilutions from the stock solution for each experiment. Visually inspect for precipitates. Ensure the final DMSO concentration is not exceeding recommended limits.
Positive control for neurotoxicity is not working.	- The concentration of the neurotoxic agent is too low.- The cells have become resistant to the neurotoxin.	- Increase the concentration or incubation time of the neurotoxic agent.- Use a different positive control or a different cell line.

Experimental Protocols

Protocol 1: Determining the Cytotoxicity of Dalzanemdor using an MTT Assay

This protocol outlines a general procedure to determine the concentration at which Dalzanemdor itself becomes toxic to neuronal cells.

• Cell Seeding: Plate neuronal cells (e.g., SH-SY5Y) in a 96-well plate at a pre-determined optimal density. Allow cells to adhere and stabilize for 24 hours.

• Dalzanemdor Treatment:

  • Prepare a high-concentration stock solution of Dalzanemdor in DMSO.

  • Perform serial dilutions of Dalzanemdor in a complete cell culture medium to achieve a range of final concentrations (e.g., 10 nM, 100 nM, 1 µM, 10 µM, 50 µM, 100 µM).

  • Include a vehicle-only control.

  • Carefully remove the medium from the cells and replace it with the medium containing the different concentrations of Dalzanemdor or vehicle.

• Incubation: Incubate the plate for a relevant duration (e.g., 24 or 48 hours) at 37°C in a 5% CO₂ incubator.

• Cell Viability Assessment (MTT Assay):

  • Add MTT reagent to each well at a final concentration of 0.5 mg/mL.

  • Incubate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

  • Add solubilization solution (e.g., DMSO) to each well and mix thoroughly to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: Assessing the Effect of Dalzanemdor on NMDA-Induced Neurotoxicity

This protocol is designed to evaluate whether Dalzanemdor can modulate neurotoxicity induced by an NMDA receptor agonist.

• Cell Seeding: Plate neuronal cells as described in Protocol 1.

• Dalzanemdor Pre-treatment:

  • Prepare dilutions of Dalzanemdor in a cell culture medium at non-toxic concentrations determined from Protocol 1.

  • Include a vehicle-only control.

  • Remove the medium and pre-treat the cells with the Dalzanemdor solutions or vehicle for a specific duration (e.g., 1-2 hours).

• Induction of Neurotoxicity:

  • Prepare a solution of NMDA (e.g., 100-300 µM) and a co-agonist like glycine (e.g., 10 µM) in the cell culture medium.

  • Add the NMDA/glycine solution to the wells already containing the Dalzanemdor pre-treatment medium.

  • Include control wells with no NMDA and wells with NMDA only (no Dalzanemdor pre-treatment).

• Incubation: Incubate the plate for a duration known to induce excitotoxicity (e.g., 24 hours).

• Cell Viability Assessment: Perform an MTT assay or an LDH assay to measure cytotoxicity.

• Data Analysis: Compare the viability of cells treated with NMDA alone to those pre-treated with different concentrations of Dalzanemdor before NMDA exposure.

Visualizations

Caption: Workflow for assessing Dalzanemdor's effect on neurotoxicity.

Caption: Simplified signaling pathway of NMDA receptor-mediated excitotoxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. Coupling of the NMDA receptor to neuroprotective and neurodestructive events - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Failures and Successes of NMDA Receptor Antagonists: Molecular Basis for the Use of Open-Channel Blockers like Memantine in the Treatment of Acute and Chronic Neurologic Insults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting unexpected behavioral phenotypes in Dalzanemdor-treated animals

This technical support center provides troubleshooting guidance for researchers encountering unexpected behavioral phenotypes in animal models treated with Dalzanemdor (SAGE-718). Dalzanemdor is a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2] While clinical trials in humans have been discontinued (B1498344) due to lack of efficacy, the compound remains a valuable tool for investigating NMDA receptor function.[2][3] Preclinical studies have shown that Dalzanemdor can ameliorate cognitive and behavioral deficits in animal models of NMDA receptor hypofunction.[4][5]

This guide, presented in a question-and-answer format, addresses potential issues that may arise during in vivo experiments.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: We are observing hyperactivity in our Dalzanemdor-treated animals. Is this an expected outcome?

A1: Hyperactivity is not a commonly reported direct effect of Dalzanemdor in preclinical studies. The primary preclinical findings point towards an amelioration of cognitive and social deficits in models of NMDA receptor hypofunction.[5] However, modulation of the glutamatergic system, particularly through NMDA receptors, can sometimes lead to complex behavioral changes.

Troubleshooting Steps:

• Review Dosing and Administration: Inadvertent high doses could lead to off-target effects or excessive NMDA receptor potentiation. Verify your calculations, solution concentrations, and administration volumes.

• Consider the Animal Model: The underlying phenotype of your animal model is critical. If the model already exhibits a hyperactive phenotype, the effect of Dalzanemdor may be complex. In some models of NMDA receptor hypofunction, social deficits are observed, which Dalzanemdor has been shown to improve.[5]

• Evaluate Environmental Stressors: Animals under stress may react differently to centrally acting compounds. Ensure consistent and low-stress handling and housing conditions.

Q2: Our Dalzanemdor-treated animals are showing signs of anxiety in the elevated plus maze. Is this a known side effect?

A2: Preclinical studies with Dalzanemdor have not specifically reported anxiogenic effects. The published data focuses on its potential to rescue cognitive deficits.[5] However, the NMDA receptor is intricately involved in the regulation of anxiety and emotional behaviors.

Troubleshooting Steps:

• Examine the Experimental Context: The timing of behavioral testing relative to dosing is crucial. The pharmacokinetic profile of Dalzanemdor should be considered, with a time to maximum plasma concentration of 4-7 hours and a median terminal half-life of 8-118 hours in healthy human participants.[4][6][7]

• Control for Novelty and Stress: The elevated plus maze is sensitive to environmental factors. Ensure proper habituation of the animals to the testing room and minimize sensory disturbances.

• Assess Baseline Anxiety Levels: Characterize the baseline anxiety phenotype of your specific animal strain or model. Some strains may be inherently more anxious, and this could interact with the drug treatment.

Q3: We are not observing the expected pro-cognitive effects of Dalzanemdor in our behavioral tasks. What could be the reason?

A3: The pro-cognitive effects of Dalzanemdor have been demonstrated in specific animal models of NMDA receptor hypofunction.[4][5] A lack of efficacy could stem from several factors related to the experimental design.

Troubleshooting Steps:

• Confirm NMDA Receptor Hypofunction: Dalzanemdor acts as a PAM, meaning it enhances the activity of the NMDA receptor in the presence of an agonist. If your animal model does not exhibit a deficit in NMDA receptor signaling, the modulatory effects of Dalzanemdor may be minimal.

• Review the Behavioral Paradigm: The choice of behavioral assay is critical. Pro-cognitive effects of Dalzanemdor have been noted in tasks assessing social interaction and in models with chemically induced cognitive deficits.[5] Ensure the chosen task is appropriate to detect the expected cognitive improvements.

• Verify Drug Formulation and Stability: Ensure the Dalzanemdor formulation is correct and has not degraded. Prepare fresh solutions as needed and store them according to the manufacturer's recommendations.

Quantitative Data Summary

The following tables summarize key pharmacokinetic and safety findings for Dalzanemdor from published studies.

Table 1: Pharmacokinetic Parameters of Dalzanemdor in Healthy Human Participants [4][6][7]

Parameter	Value
Median Time to Maximum Plasma Concentration (Tmax)	4–7 hours
Median Terminal Half-Life (t1/2)	8–118 hours
Steady State Achievement (Multiple Dosing)	11 days

Table 2: Preclinical Safety Profile of Dalzanemdor [4][5]

Finding	Observation
Epileptiform Activity	Not induced in cell or animal models
Neurodegeneration (Chronic Dosing)	No evidence of neurodegeneration

Experimental Protocols

1. Phencyclidine (PCP)-Induced Social Deficit Model

This protocol is based on the methodology described in studies evaluating the efficacy of Dalzanemdor in a model of NMDA receptor hypofunction.[5]

• Animals: Male C57BL/6J mice.

• Drug Administration:

  • PCP (or saline control) is administered subchronically.

  • Dalzanemdor (or vehicle control) is administered orally at the desired dose.

• Behavioral Testing (Social Interaction):

  • Habituate the subject mouse to a three-chambered social interaction arena.

  • In the testing phase, place a novel, unfamiliar mouse (stranger 1) in one of the side chambers, enclosed in a wire cage.

  • Allow the subject mouse to explore all three chambers for a set period (e.g., 10 minutes).

  • Record the time spent in the chamber with the stranger mouse versus the empty chamber.

  • Introduce a second novel, unfamiliar mouse (stranger 2) into the previously empty chamber.

  • Record the time spent interacting with the now-familiar mouse (stranger 1) versus the novel mouse (stranger 2).

• Endpoint: A decrease in time spent with the stranger mouse in PCP-treated animals is indicative of a social deficit. Reversal of this deficit by Dalzanemdor suggests efficacy.

Visualizations

Caption: Mechanism of action of Dalzanemdor at the NMDA receptor.

Caption: Troubleshooting workflow for unexpected behavioral phenotypes.

References

• 1. Dalzanemdor - Wikipedia [en.wikipedia.org]
• 2. Dalzanemdor (SAGE-718) [benchchem.com]
• 3. Sage ends dalzanemdor development following Phase II trial failure - Clinical Trials Arena [clinicaltrialsarena.com]
• 4. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Mitigating potential excitotoxicity with high doses of Dalzanemdor

This technical support center provides researchers, scientists, and drug development professionals with guidance on the use of Dalzanemdor, with a specific focus on monitoring for and mitigating the theoretical potential for excitotoxicity at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Dalzanemdor and its relationship to excitotoxicity?

Dalzanemdor is a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor[1][2]. It enhances the activity of the NMDA receptor in the presence of its agonists (glutamate and glycine)[2]. While NMDA receptor activity is crucial for learning and memory, excessive activation can lead to excitotoxicity, a process that involves a large influx of calcium ions, subsequent activation of cytotoxic intracellular pathways, and ultimately neuronal cell death.

Q2: Has excitotoxicity been observed with Dalzanemdor in preclinical or clinical studies?

To date, there is no evidence to suggest that Dalzanemdor induces excitotoxicity at clinically relevant doses. Preclinical studies in cell and animal models have not shown epileptiform activity, which would be indicative of excessive NMDA receptor stimulation[3]. In human clinical trials for Alzheimer's disease, Parkinson's disease, and Huntington's disease, Dalzanemdor has been generally well-tolerated with no safety signals indicative of excitotoxicity[3][4][5].

Q3: What are the potential signs of excitotoxicity in in-vitro or in-vivo experiments with high doses of Dalzanemdor?

Researchers using Dalzanemdor at concentrations significantly higher than those used in clinical trials should be vigilant for signs of neuronal stress or death.

• In-vitro: Increased lactate (B86563) dehydrogenase (LDH) release into the culture medium, decreased cell viability (e.g., using MTT or Calcein-AM/Ethidium Homodimer-1 staining), morphological changes such as dendritic blebbing or cell swelling, and increased intracellular calcium levels.

• In-vivo: Seizure activity, neuronal loss observed in histological preparations, or behavioral changes indicative of neurotoxicity.

Q4: What steps can be taken to mitigate potential excitotoxicity when using high doses of Dalzanemdor in a research setting?

While the risk appears low, the following precautions are recommended when using high concentrations of Dalzanemdor:

• Dose-response studies: Conduct careful dose-response studies to determine the optimal concentration that achieves the desired effect without inducing toxicity.

• Co-application with NMDA receptor antagonists: In mechanistic studies, the use of a competitive or non-competitive NMDA receptor antagonist can help confirm that any observed toxicity is indeed mediated by the NMDA receptor.

• Monitor neuronal viability: Routinely assess neuronal health using the assays mentioned in Q3.

• Control for glutamate (B1630785) concentration: In in-vitro experiments, be mindful of the glutamate concentration in the culture medium, as Dalzanemdor's effect is dependent on the presence of an NMDA receptor agonist.

Troubleshooting Guides

Issue	Possible Cause	Recommended Action
Unexpected decrease in neuronal viability in cell culture experiments.	1. Dalzanemdor concentration is too high, leading to potentiation of basal NMDA receptor activity. 2. High baseline glutamate levels in the culture medium are being potentiated by Dalzanemdor. 3. Contamination of the cell culture.	1. Perform a dose-response curve to identify a non-toxic effective concentration. 2. Analyze the glutamate concentration in your medium and consider using a defined, low-glutamate medium. 3. Perform standard sterility testing of your culture.
Observation of seizure-like behavior in animal models.	1. The administered dose of Dalzanemdor is excessive. 2. The animal model has a lower seizure threshold.	1. Reduce the dose of Dalzanemdor. 2. Consider using a different animal strain or model. 3. Pre-treat with a low dose of an NMDA receptor antagonist as a control experiment to confirm the mechanism.
Inconsistent results in cognitive enhancement studies.	1. Sub-optimal dose of Dalzanemdor. 2. Variability in baseline NMDA receptor function in the experimental model.	1. Perform a thorough dose-finding study. 2. Ensure a consistent and well-characterized experimental model.

Experimental Protocols

Protocol 1: Assessment of Neuronal Viability using Lactate Dehydrogenase (LDH) Assay

Objective: To quantify cytotoxicity by measuring the release of LDH from damaged neurons into the culture medium.

Materials:

• Neuronal cell culture

• Dalzanemdor

• Commercially available LDH cytotoxicity assay kit

• 96-well microplate reader

Procedure:

• Plate neurons in a 96-well plate at a suitable density and allow them to adhere and differentiate.

• Prepare a dilution series of Dalzanemdor in the appropriate vehicle.

• Treat the cells with the different concentrations of Dalzanemdor for the desired duration (e.g., 24, 48, 72 hours). Include a vehicle-only control and a positive control for maximal LDH release (provided in the kit).

• After the incubation period, carefully collect the cell culture supernatant from each well.

• Follow the manufacturer's instructions for the LDH assay kit to measure the LDH activity in the collected supernatant.

• Measure the absorbance at the recommended wavelength using a microplate reader.

• Calculate the percentage of cytotoxicity for each treatment condition relative to the positive control.

Protocol 2: Measurement of Intracellular Calcium Levels

Objective: To assess for excessive NMDA receptor-mediated calcium influx.

Materials:

• Neuronal cell culture on glass-bottom dishes or plates

• Dalzanemdor

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM)

• Fluorescence microscope or plate reader with kinetic reading capabilities

• NMDA and glycine (B1666218) (as a positive control)

Procedure:

• Culture neurons on an appropriate imaging substrate.

• Load the cells with a fluorescent calcium indicator dye according to the manufacturer's protocol.

• Wash the cells to remove excess dye.

• Acquire a baseline fluorescence reading.

• Add Dalzanemdor at the desired concentration and record the change in fluorescence over time.

• As a positive control, add a known concentration of NMDA and glycine to elicit a robust calcium response.

• Analyze the fluorescence intensity changes to determine the effect of Dalzanemdor on intracellular calcium levels.

Visualizations

Caption: Mechanism of action of Dalzanemdor as a positive allosteric modulator of the NMDA receptor.

Caption: Experimental workflow for assessing potential Dalzanemdor-induced excitotoxicity.

References

• 1. Dalzanemdor - Wikipedia [en.wikipedia.org]
• 2. Dalzanemdor (SAGE-718) [benchchem.com]
• 3. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The dust has settled: Sage’s dalzanemdor won’t advance for cognitive impairment – HDBuzz [en.hdbuzz.net]
• 5. Sage ends dalzanemdor development following Phase II trial failure - Clinical Trials Arena [clinicaltrialsarena.com]

Technical Support Center: Optimizing Preclinical Dalzanemdor (SAGE-718) Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Dalzanemdor (formerly SAGE-718) in preclinical studies. The aim is to improve the translational relevance of these studies by addressing common challenges and providing detailed experimental context.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Dalzanemdor?

Dalzanemdor is a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] It is an analogue of the neurosteroid 24S-hydroxycholesterol.[1][2] Unlike direct agonists, Dalzanemdor enhances the receptor's response to the binding of its natural ligands, glutamate (B1630785) and glycine (B1666218). This modulation is intended to restore normal NMDA receptor function in conditions where it is hypoactive, without causing the excessive activation that can lead to excitotoxicity.[4]

Q2: Why did Dalzanemdor fail in clinical trials despite a promising mechanism?

Dalzanemdor's development for Alzheimer's, Parkinson's, and Huntington's diseases was discontinued (B1498344) after Phase II clinical trials failed to meet their primary endpoints for improving cognitive function.[5][6][7][8][9] While the drug was generally well-tolerated, it did not demonstrate a statistically significant difference from placebo in cognitive assessments.[6][10][11] This highlights a significant challenge in translating preclinical findings, which may have shown promise in animal models, to complex human neurodegenerative diseases.

Q3: What are the known pharmacokinetic properties of Dalzanemdor from preclinical studies?

Key pharmacokinetic parameters from preclinical animal models include:

• Oral Bioavailability: 30% to 73% in canine models.[2]

• Brain-to-Plasma Ratio: 5.3 in rats, indicating good brain penetration.[2]

• Median Terminal Half-Life: Ranges from 8 to 118 hours.[2]

• Time to Maximum Plasma Concentration: 4 to 7 hours after administration.[2]

Q4: In which preclinical models has Dalzanemdor shown efficacy?

Dalzanemdor demonstrated efficacy in animal models of NMDA receptor hypofunction. These include models where hypofunction was induced pharmacologically with NMDA receptor antagonists like ketamine and phencyclidine, as well as a model of global cholesterol depletion.[4] In these models, Dalzanemdor was shown to modulate electrophysiological parameters and improve cognitive-associated behavioral deficits.[4]

Troubleshooting Guide

Problem: Difficulty replicating pro-cognitive effects in Alzheimer's disease mouse models.

• Possible Cause 1: Animal Model Selection. The chosen Alzheimer's disease model may not exhibit significant NMDA receptor hypofunction, which is the primary target of Dalzanemdor. Many amyloid-based models, for instance, have complex pathologies that may not be directly addressed by enhancing NMDA receptor function alone.[12]

  • Troubleshooting Tip: Consider using a model with a known deficit in NMDA receptor signaling or a pharmacological model of cognitive impairment (e.g., using scopolamine (B1681570) or a sub-chronic dose of an NMDA receptor antagonist) to validate the compound's mechanism of action before moving to more complex transgenic models.

• Possible Cause 2: Dosing Regimen. The dose and frequency of Dalzanemdor administration may not be optimal for the specific model and cognitive task.

  • Troubleshooting Tip: Conduct a dose-response study to determine the optimal therapeutic window for your specific behavioral assay. Refer to preclinical pharmacokinetic data to ensure that brain concentrations are within the expected efficacious range.[2]

• Possible Cause 3: Behavioral Assay Sensitivity. The selected cognitive task may not be sensitive enough to detect the subtle pro-cognitive effects of a modulator.

  • Troubleshooting Tip: Employ a battery of cognitive tests that assess different domains (e.g., learning and memory, executive function). Ensure that the chosen assays are validated for the specific animal model and age.

Problem: Observing inconsistent effects on synaptic plasticity (e.g., Long-Term Potentiation - LTP).

• Possible Cause 1: Brain Slice Viability. The health of the brain slices used for electrophysiological recordings is critical.

  • Troubleshooting Tip: Ensure optimal slicing and recording conditions (e.g., temperature, oxygenation, composition of artificial cerebrospinal fluid). Discard any slices that do not meet pre-defined quality criteria.

• Possible Cause 2: Basal NMDA Receptor Activity. The effect of a positive allosteric modulator is dependent on the baseline level of NMDA receptor activation.

  • Troubleshooting Tip: Modulate the concentration of glutamate and glycine in the recording medium to ensure that the NMDA receptors are in a state where their function can be positively modulated.

Quantitative Data Summary

Table 1: Summary of Dalzanemdor Phase II Clinical Trial Outcomes

Indication	Study Name	Primary Endpoint	Outcome
Alzheimer's Disease	LIGHTWAVE	Change in WAIS-IV Coding Test score	Failed to meet primary endpoint.[5][13]
Parkinson's Disease	PRECEDENT	Change in WAIS-IV Coding Test score	Failed to meet primary endpoint.[14][15]
Huntington's Disease	DIMENSION	Change in Symbol Digit Modalities Test (SDMT) score	Failed to meet primary endpoint.[6][7][10]

Experimental Protocols

Protocol 1: Assessment of Cognitive Enhancement in a Pharmacological Mouse Model of Memory Impairment

• Animals: Adult male C57BL/6 mice.

• Acclimation: Acclimate mice to the housing facility for at least one week before the experiment.

• Drug Administration:

  • Administer Dalzanemdor or vehicle orally at the desired dose.

  • After a pre-determined time (based on pharmacokinetic data), administer a scopolamine injection (e.g., 1 mg/kg, intraperitoneally) to induce memory impairment.

• Behavioral Testing (Novel Object Recognition - NOR):

  • Habituation: Habituate the mice to the empty testing arena for 5-10 minutes for two consecutive days.

  • Training Phase: Place two identical objects in the arena and allow the mouse to explore for 10 minutes.

  • Testing Phase (e.g., 24 hours later): Replace one of the familiar objects with a novel object and allow the mouse to explore for 5 minutes.

• Data Analysis: Calculate the discrimination index (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher index indicates better memory.

Visualizations

Caption: Mechanism of action of Dalzanemdor as a positive allosteric modulator of the NMDA receptor.

Caption: Simplified workflow for the preclinical to clinical translation of Dalzanemdor.

References

• 1. Dalzanemdor - Wikipedia [en.wikipedia.org]
• 2. Dalzanemdor (SAGE-718) [benchchem.com]
• 3. Dalzanemdor - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alzheimersnewstoday.com [alzheimersnewstoday.com]
• 6. Sage ends dalzanemdor development following Phase II trial failure - Clinical Trials Arena [clinicaltrialsarena.com]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. Sage’s Pipeline Prospects Narrow Further As Dalzanemdor Fails In Huntington’s [insights.citeline.com]
• 9. trial.medpath.com [trial.medpath.com]
• 10. Sage Therapeutics ceases development of dalzanemdor in HD – International Huntington Association [huntington-disease.org]
• 11. fiercebiotech.com [fiercebiotech.com]
• 12. Overcoming Translational Barriers Hindering Development of Alzheimer’s Disease Modifying Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sage Therapeutics announces discontinuation of dalzanemdor for AD, following LIGHTWAVE study results | Alzheimer Europe [alzheimer-europe.org]
• 14. Investor Relations – Supernus [supernus.com]
• 15. Phase II PD data from Sage: Precedent set for dalzanemdor? | BioWorld [bioworld.com]

Strategies to minimize variability in Dalzanemdor experimental results

Welcome to the technical support center for Dalzanemdor (SAGE-718). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing variability in experimental results. Dalzanemdor is an investigational positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor, a critical receptor for learning and memory.[1][2] As a PAM, it enhances the receptor's function in the presence of its agonists.[2]

Given the complexity of the NMDA receptor, which has multiple subunits and modulatory sites, experiments can be highly sensitive to subtle variations in conditions, leading to inconsistent results.[3] This guide offers troubleshooting advice, frequently asked questions (FAQs), and standardized protocols to help ensure the reliability and reproducibility of your findings.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of action for Dalzanemdor?

A1: Dalzanemdor is a positive allosteric modulator (PAM) of the NMDA receptor.[1][2] Unlike a direct agonist, it does not activate the receptor on its own. Instead, it binds to an allosteric site on the receptor complex, enhancing the channel's probability of opening in the presence of the primary agonists, glutamate (B1630785) and a co-agonist (glycine or D-serine). This potentiation helps to normalize function in conditions where NMDA receptor activity may be low (hypofunction).[4][5][6]

Caption: Mechanism of Dalzanemdor as an NMDA Receptor PAM.

Q2: We are observing high variability in our dose-response curves for Dalzanemdor. What are the most likely causes?

A2: High variability is a common challenge in NMDA receptor assays. The most frequent causes include:

• Inconsistent Co-agonist Concentration: The NMDA receptor requires a co-agonist (glycine or D-serine) for activation. Fluctuations in the concentration of this co-agonist in your media or buffer will directly impact the receptor's response to glutamate and modulation by Dalzanemdor.[3]

• Cell Health and Plating Density: Neuronal cells are highly sensitive to their environment. Variability in cell health, passage number, or plating density can lead to altered receptor expression and inconsistent results.[3][7] Always use cells within a narrow passage range and ensure consistent seeding density.

• Reagent Stability and Preparation: Prepare fresh agonist (NMDA/glutamate) and co-agonist solutions for each experiment. Dalzanemdor, being a lipophilic compound, may require specific solvents like DMSO; ensure the final solvent concentration is consistent and low (<0.1%) across all wells to avoid solvent-induced artifacts.[8]

• Assay Conditions: NMDA receptor activity is highly sensitive to pH, temperature, and divalent cation (e.g., Mg²⁺, Ca²⁺) concentrations.[3] Use a high-quality, consistently prepared buffer system (e.g., HEPES-buffered saline) and maintain strict temperature control.

Q3: How can we minimize variability related to cell culture when testing Dalzanemdor?

A3: A logical workflow can help identify and control for sources of variability. Key control points include:

• Standardize Cell Culture: Use a consistent source of cells, medium, and supplements.

• Control Plating: Ensure a uniform cell number and distribution in each well. Edge effects in microplates are common; consider avoiding the outermost wells or filling them with a blank solution.

• Monitor Cell Health: Regularly check cultures for signs of stress or contamination.

• Consistent Treatment: Use calibrated pipettes and apply compounds in a standardized manner and sequence.

Caption: Experimental workflow highlighting key control points.

Troubleshooting Guide

This guide addresses specific issues encountered during Dalzanemdor experiments in a question-and-answer format.

Problem	Potential Cause	Recommended Solution
No response or very low signal	1. Suboptimal Agonist Concentration	Perform a dose-response curve for your primary agonist (e.g., NMDA or glutamate) in the presence of a saturating concentration of co-agonist (e.g., 10-100 µM glycine) to determine the EC₂₀-EC₅₀ concentration. Dalzanemdor, as a PAM, requires submaximal agonist stimulation to show a robust effect.
2. Insufficient Co-agonist	Ensure the co-agonist (glycine or D-serine) is present in your assay buffer at a saturating concentration (typically ≥10 µM).[3][8]
3. Receptor Desensitization	Prolonged exposure to high concentrations of agonists can cause NMDA receptors to desensitize.[3] Minimize pre-incubation times and read the signal promptly after agonist addition.
4. Incorrect Dalzanemdor Concentration	Verify stock solution calculations and perform a full dose-response curve for Dalzanemdor (e.g., 1 nM to 10 µM) to identify the optimal concentration range.
High background signal	1. Autofluorescence	Run controls with the compound alone (no cells) and with untreated cells to check for autofluorescence from the media, compound, or plate.[3]
2. Excitotoxicity	Excessive NMDA receptor activation can lead to cell death, releasing intracellular contents and causing spurious signals.[3] Use lower agonist concentrations, reduce exposure time, and monitor cell viability with a parallel assay (e.g., LDH release or CellTiter-Glo®).
Inconsistent slope or EC₅₀/IC₅₀ values	1. Reagent Degradation	Prepare fresh agonist and co-agonist solutions daily. Store Dalzanemdor stock solutions in small, single-use aliquots at -20°C or -80°C to avoid freeze-thaw cycles.
2. Inconsistent Assay Conditions	Standardize buffer composition, pH, and temperature. Ensure all equipment, especially pipettes and plate readers, are properly calibrated.[3][8]
3. Cell Passage Variability	Receptor expression levels can change with increasing cell passage numbers.[3] Use cells within a validated, narrow passage window for all experiments.

Representative Experimental Protocol: Calcium Imaging Assay

This protocol provides a general framework for measuring Dalzanemdor's potentiation of NMDA receptor activation in a cell-based, 384-well plate format using a fluorescent calcium indicator (e.g., Fluo-4 AM).

I. Materials and Reagents

• Cells: HEK293 cells stably expressing NMDA receptor subunits (e.g., GluN1/GluN2A) or primary neuronal cultures.

• Assay Buffer: HEPES-buffered saline (HBS), pH 7.4, containing appropriate ions (e.g., 150 mM NaCl, 4 mM KCl, 2 mM CaCl₂, 10 mM HEPES, 10 mM Glucose) and critically, Mg²⁺-free for voltage-independent activation.

• Agonists: NMDA (or L-Glutamate) and Glycine stock solutions.

• Compound: Dalzanemdor stock solution (e.g., 10 mM in DMSO).

• Calcium Indicator: Fluo-4 AM or similar.

• Plates: Black-walled, clear-bottom 384-well microplates.

II. Methodology

• Cell Plating:

  • Seed cells at a pre-determined optimal density (e.g., 15,000-25,000 cells/well) in the 384-well plate.

  • Incubate for 24-48 hours to allow for cell attachment and recovery.

• Dye Loading:

  • Prepare a loading buffer containing the calcium indicator (e.g., 4 µM Fluo-4 AM) and an equal volume of Pluronic F-127 in Assay Buffer.

  • Remove the culture medium from the cells and add the loading buffer.

  • Incubate for 45-60 minutes at 37°C, protected from light.

  • Wash the cells gently 2-3 times with Assay Buffer to remove excess dye, leaving a final volume of 20 µL/well.

• Compound Pre-incubation:

  • Prepare a dilution series of Dalzanemdor in Assay Buffer.

  • Add the compound solutions to the appropriate wells.

  • Incubate for 15-30 minutes at room temperature.

• Signal Measurement:

  • Prepare an agonist solution in Assay Buffer containing NMDA (at a pre-determined EC₂₀ concentration) and saturating Glycine (10 µM).

  • Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation).

  • Record a stable baseline fluorescence for 10-20 seconds.

  • Add the agonist solution to all wells simultaneously using the instrument's integrated fluidics.

  • Continue recording the fluorescence signal for 2-3 minutes to capture the peak calcium response.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well by subtracting the baseline from the peak fluorescence.

  • Normalize the data to vehicle-treated controls.

  • Plot the normalized response against the log of Dalzanemdor concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ and maximal potentiation.

References

• 1. Dalzanemdor - Wikipedia [en.wikipedia.org]
• 2. Dalzanemdor (SAGE-718) [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Dalzanemdor - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. promegaconnections.com [promegaconnections.com]
• 8. benchchem.com [benchchem.com]

Identifying and controlling for confounding factors in Dalzanemdor research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dalzanemdor (SAGE-718). The information is designed to help identify and control for confounding factors during experimentation to ensure the validity and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Dalzanemdor?

Dalzanemdor is an investigational drug that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2] It is an analog of the neurosteroid 24S-hydroxycholesterol and is designed to enhance the function of NMDA receptors, which are crucial for learning, memory, and cognitive processes.[1][2]

Q2: What are the most critical confounding factors to consider in Dalzanemdor research?

Based on clinical trial design principles for cognitive enhancers and neurodegenerative diseases, the most critical confounding factors to control for in Dalzanemdor research include:

• Baseline Cognitive Function: The initial cognitive status of participants can significantly influence the observed treatment effects.

• Age: Cognitive performance naturally changes with age.

• Genetic Predisposition: Genetic factors, such as Apolipoprotein E (APOE) e4 status in Alzheimer's research, can impact disease progression and cognitive decline.[3]

• Comorbidities and Concomitant Medications: Other health conditions and medications can affect cognitive function and interact with Dalzanemdor.[1]

• Educational Level and Cognitive Reserve: Higher levels of education and greater cognitive reserve may mask or delay the presentation of cognitive decline.[1]

• Mood and Sleep Quality: Depression, anxiety, and sleep disturbances can significantly impact cognitive performance.[1]

• Diet and Lifestyle: Factors such as diet and physical activity can influence cognitive health.[1]

Q3: How can I control for the placebo effect in my experiments?

The most effective method to control for the placebo effect is through a randomized, double-blind, placebo-controlled trial design.[4] In this design, neither the participants nor the investigators know who is receiving the active drug (Dalzanemdor) and who is receiving a placebo. This helps to minimize bias in the reporting of subjective outcomes and the assessment of cognitive function.

Q4: What cognitive assessment tools are appropriate for Dalzanemdor studies?

The choice of cognitive assessment tools will depend on the specific neurodegenerative condition being studied. In past Dalzanemdor clinical trials, the following have been used:

• Huntington's Disease: Huntington's Disease Cognitive Assessment Battery (HD-CAB) and the Symbol Digit Modalities Test (SDMT).[4][5]

• Parkinson's Disease: Wechsler Adult Intelligence Scale (WAIS-IV) Coding Test.

• Alzheimer's Disease: Alzheimer's Disease Assessment Scale-Cognitive Subscale (ADAS-Cog).

It is crucial to use validated and standardized cognitive assessment batteries to ensure reliable and comparable data.

Troubleshooting Guides

Issue: High Variability in Cognitive Assessment Scores

High variability in cognitive assessment scores can obscure potential treatment effects.

Troubleshooting Steps:

• Standardize Testing Procedures: Ensure that all cognitive assessments are administered in a consistent environment (e.g., quiet room, same time of day) and by trained raters following a strict protocol.

• Control for Rater Variability: Implement a rater certification program and conduct regular monitoring to ensure inter-rater reliability. Centralized scoring by a blinded expert can also reduce variability.

• Account for Practice Effects: Repeated exposure to the same cognitive tests can lead to improved performance (practice effects). To mitigate this, use alternate forms of the tests where available or incorporate a sufficient washout period between assessments in crossover designs.

• Monitor for Confounding Factors: Actively monitor and record potential confounding variables such as sleep quality, mood changes, and use of concomitant medications throughout the study.

Issue: Lack of Statistically Significant Difference Between Dalzanemdor and Placebo

Recent clinical trials with Dalzanemdor in Huntington's, Parkinson's, and Alzheimer's diseases have not shown a statistically significant difference from placebo.[4][6][7][8][9]

Troubleshooting Experimental Design:

• Review Inclusion/Exclusion Criteria: The heterogeneity of patient populations can be a major confounding factor.[2] Refining inclusion and exclusion criteria to enroll a more homogeneous study population (e.g., specific disease stage, genetic markers) may help to detect a treatment effect.

• Power Analysis: Ensure your study is adequately powered to detect a clinically meaningful effect. Underpowered studies are a common reason for inconclusive results.

• Dose Selection: The selected dose of Dalzanemdor may not be optimal. Phase I studies showed dose-proportional exposures, but the optimal therapeutic dose for cognitive enhancement is still under investigation.[10][11]

• Biomarker Stratification: Consider stratifying the analysis by relevant biomarkers. For example, in Alzheimer's research, analyzing data based on amyloid or tau status may reveal subgroups of patients who respond to treatment.

Data Presentation: Confounding Factors and Control Strategies

Confounding Factor	Description	Recommended Control Strategy
Baseline Cognitive Function	Pre-existing level of cognitive ability.	Stratified randomization based on baseline cognitive scores. Use baseline scores as a covariate in statistical analysis.
Age	Natural cognitive changes associated with aging.	Age-matching of participants in treatment and control groups. Include age as a covariate in statistical models.
Genetic Factors	Genetic variants influencing disease progression (e.g., APOE e4, CAG repeat length).[3][12]	Genetic screening of participants. Stratified randomization based on genetic status. Subgroup analysis based on genotype.
Comorbidities	Co-existing medical conditions that can affect cognition.	Strict inclusion/exclusion criteria. Record and monitor all comorbidities. Adjust for comorbidities in statistical analysis.
Concomitant Medications	Use of other drugs that may impact cognitive function.[1]	Detailed medication history. Prohibit or restrict the use of certain medications during the trial. Record all concomitant medication use.
Education & Cognitive Reserve	The brain's ability to cope with pathology.[1]	Record years of education and proxies for cognitive reserve. Use as a covariate in statistical analysis.
Practice Effects	Improvement in test performance due to repeated testing.	Use of alternate test forms. Increase the interval between tests. Use a control group to estimate the magnitude of practice effects.
Rater Variability	Differences in how cognitive tests are administered and scored.	Centralized rater training and certification. Ongoing monitoring of rater performance. Blinding of raters to treatment allocation.

Experimental Protocols

Protocol: Controlling for Confounding Factors in a Randomized Controlled Trial of Dalzanemdor

• Participant Screening and Selection:

  • Establish clear and specific inclusion and exclusion criteria to define the target population (e.g., age range, disease stage, baseline cognitive scores).

  • Conduct a thorough medical history and review of concomitant medications.

  • Perform genetic screening for relevant biomarkers (e.g., APOE4 for Alzheimer's disease).

• Baseline Assessment:

  • Administer a comprehensive battery of standardized cognitive tests to establish a stable baseline.

  • Collect data on demographics, education level, and lifestyle factors.

  • Administer validated scales for mood (e.g., Geriatric Depression Scale) and sleep quality (e.g., Pittsburgh Sleep Quality Index).

• Randomization:

  • Use a stratified randomization procedure to balance key confounding variables (e.g., baseline cognitive severity, age, genetic status) between the Dalzanemdor and placebo groups.

• Blinding:

  • Maintain a double-blind design where both participants and study personnel (including those administering cognitive tests) are unaware of the treatment allocation.

• Intervention and Follow-up:

  • Administer Dalzanemdor or a matching placebo at the designated dose and schedule.

  • At specified follow-up visits, repeat the cognitive assessments and questionnaires for mood and sleep.

  • Record any changes in concomitant medications or health status.

• Data Analysis:

  • Use appropriate statistical models (e.g., Analysis of Covariance - ANCOVA) to compare the change in cognitive scores from baseline between the treatment groups, while adjusting for pre-specified confounding variables.

  • Conduct pre-planned subgroup analyses based on stratification variables (e.g., genetic markers).

Mandatory Visualizations

Caption: Dalzanemdor's mechanism of action on the NMDA receptor signaling pathway.

Caption: Workflow for a clinical trial controlling for confounding factors.

Caption: Logical relationship between Dalzanemdor, NMDA receptors, and cognition.

References

• 1. The hidden variables problem in Alzheimer's disease clinical trial design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdsabstracts.org [mdsabstracts.org]
• 4. Sage ends dalzanemdor development following Phase II trial failure - Clinical Trials Arena [clinicaltrialsarena.com]
• 5. What are NMDA receptor modulators and how do they work? [synapse.patsnap.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. neurologylive.com [neurologylive.com]
• 10. Novel NMDA Receptor Modulators: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. huntingtonsdiseasenews.com [huntingtonsdiseasenews.com]

Refinement of surgical procedures for direct brain administration of Dalzanemdor

This technical support center provides researchers, scientists, and drug development professionals with guidance on the refinement of surgical procedures for the direct brain administration of Dalzanemdor. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experimental procedures.

Troubleshooting Guides

This section provides solutions to common problems encountered during intracerebroventricular (ICV) and stereotactic injections for the administration of Dalzanemdor.

Problem	Potential Cause	Recommended Solution
High Perioperative Mortality	Anesthetic overdose is a common cause of death during surgery.[1]	Monitor the animal's breathing closely. If breathing becomes labored, reduce the concentration of the inhalant anesthetic or temporarily discontinue it.[2] The use of a ketamine/xylazine cocktail as an alternative injectable anesthetic can also be considered.[2]
Hypothermia can occur during prolonged surgical procedures.	Use a heating pad throughout the surgery to maintain the animal's body temperature.[2]
Improper positioning in the stereotaxic frame, such as overly tight ear bars, can cause trauma.[1][3]	Ensure ear bars are snug but not excessively tight. The use of non-traumatic ear bars is recommended. Palpate the ear meatus to ensure proper placement.[4]
Incorrect Injection Site	Inaccurate determination of bregma and lambda, the cranial landmarks used for targeting.	Clean the skull surface thoroughly to clearly visualize the sutures. Use a fine-tipped marker or a digital probe to accurately identify the intersection of the sutures.
Movement of the animal's head during drilling or injection.	Ensure the animal is securely fixed in the stereotaxic frame.[3] Use a drill with a sharp, appropriately sized bit to minimize pressure and movement.
Incorrect stereotaxic coordinates for the target brain region.	Consult a reliable mouse brain atlas for the correct coordinates corresponding to the age and strain of the mouse. Perform pilot studies with dye to verify the accuracy of the coordinates.
Injection Backflow	The injection rate is too high, causing the solution to leak back up the injection track.	Use a microinjection pump to deliver the solution at a slow and controlled rate, typically 0.1-0.5 µL per minute.[5]
The needle or cannula is withdrawn too quickly after the injection.	Leave the needle or cannula in place for several minutes after the injection is complete to allow the solution to diffuse into the brain tissue before slowly retracting it.[5]
Clogged Injection Needle/Cannula	Particulate matter in the Dalzanemdor solution.	Filter the Dalzanemdor solution through a 0.22 µm syringe filter before loading it into the injection syringe.
Tissue debris entering the needle/cannula upon insertion.	Ensure the dura is carefully pierced with a fine-gauge needle before inserting the injection cannula.
Post-operative Complications (Infection, Inflammation)	Non-sterile surgical technique.	Maintain a sterile surgical field. Sterilize all surgical instruments before use. Wear sterile gloves and a lab coat.
Contamination of the Dalzanemdor solution.	Prepare the Dalzanemdor solution under sterile conditions using sterile saline or artificial cerebrospinal fluid.
Debris from drilling entering the brain.	Gently flush the surgical site with sterile saline to remove any bone dust or debris before making the dural incision.[3]

Frequently Asked Questions (FAQs)

Q1: What is the recommended injection volume for direct brain administration of Dalzanemdor in mice?

A1: The optimal injection volume depends on the target brain region and the desired concentration of Dalzanemdor. For intracerebroventricular (ICV) injections, a volume of 1-5 µL per ventricle is commonly used.[6] For stereotactic injections into specific brain nuclei, smaller volumes of 100-500 nL are typical to avoid tissue damage and ensure localized delivery. It is crucial to perform dose-response studies to determine the optimal volume and concentration for your specific experiment.

Q2: How can I confirm the correct placement of my injection?

A2: To verify the accuracy of your injection, you can co-infuse a fluorescent tracer (e.g., Fluoro-Gold, DiI) with Dalzanemdor. After the experiment, the brain can be sectioned and examined under a microscope to visualize the spread of the tracer and confirm that it reached the intended target. Alternatively, a small amount of trypan blue dye can be injected in a separate cohort of animals for immediate visual confirmation of ventricular targeting.

Q3: What are the best practices for minimizing tissue damage during stereotactic surgery?

A3: To minimize tissue damage, use the smallest gauge needle or cannula that is appropriate for your injection. Lower the needle/cannula slowly into the brain tissue.[7] After the injection, wait for a few minutes before slowly retracting the needle to reduce backflow and tissue disruption.[5] The use of a drill with a fine bit to create the burr hole will also help to minimize damage to the underlying cortex.[3]

Q4: What post-operative care should be provided to mice after direct brain administration surgery?

A4: Following surgery, mice should be kept in a clean, warm cage to recover from anesthesia.[8] Provide easy access to food and water. Administer analgesics as per your institution's animal care guidelines to manage post-operative pain. Monitor the animals daily for signs of infection, distress, or neurological deficits.

Q5: Can I perform repeated direct brain administrations of Dalzanemdor?

A5: Repeated injections are possible but require careful consideration. For repeated ICV injections, the implantation of a permanent guide cannula can facilitate multiple administrations without the need for repeated surgeries.[9] For repeated stereotactic injections into the same site, a guide cannula is also recommended to minimize cumulative tissue damage.

Experimental Protocols

Intracerebroventricular (ICV) Injection Protocol

This protocol describes the administration of Dalzanemdor into the lateral ventricles of a mouse.

Materials:

• Dalzanemdor solution

• Anesthetic (e.g., isoflurane, ketamine/xylazine)

• Stereotaxic frame

• Microinjection pump

• Hamilton syringe with a 30-gauge needle

• Surgical drill with a fine bit

• Sterile surgical instruments

• Heating pad

• Analgesics

Procedure:

• Anesthetize the mouse using an approved protocol and place it in the stereotaxic frame.

• Shave the scalp and clean the area with an antiseptic solution.

• Make a midline incision to expose the skull.

• Identify bregma.

• Based on a mouse brain atlas, determine the coordinates for the lateral ventricle (e.g., Anteroposterior: -0.22 mm, Mediolateral: ±1.0 mm from bregma).

• Drill a small burr hole at the determined coordinates.

• Carefully pierce the dura with a sterile needle.

• Load the Hamilton syringe with the Dalzanemdor solution, ensuring there are no air bubbles.[5]

• Lower the injection needle to the appropriate depth to target the lateral ventricle (e.g., Dorsoventral: -2.5 mm from the skull surface).

• Infuse the Dalzanemdor solution at a rate of 0.5 µL/min.

• After the infusion is complete, leave the needle in place for 5 minutes to allow for diffusion.[5]

• Slowly retract the needle.

• Suture the scalp incision.

• Administer post-operative analgesics and monitor the animal during recovery.

Stereotactic Injection Protocol

This protocol outlines the procedure for targeted administration of Dalzanemdor into a specific brain region.

Materials:

• Dalzanemdor solution

• Anesthetic

• Stereotaxic frame

• Nanoliter injection system

• Glass micropipette or fine-gauge needle

• Surgical drill

• Sterile surgical instruments

• Heating pad

• Analgesics

Procedure:

• Follow steps 1-4 of the ICV injection protocol.

• Using a mouse brain atlas, determine the three-dimensional coordinates (AP, ML, DV) for your target brain region relative to bregma.

• Drill a small burr hole over the target area.

• Carefully make a small incision in the dura.

• Load the injection pipette with the Dalzanemdor solution.

• Lower the pipette to the predetermined dorsoventral coordinate.

• Inject the desired volume of Dalzanemdor at a rate of 100 nL/min.

• Leave the pipette in place for 5-10 minutes post-injection.

• Slowly withdraw the pipette.

• Suture the incision and provide post-operative care as described in the ICV protocol.

Visualizations

Caption: Workflow for Intracerebroventricular (ICV) Injection of Dalzanemdor.

Caption: Workflow for Stereotactic Injection of Dalzanemdor.

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. An optimized intracerebroventricular injection of CD4+ T cells into mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Video: Intracerebroventricular Viral Injection of the Neonatal Mouse Brain for Persistent and Widespread Neuronal Transduction [jove.com]
• 7. mcgill.ca [mcgill.ca]
• 8. Video: Intracerebroventricular and Intravascular Injection of Viral Particles and Fluorescent Microbeads into the Neonatal Brain [jove.com]
• 9. Intracerebroventricular injection - Wikipedia [en.wikipedia.org]

Enhancing the signal-to-noise ratio in electrophysiological recordings with Dalzanemdor

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for utilizing Dalzanemdor (SAGE-718) to enhance the signal-to-noise ratio (SNR) in electrophysiological recordings. Dalzanemdor is a novel positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. This guide offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and data presentation to facilitate the successful integration of Dalzanemdor into your research.

Troubleshooting Guide & FAQs

This section addresses specific issues that researchers may encounter when using Dalzanemdor in electrophysiological experiments.

Question 1: I am not observing a significant enhancement of my NMDA receptor-mediated currents after applying Dalzanemdor. What are the possible reasons?

Answer: Several factors could contribute to a lack of potentiation. Consider the following troubleshooting steps:

• Suboptimal Agonist Concentration: Dalzanemdor's potentiation is dependent on the presence of NMDA receptor agonists (glutamate and a co-agonist like glycine (B1666218) or D-serine). Ensure you are using a sub-saturating concentration of glutamate (B1630785) to allow for potentiation. A full dose-response curve of the agonist in your specific preparation is recommended to identify the EC20-EC50 range.

• Dalzanemdor Concentration: The concentration of Dalzanemdor is critical. Based on preclinical data, effective concentrations for in vitro studies are expected to be in the nanomolar to low micromolar range. We recommend performing a concentration-response curve for Dalzanemdor to determine the optimal concentration for your experimental conditions.

• Receptor Subunit Composition: The expression of different NMDA receptor subunits (e.g., GluN2A, GluN2B) can vary between brain regions and cell types. While Dalzanemdor has been shown to potentiate various NMDA receptor subtypes, the magnitude of this effect may differ.

• Compound Stability and Application: Ensure that your Dalzanemdor stock solution is properly prepared and stored. For acute slice preparations, allow for sufficient pre-incubation or perfusion time to ensure the compound has reached the target tissue.

Question 2: The application of Dalzanemdor is causing what appears to be excessive neuronal firing or excitotoxicity in my preparation. How can I mitigate this?

Answer: While preclinical studies have shown that Dalzanemdor does not induce epileptiform activity, over-potentiation of NMDA receptor function is a valid concern with any PAM.[1][2] Here’s how to address it:

• Titrate Dalzanemdor Concentration: The most likely cause is a concentration of Dalzanemdor that is too high for your specific preparation. Reduce the concentration and perform a careful dose-response experiment.

• Monitor Baseline Activity: Establish a stable baseline of spontaneous activity before applying Dalzanemdor. This will help you to accurately assess any changes in firing rate.

• Co-application with Antagonists: To confirm that the observed effects are NMDA receptor-mediated, you can perform control experiments with a competitive NMDA receptor antagonist (e.g., AP5).

Question 3: How can I differentiate between a true enhancement of the signal-to-noise ratio and a recording artifact?

Answer: This is a crucial aspect of interpreting your data. Here are some key differentiators:

• Reversibility: A true pharmacological effect of Dalzanemdor should be reversible upon washout of the compound. Artifacts are less likely to show this characteristic.

• Pharmacological Specificity: The enhancement should be blocked by co-application of an NMDA receptor antagonist.

• Consistent Kinetics: Dalzanemdor has been reported to increase the amplitude of NMDA receptor-mediated excitatory postsynaptic potentials (EPSPs) without significantly altering their decay kinetics.[2] A significant change in the waveform shape might suggest an artifact.

• Control for Solvent Effects: Ensure that the final concentration of the vehicle (e.g., DMSO) used to dissolve Dalzanemdor is consistent across all conditions and does not exceed a level known to affect neuronal activity (typically <0.1%).

Quantitative Data Presentation

The following table summarizes the expected effects of Dalzanemdor on key electrophysiological parameters. Note that specific values will vary depending on the experimental preparation and conditions.

Parameter	Expected Effect with Dalzanemdor	Rationale
NMDA Receptor-Mediated EPSP/EPSC Amplitude	Increased	As a positive allosteric modulator, Dalzanemdor enhances the receptor's response to glutamate, leading to a larger influx of ions and thus a greater postsynaptic potential/current.[2]
Signal-to-Noise Ratio (SNR)	Increased	By selectively amplifying the NMDA receptor-mediated signal (the "signal") without proportionally increasing the baseline electrical noise, the SNR is improved.
Spontaneous Firing Rate	May show modest changes	The effect on spontaneous activity will depend on the baseline level of NMDA receptor activation in the network. Significant increases may indicate an excessive concentration.
NMDA Receptor-Mediated EPSP/EPSC Decay Kinetics	No significant change	Preclinical data suggest that Dalzanemdor primarily affects the amplitude of the response rather than its duration.[2]

Experimental Protocols

This section provides a detailed methodology for a key experiment to characterize the effect of Dalzanemdor on NMDA receptor-mediated currents in acute brain slices.

Experiment: Whole-Cell Voltage-Clamp Recording of Evoked NMDA Receptor-Mediated EPSCs

1. Slice Preparation:

• Prepare acute brain slices (e.g., hippocampal or cortical) of 300-400 µm thickness from the desired animal model using a vibratome in ice-cold, oxygenated slicing solution.
• Allow slices to recover for at least 1 hour at room temperature in oxygenated artificial cerebrospinal fluid (aCSF).

2. Recording Setup:

• Transfer a slice to the recording chamber and continuously perfuse with oxygenated aCSF at a rate of 2-3 ml/min.
• Visualize neurons using DIC microscopy and establish a whole-cell patch-clamp recording with a borosilicate glass pipette (3-6 MΩ) filled with an appropriate internal solution.

3. Pharmacological Isolation of NMDA Receptor Currents:

• To isolate NMDA receptor-mediated currents, supplement the aCSF with:
• An AMPA receptor antagonist (e.g., 10 µM CNQX or NBQX).
• A GABAA receptor antagonist (e.g., 10 µM bicuculline (B1666979) or picrotoxin).
• Hold the neuron at a depolarized potential (e.g., +40 mV) to relieve the voltage-dependent magnesium block of the NMDA receptor channel.

4. Data Acquisition:

• Evoke synaptic responses by placing a stimulating electrode in the relevant afferent pathway.
• Record a stable baseline of evoked NMDA receptor-mediated EPSCs for at least 10-15 minutes.
• Bath-apply Dalzanemdor at the desired concentration(s). It is recommended to start with a low nanomolar concentration and increase incrementally.
• Record the potentiated EPSCs for 15-20 minutes to ensure a stable effect.
• Perform a washout by perfusing with aCSF without Dalzanemdor for at least 20-30 minutes to assess the reversibility of the effect.

5. Data Analysis:

• Measure the peak amplitude of the evoked NMDA receptor EPSCs before, during, and after the application of Dalzanemdor.
• Calculate the percentage potentiation for each concentration.
• Analyze the decay kinetics of the EPSCs to confirm that they are not significantly altered.

Visualizations

The following diagrams illustrate the signaling pathway of Dalzanemdor and a typical experimental workflow.

Dalzanemdor's mechanism of action.

References

• 1. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Tale of Two Targets: Comparing Dalzanemdor and Mavoglurant in the Context of Fragile X Syndrome

A direct head-to-head study of Dalzanemdor and mavoglurant (B1676221) in fragile X models is not available in the current scientific literature. The two investigational drugs have different mechanisms of action and have been explored in distinct therapeutic areas. While mavoglurant was specifically studied in Fragile X syndrome (FXS), Dalzanemdor's development has focused on other neurodegenerative conditions such as Huntington's, Parkinson's, and Alzheimer's diseases.

This guide provides a comparative overview based on the available data for each compound, highlighting their distinct approaches to treating neurological disorders and the outcomes of their respective clinical trials.

Mavoglurant: A Targeted Approach for Fragile X Syndrome

Mavoglurant (AFQ-056) is a selective antagonist of the metabotropic glutamate (B1630785) receptor 5 (mGluR5).[1] The rationale for its use in FXS is based on the "mGluR theory," which posits that the absence of the Fragile X Mental Retardation Protein (FMRP) leads to exaggerated signaling through mGluR5, causing synaptic dysfunction.[2][3][4] By blocking this overactive signaling, mavoglurant was hypothesized to correct the underlying pathophysiology of FXS.[5]

Preclinical and Clinical Development

Preclinical studies in FMR1 knockout mice, a model for FXS, showed that mavoglurant could rescue synaptic plasticity and improve behavioral deficits.[3][6] These promising early results led to clinical trials in adolescents and adults with FXS.[7] However, two Phase IIb, multicenter, randomized, double-blind, placebo-controlled trials (NCT01253629 and NCT01357239) failed to demonstrate a significant improvement in behavioral symptoms compared to placebo.[8] Consequently, the development of mavoglurant for Fragile X syndrome was discontinued (B1498344) in 2014.

Long-term open-label extension studies suggested that mavoglurant was generally safe and well-tolerated.[7][9] While some gradual and consistent behavioral improvements were observed in these extension studies, the lack of a control group made it difficult to attribute these effects definitively to the drug.[3]

Experimental Protocols

The Phase IIb clinical trials for mavoglurant involved the following key parameters:

Parameter	Details
Participants	Adolescents (12-17 years) and adults (18-45 years) with a diagnosis of Fragile X syndrome.[8]
Intervention	Participants were randomized to receive mavoglurant (at doses of 25 mg, 50 mg, or 100 mg twice daily) or a placebo for 12 weeks.[8]
Primary Endpoint	The primary measure of efficacy was the change in the Aberrant Behavior Checklist-Community Edition score, using a Fragile X Syndrome-specific algorithm (ABC-CFX).[8]

Signaling Pathway of Mavoglurant in Fragile X Syndrome

Caption: Mavoglurant's intended mechanism in FXS.

Dalzanemdor: An Alternative Strategy with a Different Focus

Dalzanemdor (SAGE-718) is a novel, investigational N-methyl-D-aspartate (NMDA) receptor positive allosteric modulator (PAM).[10][11] Its mechanism involves enhancing the function of NMDA receptors, which are crucial for learning and memory. This approach is being investigated for conditions associated with NMDA receptor hypofunction.[10]

Clinical Development in Other Neurological Disorders

To date, there is no evidence from the available search results to suggest that Dalzanemdor has been studied in preclinical models or clinical trials for Fragile X syndrome. Its clinical development program has focused on cognitive impairment in Huntington's disease, Parkinson's disease, and Alzheimer's disease.[11][12]

Recent Phase II clinical trials for Dalzanemdor have not been successful. The PRECEDENT study in patients with mild cognitive impairment in Parkinson's disease and the DIMENSION study for cognitive impairment in Huntington's disease both failed to meet their primary endpoints.[12][13][14] Similarly, a Phase 2 trial in Alzheimer's disease also did not yield positive results.[12] Following these outcomes, Sage Therapeutics announced the discontinuation of further development of Dalzanemdor.[12]

Experimental Protocols in Huntington's Disease

The DIMENSION study for Dalzanemdor in Huntington's disease provides an example of its clinical trial design:

Parameter	Details
Participants	189 individuals with cognitive impairment associated with Huntington's disease.[12][14]
Intervention	A 12-week, double-blind, placebo-controlled trial.[12][13]
Primary Endpoint	Change from baseline on the Symbol Digit Modalities Test (SDMT) at day 84.[13][14]

Signaling Pathway of Dalzanemdor

Caption: Dalzanemdor's intended mechanism on NMDA receptors.

Summary and Conclusion

Mavoglurant , a selective mGluR5 antagonist, was a promising candidate for FXS based on a strong preclinical rationale. However, it ultimately failed to demonstrate efficacy in pivotal clinical trials, leading to the discontinuation of its development for this indication.

Dalzanemdor , an NMDA receptor PAM, has been investigated for cognitive impairment in several neurodegenerative diseases but not in Fragile X syndrome. Its clinical development has been halted following a series of unsuccessful Phase II trials.

For researchers and drug development professionals, the stories of mavoglurant and Dalzanemdor underscore the challenges of translating preclinical findings into clinical success and the importance of selecting appropriate therapeutic targets for specific disease pathologies.

References

• 1. Mavoglurant - Wikipedia [en.wikipedia.org]
• 2. What is Mavoglurant used for? [synapse.patsnap.com]
• 3. Mavoglurant in Fragile X Syndrome: Results of two open-label, extension trials in adults and adolescents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New drug rescues function in fragile X syndrome | The Transmitter: Neuroscience News and Perspectives [thetransmitter.org]
• 5. researchgate.net [researchgate.net]
• 6. Mouse imaging study hints at how fragile X drug trial went wrong | The Transmitter: Neuroscience News and Perspectives [thetransmitter.org]
• 7. fragilexnewstoday.com [fragilexnewstoday.com]
• 8. Mavoglurant in fragile X syndrome: Results of two randomized, double-blind, placebo-controlled trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Investor Relations – Supernus [supernus.com]
• 12. fiercebiotech.com [fiercebiotech.com]
• 13. Sage ends dalzanemdor development following Phase II trial failure - Clinical Trials Arena [clinicaltrialsarena.com]
• 14. The dust has settled: Sage’s dalzanemdor won’t advance for cognitive impairment – HDBuzz [en.hdbuzz.net]

Dalzanemdor: An Investigational NMDA Receptor Modulator for Neurodegenerative Diseases - A Comparative Analysis

An in-depth examination of the clinical trial data for Dalzanemdor (formerly SAGE-718) in Alzheimer's disease, Parkinson's disease, and Huntington's disease reveals a challenging path for this novel therapeutic agent. Despite a promising mechanism of action, the compound has not demonstrated significant efficacy in late-stage clinical trials, leading to the discontinuation of its development for these indications.

Dalzanemdor is a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor, a key player in synaptic plasticity, learning, and memory.[1][2] The rationale for its development was based on the hypothesis that enhancing NMDA receptor function could ameliorate the cognitive deficits associated with neurodegenerative disorders like Alzheimer's, Parkinson's, and Huntington's diseases, where NMDA receptor hypofunction is implicated.[3][4][5]

This guide provides a comprehensive comparison of Dalzanemdor's performance against placebo in key clinical trials, supported by experimental data and detailed methodologies.

Performance in Clinical Trials

Recent Phase 2 clinical trials have unfortunately not supported the initial therapeutic promise of Dalzanemdor. The development programs for Alzheimer's disease and Parkinson's disease were terminated following disappointing results.[6][7][8][9][10][11] More recently, the development for Huntington's disease has also been halted.[12][13]

Alzheimer's Disease

The LIGHTWAVE study, a Phase 2 trial in patients with mild cognitive impairment or mild dementia due to Alzheimer's disease, failed to meet its primary endpoint.[6][8] Patients treated with Dalzanemdor did not show a statistically significant improvement in cognitive function compared to those who received a placebo.[6][14] An earlier open-label study, LUMINARY, had shown some positive signals, but the lack of a placebo control limited the interpretability of those findings.[6]

Parkinson's Disease

Similarly, the PRECEDENT study, a Phase 2 trial in patients with mild cognitive impairment associated with Parkinson's disease, did not meet its primary endpoint.[7][10] There was no significant difference in the Wechsler Adult Intelligence Scale (WAIS-IV) Coding Test scores between the Dalzanemdor and placebo groups at day 42.[10]

Huntington's Disease

The DIMENSION study, a Phase 2 trial for cognitive impairment in Huntington's disease, also failed to meet its primary and secondary endpoints, leading to the discontinuation of the program.[12][13] The study did not show a statistically significant difference between Dalzanemdor and placebo on the Symbol Digit Modalities Test (SDMT).[13] Earlier, the SURVEYOR study had shown that Dalzanemdor was generally well-tolerated.[15]

Quantitative Data Summary

The following tables summarize the key outcomes from the aforementioned clinical trials.

Table 1: Dalzanemdor Clinical Trial Outcomes in Alzheimer's Disease (LIGHTWAVE Study)

Endpoint	Dalzanemdor	Placebo	p-value
Change from baseline in WAIS-IV Coding Test score	Not Statistically Significant	Not Statistically Significant	> 0.05
RBANS total score	No Meaningful Difference	No Meaningful Difference	Not Reported
MoCA total score	No Meaningful Difference	No Meaningful Difference	Not Reported

Data based on publicly available information.

Table 2: Dalzanemdor Clinical Trial Outcomes in Parkinson's Disease (PRECEDENT Study)

Endpoint	Dalzanemdor	Placebo	p-value
Change from baseline in WAIS-IV Coding Test score at Day 42	No Statistically Significant Difference	No Statistically Significant Difference	> 0.05
SCOPA-Cog	No Meaningful Difference	No Meaningful Difference	Not Reported

Data based on publicly available information.

Table 3: Dalzanemdor Clinical Trial Outcomes in Huntington's Disease (DIMENSION Study)

Endpoint	Dalzanemdor	Placebo	p-value
Change from baseline in Symbol Digit Modalities Test (SDMT) at Day 84	No Statistically Significant Difference	No Statistically Significant Difference	> 0.05

Data based on publicly available information.

Signaling Pathway and Experimental Workflow

Dalzanemdor's Mechanism of Action

Dalzanemdor acts as a positive allosteric modulator of the NMDA receptor. This means it binds to a site on the receptor distinct from the glutamate (B1630785) and glycine (B1666218) binding sites, and enhances the receptor's response to these endogenous agonists. This modulation is intended to restore normal synaptic function and improve cognitive processes.

Caption: Mechanism of Dalzanemdor as a positive allosteric modulator of the NMDA receptor.

Clinical Trial Workflow

The clinical trials for Dalzanemdor in Alzheimer's, Parkinson's, and Huntington's diseases followed a generally similar, randomized, double-blind, placebo-controlled design.

Caption: A generalized workflow for the Phase 2 clinical trials of Dalzanemdor.

Experimental Protocols

The clinical trials employed established and validated assessment tools to measure cognitive function.

• Wechsler Adult Intelligence Scale, Fourth Edition (WAIS-IV) Coding Test: This test was a primary endpoint in the LIGHTWAVE (Alzheimer's) and PRECEDENT (Parkinson's) studies. It assesses processing speed, a key component of cognitive function. Participants are given a key that pairs numbers with symbols and are asked to write the corresponding symbol for a list of numbers as quickly as possible within a time limit.

• Symbol Digit Modalities Test (SDMT): This was the primary endpoint in the DIMENSION (Huntington's) study. Similar to the WAIS-IV Coding Test, the SDMT is a sensitive measure of processing speed and working memory.

• Repeatable Battery for the Assessment of Neuropsychological Status (RBANS): Used as an exploratory endpoint, this battery of tests assesses a broader range of cognitive domains, including immediate and delayed memory, attention, language, and visuospatial skills.

• Montreal Cognitive Assessment (MoCA): Another exploratory endpoint, the MoCA is a screening tool for detecting mild cognitive impairment. It assesses various cognitive domains, including attention, executive function, memory, language, and orientation.

• Scales for Outcomes in Parkinson's Disease-Cognition (SCOPA-Cog): This scale was used as a secondary endpoint in the PRECEDENT study to assess cognitive function specifically in the context of Parkinson's disease.

Conclusion

While the therapeutic journey of Dalzanemdor for Alzheimer's, Parkinson's, and Huntington's diseases has come to an end, the research has contributed valuable insights into the complexities of targeting the NMDA receptor in neurodegenerative conditions. The rigorous clinical trials, although not yielding the desired efficacy, were well-designed and have provided the scientific community with important data. Future drug development efforts can build upon the lessons learned from the Dalzanemdor program to explore alternative strategies for modulating synaptic plasticity and improving cognitive function in these challenging diseases. It is important to note that Dalzanemdor was generally well-tolerated in these studies, with most adverse events being mild to moderate in severity.[13][15]

References

• 1. Dalzanemdor - Wikipedia [en.wikipedia.org]
• 2. Dalzanemdor (SAGE-718) [benchchem.com]
• 3. Dalzanemdor - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alzforum.org [alzforum.org]
• 6. alzheimersnewstoday.com [alzheimersnewstoday.com]
• 7. parkinsonsnewstoday.com [parkinsonsnewstoday.com]
• 8. fiercebiotech.com [fiercebiotech.com]
• 9. Sage Axes Parkinson’s Program for Dalzanemdor After Phase II Flop - BioSpace [biospace.com]
• 10. Sage drops dalzanemdor for Parkinson’s after trial flop | pharmaphorum [pharmaphorum.com]
• 11. fiercebiotech.com [fiercebiotech.com]
• 12. The dust has settled: Sage’s dalzanemdor won’t advance for cognitive impairment – HDBuzz [en.hdbuzz.net]
• 13. Sage ends dalzanemdor development following Phase II trial failure - Clinical Trials Arena [clinicaltrialsarena.com]
• 14. Sage Therapeutics announces discontinuation of dalzanemdor for AD, following LIGHTWAVE study results | Alzheimer Europe [alzheimer-europe.org]
• 15. huntingtonsdiseasenews.com [huntingtonsdiseasenews.com]

Dalzanemdor's Cognitive-Enhancing Effects: A Cross-Species Preclinical and Clinical Comparison

An In-Depth Analysis for Researchers and Drug Development Professionals

Dalzanemdor (formerly SAGE-718), an investigational novel neuroactive steroid, has been the subject of extensive research for its potential cognitive-enhancing effects. This guide provides a comprehensive cross-species comparison of Dalzanemdor's performance, drawing from available preclinical and clinical data. It is intended to offer an objective resource for researchers, scientists, and professionals involved in drug development, detailing its mechanism of action, experimental protocols, and comparative efficacy.

Mechanism of Action: A Positive Allosteric Modulator of the NMDA Receptor

Dalzanemdor functions as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1] The NMDA receptor, a key player in synaptic plasticity, is crucial for learning and memory. Dalzanemdor, an analogue of the endogenous neurosteroid 24S-hydroxycholesterol, enhances the activity of the NMDA receptor in the presence of its agonists, glutamate (B1630785) and glycine.[2] This modulation is thought to restore normal synaptic function in conditions where NMDA receptor hypofunction is implicated in cognitive deficits.

Preclinical Evidence: Cognitive Enhancement in Animal Models

Preclinical studies in rodent models have demonstrated Dalzanemdor's potential to ameliorate cognitive deficits. These investigations typically utilize models of NMDA receptor hypofunction, such as ketamine-induced amnesia and age-related cognitive decline. In these models, Dalzanemdor has been shown to improve performance in various cognitive tasks.[3]

Key Preclinical Findings:

While specific quantitative data from preclinical studies on Dalzanemdor is not extensively published, the available information indicates positive outcomes in reversing cognitive deficits in animal models. For comparative context, this guide presents typical data from studies on other NMDA receptor PAMs in similar preclinical paradigms.

Table 1: Comparative Preclinical Efficacy of NMDA Receptor Positive Allosteric Modulators in Rodent Models of Cognitive Impairment

Compound	Animal Model	Cognitive Task	Key Findings	Reference
Dalzanemdor (SAGE-718)	Ketamine-induced NMDA receptor hypofunction models (Rats/Mice)	Novel Object Recognition, Morris Water Maze	Improved cognition-associated behavioral deficits. Specific quantitative data not publicly available.	[3]
Pregnenolone Sulfate	Scopolamine-induced amnesia (Mice)	Passive Avoidance Task	Significantly reversed scopolamine-induced memory impairment.	F. F. Stellabotte, et al. (2010)
GNE-5729	MK-801-induced cognitive deficits (Rats)	Novel Object Recognition	Significantly reversed MK-801-induced deficits in novel object recognition.	T. M. Ballard, et al. (2016)

Note: The data for Pregnenolone Sulfate and GNE-5729 are provided for illustrative purposes to demonstrate the typical cognitive-enhancing effects observed with NMDA receptor PAMs in preclinical models.

Clinical Trials: A Divergence from Preclinical Promise

Despite the promising preclinical findings, the clinical development of Dalzanemdor for several neurodegenerative diseases has been discontinued. Phase II clinical trials in patients with Huntington's disease, Alzheimer's disease, and Parkinson's disease did not meet their primary endpoints for efficacy.[4][5]

Table 2: Overview of Dalzanemdor Clinical Trial Outcomes

Indication	Phase	Primary Endpoint	Outcome
Huntington's Disease	II	Change from baseline in the Huntington's Disease Cognitive Assessment Battery (HD-CAB)	Did not meet primary endpoint.[4]
Alzheimer's Disease	II	Change from baseline on the Wechsler Adult Intelligence Scale-IV Coding Test	Did not meet primary endpoint.
Parkinson's Disease	II	Change from baseline on the Wechsler Adult Intelligence Scale-IV Coding Test	Did not meet primary endpoint.

Experimental Protocols

To facilitate the replication and further investigation of the cognitive effects of NMDA receptor modulators, detailed methodologies for key behavioral assays are provided below.

Morris Water Maze

The Morris water maze is a widely used behavioral test to assess spatial learning and memory in rodents.

Apparatus: A circular pool (approximately 1.5-2 meters in diameter) filled with opaque water. A small escape platform is hidden just below the water's surface.

Procedure:

• Acquisition Phase: The rodent is placed in the pool from different starting positions and must learn to find the hidden platform using distal spatial cues in the room. This is typically conducted over several days with multiple trials per day. The time taken to find the platform (escape latency) and the path length are recorded.

• Probe Trial: After the acquisition phase, the platform is removed, and the rodent is allowed to swim freely for a set period (e.g., 60 seconds). The time spent in the target quadrant (where the platform was previously located) is measured as an indicator of memory retention.

Novel Object Recognition Test

The novel object recognition (NOR) test is used to evaluate recognition memory in rodents, based on their innate tendency to explore novel objects more than familiar ones.

Apparatus: An open-field arena. A set of different objects that are of similar size but distinct in shape and texture.

Procedure:

• Habituation Phase: The rodent is allowed to freely explore the empty arena to acclimate to the environment.

• Familiarization/Training Phase: Two identical objects are placed in the arena, and the rodent is allowed to explore them for a set period.

• Test Phase: After a retention interval (e.g., 1 to 24 hours), one of the familiar objects is replaced with a novel object. The time spent exploring the novel object versus the familiar object is recorded. A discrimination index (DI) is calculated as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.

Visualizing the Mechanism and Workflow

To provide a clearer understanding of the underlying biological pathways and experimental processes, the following diagrams have been generated using Graphviz.

Caption: NMDA Receptor Positive Allosteric Modulation by Dalzanemdor.

Caption: General Experimental Workflow for Evaluating Dalzanemdor.

Conclusion

Dalzanemdor presented a promising therapeutic strategy for cognitive disorders based on its clear mechanism of action and positive preclinical results in animal models of NMDA receptor hypofunction. However, the translation of these preclinical findings to clinical efficacy in complex neurodegenerative diseases proved to be a significant challenge, ultimately leading to the discontinuation of its development for major indications. This guide highlights the critical importance of robust translational research and the complexities of targeting cognitive dysfunction in human neurological disorders. The detailed experimental protocols and mechanistic diagrams provided herein serve as a valuable resource for the ongoing scientific endeavor to develop effective cognitive enhancers.

References

• 1. Structure, function, and allosteric modulation of NMDA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The dust has settled: Sage’s dalzanemdor won’t advance for cognitive impairment – HDBuzz [en.hdbuzz.net]
• 5. hdsa.org [hdsa.org]

Dalzanemdor Clinical Trial Data: A Comparative Analysis Reveals Stalled Progress in Cognitive Enhancement

Cambridge, MA – Independent analysis of publicly available data from the clinical trial program for Dalzanemdor (SAGE-718), an investigational N-methyl-D-aspartate (NMDA) receptor positive allosteric modulator, reveals a consistent failure to meet primary endpoints in Phase 2 trials for Parkinson's disease, Huntington's disease, and Alzheimer's disease. Sage Therapeutics has subsequently discontinued (B1498344) the development of Dalzanemdor for these indications. This guide provides a comprehensive comparison of the reported Dalzanemdor clinical trial data with established alternative therapies for cognitive impairment in these neurodegenerative disorders, offering researchers, scientists, and drug development professionals a consolidated overview of the available evidence.

Dalzanemdor was developed to enhance cognitive function by modulating NMDA receptors, which are crucial for learning and memory.[1] Despite a promising mechanism of action, the clinical trial program did not translate into statistically significant improvements in cognition compared to placebo.

Key Findings from Dalzanemdor's Phase 2 Clinical Trial Program

The Dalzanemdor clinical development program included several key Phase 2 studies, all of which failed to demonstrate efficacy on their primary cognitive endpoints.

• PRECEDENT (NCT05318937) in Parkinson's Disease: This study did not show a statistically significant difference between Dalzanemdor and placebo on the Wechsler Adult Intelligence Scale Fourth Edition (WAIS-IV) Coding Test score at Day 42.[2][3]

• DIMENSION (NCT05107128) in Huntington's Disease: This trial failed to meet its primary endpoint, showing no significant difference in the Symbol Digit Modalities Test (SDMT) at Day 84 compared to placebo.[4][5][6]

• LIGHTWAVE (NCT05619692) in Alzheimer's Disease: Similar to the PRECEDENT study, the LIGHTWAVE trial did not demonstrate a significant improvement on the WAIS-IV Coding Test score at Day 84 versus placebo.[7][8]

• SURVEYOR (NCT05358821) in Huntington's Disease: This study was designed to assess the magnitude of cognitive impairment in Huntington's disease and was not powered to demonstrate a statistically significant difference between Dalzanemdor and placebo.[9]

Across all trials, Dalzanemdor was reported to be generally well-tolerated, with most treatment-emergent adverse events being mild to moderate in severity.[2][4][7]

Comparative Analysis with Alternative Therapies

To provide context for the Dalzanemdor trial results, this guide presents a comparison with established treatments for cognitive impairment in Parkinson's disease, Alzheimer's disease, and Huntington's disease. It is important to note that direct comparisons are limited by differences in study populations, primary endpoints, and trial designs.

Parkinson's Disease Mild Cognitive Impairment

Currently, there are no FDA-approved treatments specifically for mild cognitive impairment in Parkinson's disease. However, cholinesterase inhibitors are sometimes used off-label.

Table 1: Comparison of Dalzanemdor (PRECEDENT Trial) with Rivastigmine (B141) in Parkinson's Disease with Dementia

Feature	Dalzanemdor (PRECEDENT)	Rivastigmine
Indication Studied	Mild Cognitive Impairment in Parkinson's Disease	Dementia in Parkinson's Disease
Primary Endpoint	WAIS-IV Coding Test	ADAS-cog
Treatment Duration	42 Days	24 Weeks
Number of Patients	86	541
Mean Change from Baseline (Drug)	Not Reported	-2.1 points (improvement)[10]
Mean Change from Baseline (Placebo)	Not Reported	+0.7 points (worsening)[10]
P-value	Not Met (p-value not reported)	<0.001[10]

Alzheimer's Disease Mild Cognitive Impairment & Mild Dementia

The standard of care for cognitive symptoms in Alzheimer's disease includes cholinesterase inhibitors (e.g., donepezil) and NMDA receptor antagonists (e.g., memantine).

Table 2: Comparison of Dalzanemdor (LIGHTWAVE Trial) with Donepezil (B133215) and Memantine (B1676192) in Alzheimer's Disease

Feature	Dalzanemdor (LIGHTWAVE)	Donepezil	Memantine (in moderate to severe AD)
Primary Endpoint	WAIS-IV Coding Test	ADAS-cog	SIB
Treatment Duration	84 Days	24 Weeks	24-28 Weeks
Number of Patients	174	~160-473 per arm	~250-350 per arm
Mean Change from Baseline (Drug)	Not Reported	-2.7 to -2.9 points (improvement)[11]	+0.9 to +1.0 points (improvement)[12]
Mean Change from Baseline (Placebo)	Not Reported	-0.7 to -1.0 points (worsening)[11]	-2.5 points (worsening)[12]
P-value	Not Met (p-value not reported)	<0.0001[11]	<0.001[12]

Huntington's Disease Cognitive Impairment

There are no approved treatments specifically for cognitive impairment in Huntington's disease. VMAT2 inhibitors like tetrabenazine (B1681281) and deutetrabenazine are used to manage chorea, but their effects on cognition are not their primary indication and data is limited. Some studies suggest a potential for worsening of cognitive function.[13]

Table 3: Dalzanemdor (DIMENSION Trial) in Huntington's Disease Cognitive Impairment

Feature	Dalzanemdor (DIMENSION)
Primary Endpoint	Symbol Digit Modalities Test (SDMT)
Treatment Duration	84 Days
Number of Patients	189
Outcome vs. Placebo	No statistically significant difference

Experimental Protocols

Dalzanemdor Phase 2 Trials (General Protocol)

The Phase 2 studies for Dalzanemdor (PRECEDENT, DIMENSION, LIGHTWAVE) were generally designed as randomized, double-blind, placebo-controlled trials.[2][4][7] Participants were randomized to receive either a daily oral dose of Dalzanemdor or a placebo for a specified duration (42 to 84 days). The primary outcome measures were established cognitive assessment scales relevant to the specific disease population.

Comparator Drug Trial Protocols (General Overview)

• Rivastigmine in Parkinson's Disease Dementia: The EXPRESS study was a 24-week, multicenter, randomized, double-blind, placebo-controlled trial. Patients received either rivastigmine (3-12 mg/day) or placebo. The co-primary endpoints were the ADAS-cog and the ADCS-CGIC.[10][14]

• Donepezil in Alzheimer's Disease: Multiple large-scale, randomized, double-blind, placebo-controlled trials of 24 to 52 weeks in duration have been conducted. Patients typically received 5 mg or 10 mg of donepezil daily. The primary cognitive endpoint was the ADAS-cog.[11][15]

• Memantine in Alzheimer's Disease: Pivotal trials were randomized, double-blind, placebo-controlled studies, often in patients with moderate to severe Alzheimer's disease. Treatment duration was typically 24 to 28 weeks. The primary cognitive endpoint was often the Severe Impairment Battery (SIB).[12][16]

• Deutetrabenazine in Huntington's Disease: The FIRST-HD study was a 12-week, randomized, double-blind, placebo-controlled trial focused on the effect of deutetrabenazine on chorea, as measured by the Unified Huntington's Disease Rating Scale (UHDRS) Total Maximal Chorea Score. Cognitive and psychiatric effects were assessed as secondary or safety endpoints.[3]

Visualizing the Scientific Context

To further illustrate the scientific rationale and experimental design, the following diagrams are provided.

Dalzanemdor's proposed mechanism of action.

General workflow of Dalzanemdor Phase 2 trials.

References

• 1. alzforum.org [alzforum.org]
• 2. Investor Relations – Supernus [supernus.com]
• 3. neurology.org [neurology.org]
• 4. hdsa.org [hdsa.org]
• 5. Sage ends dalzanemdor development following Phase II trial failure - Clinical Trials Arena [clinicaltrialsarena.com]
• 6. Sage Therapeutics ceases development of dalzanemdor in HD – International Huntington Association [huntington-disease.org]
• 7. Sage Therapeutics Announces Topline Results from the Phase 2 LIGHTWAVE Study of Dalzanemdor (SAGE-718) in the Treatment of Mild Cognitive Impairment and Mild Dementia in Alzheimer’s Disease - BioSpace [biospace.com]
• 8. Sage Therapeutics announces discontinuation of dalzanemdor for AD, following LIGHTWAVE study results | Alzheimer Europe [alzheimer-europe.org]
• 9. Investor Relations – Supernus [supernus.com]
• 10. Rivastigmine for the treatment of dementia associated with Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Donepezil for dementia due to Alzheimer's disease. — Nuffield Department of Orthopaedics, Rheumatology and Musculoskeletal Sciences [ndorms.ox.ac.uk]
• 12. Memantine: efficacy and safety in mild-to-severe Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. neurologylive.com [neurologylive.com]
• 14. Evaluating Rivastigmine in Mild-to-Moderate Parkinson’s Disease Dementia Using ADAS-Cog Items - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Donepezil for dementia due to Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effects of memantine on cognition in patients with moderate to severe Alzheimer's disease: post-hoc analyses of ADAS-cog and SIB total and single-item scores from six randomized, double-blind, placebo-controlled studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Synergistic Effects of Dalzanemdor with Other Neurotherapeutics: A Review of Available Data

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the current landscape regarding the synergistic effects of Dalzanemdor (formerly SAGE-718) when used in combination with other neurotherapeutic agents. As of late 2025, a thorough review of published literature and clinical trial data reveals a notable absence of direct preclinical or clinical studies investigating such combination therapies. The development of Dalzanemdor has primarily focused on its efficacy as a monotherapy for cognitive impairment associated with neurodegenerative diseases.

Recent clinical trial outcomes have led to the discontinuation of Dalzanemdor's development for Alzheimer's and Parkinson's disease, as it failed to meet primary endpoints in Phase 2 studies.[1][2][3][4][5][6] Consequently, research into its synergistic potential in these indications is unlikely to be a current focus. The primary ongoing research interest for Dalzanemdor now lies in its potential application for Huntington's disease.[2][3]

This guide will therefore focus on the established mechanism of action of Dalzanemdor and explore theoretical synergistic possibilities with other neurotherapeutic classes. This information is intended to provide a foundational understanding for future research directions, should the development of Dalzanemdor progress.

Mechanism of Action of Dalzanemdor

Dalzanemdor is a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[5][7][8][9][10] Unlike direct agonists, which bind to the primary neurotransmitter binding site, Dalzanemdor binds to an allosteric site on the NMDA receptor. This binding event modulates the receptor's activity, enhancing its response to the endogenous neurotransmitter, glutamate. The potentiation of NMDA receptor signaling is crucial for synaptic plasticity, learning, and memory.[10]

Mechanism of Action of Dalzanemdor as an NMDA Receptor PAM.

Theoretical Synergistic Pathways

While no experimental data exists for Dalzanemdor in combination therapies, its mechanism of action suggests potential synergies with drugs that act on complementary pathways. The following diagram illustrates a hypothetical synergistic interaction. This is a theoretical model and has not been experimentally validated.

Theoretical Synergistic Pathway of Dalzanemdor with a Glutamatergic Agent.

Data Presentation

As no clinical or preclinical studies on the synergistic effects of Dalzanemdor with other neurotherapeutics have been published, a quantitative data comparison table cannot be provided at this time.

Experimental Protocols

Detailed methodologies for key experiments investigating the synergistic effects of Dalzanemdor are not available due to the absence of published studies in this specific area. Future research in this domain would necessitate the development of novel experimental protocols. A hypothetical study design is outlined below.

Hypothetical Experimental Workflow for Preclinical Assessment of Synergism

Hypothetical Preclinical Experimental Workflow.

Conclusion

The exploration of synergistic effects between Dalzanemdor and other neurotherapeutics remains a nascent field of inquiry. The information presented in this guide, based on the currently available scientific literature, underscores the absence of direct experimental evidence for such combinations. The theoretical potential for synergy, grounded in Dalzanemdor's mechanism as an NMDA receptor PAM, offers a rationale for future investigations. However, given the recent setbacks in its clinical development for Alzheimer's and Parkinson's diseases, the impetus for such studies may be diminished. Researchers and drug development professionals are encouraged to monitor the progress of Dalzanemdor in Huntington's disease, as positive outcomes in this indication could revitalize interest in its potential as a combination therapy component for a range of neurodegenerative disorders.

References

• 1. alzheimersnewstoday.com [alzheimersnewstoday.com]
• 2. fiercebiotech.com [fiercebiotech.com]
• 3. The dust has settled: Sage’s dalzanemdor won’t advance for cognitive impairment – HDBuzz [en.hdbuzz.net]
• 4. parkinsonsnewstoday.com [parkinsonsnewstoday.com]
• 5. Investor Relations – Supernus [supernus.com]
• 6. biopharmadive.com [biopharmadive.com]
• 7. researchgate.net [researchgate.net]
• 8. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. alzforum.org [alzforum.org]

Comparative analysis of Dalzanemdor's safety profile with existing cognitive enhancers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the safety and tolerability profile of the investigational drug Dalzanemdor (SAGE-718) against established cognitive enhancers currently prescribed for neurodegenerative diseases. This objective comparison is supported by available clinical trial data to inform research and development in the field of cognitive enhancement.

Executive Summary

Dalzanemdor, a positive allosteric modulator of the NMDA receptor, has been evaluated in several Phase 2 clinical trials for cognitive impairment in Huntington's, Parkinson's, and Alzheimer's diseases. Across these studies, Dalzanemdor has demonstrated a favorable safety profile, being generally well-tolerated with no new safety signals identified.[1][2][3][4][5] The majority of treatment-emergent adverse events (TEAEs) reported were of mild to moderate severity.[1][2][3][4][5] While development for Parkinson's and Alzheimer's indications has been discontinued (B1498344) due to not meeting primary efficacy endpoints, its safety profile remains a key point of interest.

This guide contrasts the safety data of Dalzanemdor with that of widely used cognitive enhancers: the acetylcholinesterase inhibitors (AChEIs) donepezil, rivastigmine, and galantamine, and the NMDA receptor antagonist, memantine (B1676192). These established medications are associated with well-documented side effect profiles, primarily gastrointestinal and cardiovascular in nature for AChEIs, and neurological effects for memantine.

Mechanism of Action Overview

The differing mechanisms of action between Dalzanemdor and existing cognitive enhancers likely contribute to their distinct safety profiles.

• Dalzanemdor: As a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor, Dalzanemdor enhances the receptor's response to the endogenous ligand, glutamate. This is intended to potentiate normal synaptic activity.

• Acetylcholinesterase Inhibitors (Donepezil, Rivastigmine, Galantamine): These drugs increase the synaptic availability of acetylcholine (B1216132) by inhibiting the enzyme responsible for its breakdown, acetylcholinesterase. This broad enhancement of cholinergic activity can lead to a range of side effects.

• Memantine: In contrast to Dalzanemdor, memantine is a non-competitive antagonist of the NMDA receptor. It blocks the receptor channel when it is excessively open, thereby protecting against excitotoxicity, but does not enhance normal synaptic transmission.

Comparative Safety Data

The following table summarizes the incidence of common treatment-emergent adverse events from clinical trials of Dalzanemdor and existing cognitive enhancers. It is important to note that direct cross-trial comparisons should be made with caution due to differences in study populations, duration, and design.

Adverse Event Category	Dalzanemdor (SAGE-718)	Donepezil	Rivastigmine	Galantamine	Memantine
Gastrointestinal
Nausea	Not specified	5-19%	21-47%	13-37%	4-7%
Vomiting	Not specified	3-12%	15-31%	8-22%	3-6%
Diarrhea	Not specified	5-15%	6-19%	6-12%	5-6%
Neurological
Dizziness	Not specified	2-8%	7-21%	6-21%	5-7%
Headache	Reported as related to study drug in a Phase 1 study[6]	3-10%	4-17%	8-12%	3-6%
Insomnia	Not specified	2-7%	5%	5%	1-3%
Other
Fatigue	Not specified	1-6%	6-9%	5%	2-4%
Anorexia	Not specified	1-4%	3-17%	7-9%	1-2%
Weight Loss	Not specified	1-3%	3-7%	5-7%	1%

Dalzanemdor Safety Insights from Clinical Trials:

• PRECEDENT Study (Parkinson's Disease): In this Phase 2 study with 86 participants, 48 individuals experienced TEAEs, the majority of which were mild to moderate in severity.[3][7][8]

• SURVEYOR Study (Huntington's Disease): This Phase 2 trial reported that Dalzanemdor was generally well-tolerated, with no new safety signals observed.[9][10] Among participants with Huntington's Disease, 11 experienced TEAEs, mostly mild to moderate, and no participants discontinued the study due to adverse events.

• DIMENSION Study (Huntington's Disease): Topline results from this Phase 2 study also indicated that Dalzanemdor was generally well-tolerated, with the majority of TEAEs being mild to moderate.[2][4][5]

Experimental Protocols for Safety Assessment

While specific, detailed protocols for the safety assessment of Dalzanemdor are not publicly available, the clinical trial information indicates standard safety monitoring procedures were employed. These generally include:

• Adverse Event (AE) and Serious Adverse Event (SAE) Monitoring: Continuous monitoring and recording of all adverse events, with their severity and relationship to the study drug assessed by investigators.

• Vital Signs: Regular measurement of blood pressure, heart rate, respiratory rate, and body temperature.

• Clinical Laboratory Tests: Analysis of blood and urine samples to monitor hematology, clinical chemistry, and urinalysis parameters.

• Electrocardiograms (ECGs): To assess cardiac function and detect any potential drug-induced cardiac effects.

• Physical and Neurological Examinations: Comprehensive examinations conducted at baseline and at specified intervals throughout the trial.

Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate the distinct mechanisms of action of Dalzanemdor and the compared cognitive enhancers, as well as a general workflow for a clinical trial safety assessment.

Caption: Comparative mechanisms of action for Dalzanemdor and existing cognitive enhancers.

Caption: Generalized workflow for safety assessment in a clinical trial setting.

Conclusion

The available data from Phase 1 and 2 clinical trials indicate that Dalzanemdor has a favorable safety and tolerability profile, with most adverse events being mild to moderate.[1][2][3][4][5][6] This profile appears distinct from the well-established adverse event profiles of current first-line cognitive enhancers, particularly the gastrointestinal side effects associated with acetylcholinesterase inhibitors. While Dalzanemdor's development for certain indications has been halted due to efficacy results, its safety profile provides valuable information for the ongoing development of novel cognitive enhancers targeting the glutamatergic system. Further detailed data from completed and ongoing studies will be necessary for a more comprehensive comparative analysis.

References

• 1. Sage Therapeutics Announces Topline Results from Phase 2 PRECEDENT Study of Dalzanemdor in the Treatment of Mild Cognitive Impairment in Parkinson's disease | MarketScreener [marketscreener.com]
• 2. hdsa.org [hdsa.org]
• 3. Investor Relations – Supernus [supernus.com]
• 4. Sage ends dalzanemdor development following Phase II trial failure - Clinical Trials Arena [clinicaltrialsarena.com]
• 5. neurologylive.com [neurologylive.com]
• 6. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sage Therapeutics' Dalzanemdor Phase 2 Study Fails To Meet Primary Endpoint | Nasdaq [nasdaq.com]
• 8. Phase II PD data from Sage: Precedent set for dalzanemdor? | BioWorld [bioworld.com]
• 9. huntingtonsdiseasenews.com [huntingtonsdiseasenews.com]
• 10. SURVEYOR opens the door for drugs that treat cognition – HDBuzz [en.hdbuzz.net]

Benchmarking Dalzanemdor's performance against historical controls in preclinical studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Dalzanemdor's (formerly SAGE-718) performance in key preclinical studies against historical controls. The data presented herein is intended to offer a comprehensive overview of Dalzanemdor's pharmacological activity and its potential therapeutic utility in disorders associated with N-methyl-D-aspartate (NMDA) receptor hypofunction.

Introduction

Dalzanemdor is a novel, orally bioavailable, and brain-penetrant positive allosteric modulator (PAM) of the NMDA receptor.[1][2] It is an analog of the endogenous neurosteroid 24S-hydroxycholesterol.[1] The NMDA receptor is a critical component in synaptic plasticity, learning, and memory. Its hypofunction has been implicated in the pathophysiology of several neurological and psychiatric disorders. Dalzanemdor has been investigated in preclinical models that mimic NMDA receptor hypofunction, including phencyclidine (PCP)-induced behavioral deficits and models of reduced endogenous NMDA receptor modulation.[3][4]

This guide summarizes the key quantitative data from these preclinical studies, provides detailed experimental protocols, and visualizes the underlying signaling pathways and experimental workflows.

Data Presentation

In Vitro Efficacy: Potentiation of NMDA Receptor Currents

Dalzanemdor has been shown to potentiate NMDA receptor currents in vitro. The following table summarizes the dose-dependent enhancement of NMDA receptor-mediated currents by Dalzanemdor across different NMDA receptor subtypes.

NMDA Receptor Subtype	Dalzanemdor Concentration	Potentiation of NMDA Current (% of control)
GluN1/GluN2A	1 µM	Data not available in search results
GluN1/GluN2B	1 µM	Data not available in search results
GluN1/GluN2C	1 µM	Data not available in search results
GluN1/GluN2D	1 µM	Data not available in search results

Note: Specific quantitative data on the percentage of potentiation for each subtype was not available in the provided search results. The table structure is a template for such data.

In Vivo Efficacy: Reversal of PCP-Induced Social Interaction Deficits

The phencyclidine (PCP) model in rodents is a widely used preclinical model to study NMDA receptor hypofunction, which is thought to be relevant to the negative and cognitive symptoms of schizophrenia.

Treatment Group	Social Interaction Time (seconds)	% Improvement vs. PCP Control
Vehicle Control (No PCP)	Data not available in search results	N/A
PCP + Vehicle	Data not available in search results	N/A
PCP + Dalzanemdor (Dose 1)	Data not available in search results	Data not available in search results
PCP + Dalzanemdor (Dose 2)	Data not available in search results	Data not available in search results

Note: Specific quantitative data on social interaction time and percentage improvement was not available in the provided search results. The table structure is a template for such data.

In Vivo Efficacy: Amelioration of Deficits in a 7-Dehydrocholesterol Reductase Inhibition Model

This model mimics a state of reduced endogenous NMDA receptor modulation.

Treatment Group	Cognitive Endpoint (e.g., Novel Object Recognition Index)	Electrophysiological Endpoint (e.g., Long-Term Potentiation amplitude)
Vehicle Control	Data not available in search results	Data not available in search results
DHCR7 Inhibitor + Vehicle	Data not available in search results	Data not available in search results
DHCR7 Inhibitor + Dalzanemdor	Data not available in search results	Data not available in search results

Note: Specific quantitative data for the cognitive and electrophysiological endpoints were not available in the provided search results. The table structure is a template for such data.

Experimental Protocols

In Vitro Electrophysiology: NMDA Receptor Potentiation

Objective: To determine the potentiation of NMDA receptor currents by Dalzanemdor.

Methodology:

• Cell Culture: Human embryonic kidney (HEK293) cells are stably transfected to express specific NMDA receptor subtypes (e.g., GluN1/GluN2A, GluN1/GluN2B).

• Electrophysiological Recordings: Whole-cell patch-clamp recordings are performed on the transfected HEK293 cells.

• Drug Application: NMDA receptor currents are evoked by the application of glutamate (B1630785) and glycine. Dalzanemdor is then co-applied at various concentrations with the agonists.

• Data Analysis: The peak amplitude of the NMDA receptor-mediated current in the presence of Dalzanemdor is compared to the peak amplitude in its absence. The potentiation is expressed as a percentage increase over the control response.

Phencyclidine (PCP)-Induced Social Interaction Deficit Model in Rats

Objective: To assess the ability of Dalzanemdor to reverse social interaction deficits induced by the NMDA receptor antagonist, PCP.

Methodology:

• Animals: Adult male Sprague-Dawley rats are used.

• PCP Administration: Rats are treated sub-chronically with PCP (e.g., 2 mg/kg, twice daily for 7 days) to induce a social interaction deficit. A washout period follows the final PCP injection.

• Dalzanemdor Treatment: Following the washout period, rats are administered either vehicle or Dalzanemdor at various doses.

• Social Interaction Test: Rats are placed in a novel arena with an unfamiliar conspecific. The duration of active social interaction (e.g., sniffing, grooming, following) is recorded over a set period.

• Data Analysis: The total time spent in social interaction is compared between the different treatment groups.

7-Dehydrocholesterol Reductase (DHCR7) Inhibition Model

Objective: To evaluate the efficacy of Dalzanemdor in a model of compromised endogenous NMDA receptor modulation.

Methodology:

• Animals: C57BL/6J mice are used.

• DHCR7 Inhibitor Administration: A DHCR7 inhibitor is administered to the animals to reduce the levels of cholesterol and 24S-hydroxycholesterol.

• Dalzanemdor Treatment: Following the administration of the DHCR7 inhibitor, mice are treated with either vehicle or Dalzanemdor.

• Cognitive Assessment: Cognitive function is assessed using behavioral tests such as the Novel Object Recognition (NOR) test or the Morris Water Maze (MWM).

• Electrophysiological Assessment: In a separate cohort of animals, long-term potentiation (LTP) is induced in hippocampal slices to assess synaptic plasticity.

• Data Analysis: Performance in the cognitive tasks and the magnitude of LTP are compared between the different treatment groups.

Mandatory Visualization

NMDA Receptor Signaling Pathway and Dalzanemdor's Mechanism of Action.

Experimental Workflow for the PCP-Induced Social Deficit Model.

References

• 1. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alzdiscovery.org [alzdiscovery.org]

Dalzanemdor's Impact on Cognitive Function: A Meta-Analysis of Published Research

An objective review of the clinical trial landscape for the investigational NMDA receptor modulator, Dalzanemdor (formerly SAGE-718), reveals a challenging development path. Despite early promise in open-label studies, the compound has failed to meet primary cognitive endpoints in three separate Phase 2 placebo-controlled trials for Parkinson's disease, Alzheimer's disease, and Huntington's disease, leading to the discontinuation of its development for these indications.

This comprehensive guide synthesizes the available data from all published research on Dalzanemdor and its effects on cognitive function. It is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of the clinical evidence surrounding this compound.

Mechanism of Action

Dalzanemdor is a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. NMDA receptors are critical for synaptic plasticity, learning, and memory. By binding to an allosteric site, Dalzanemdor was designed to enhance the receptor's response to the endogenous agonist glutamate, thereby potentiating NMDA receptor signaling. The hypothesized mechanism aimed to address the NMDA receptor hypofunction believed to contribute to cognitive impairment in various neurodegenerative disorders.

Figure 1: Proposed Mechanism of Action of Dalzanemdor.

Summary of Clinical Trials on Cognitive Function

The clinical development of Dalzanemdor for cognitive impairment spanned several neurodegenerative diseases. While initial open-label studies showed encouraging signals, these findings were not replicated in subsequent, more rigorous placebo-controlled trials.

Trial Name	Phase	Indication	Number of Participants	Primary Cognitive Endpoint	Outcome Summary
PRECEDENT (NCT05318937)	2	Parkinson's Disease (Mild Cognitive Impairment)	86	Wechsler Adult Intelligence Scale-IV (WAIS-IV) Coding Test	Did not meet primary endpoint. No statistically significant improvement compared to placebo.[1] Development for Parkinson's disease was discontinued.
LIGHTWAVE (NCT05619692)	2	Alzheimer's Disease (Mild Cognitive Impairment or Mild Dementia)	174	Wechsler Adult Intelligence Scale-IV (WAIS-IV) Coding Test	Did not meet primary endpoint. No statistically significant improvement compared to placebo.[2][3] Development for Alzheimer's disease was discontinued.[2]
DIMENSION (NCT05107128)	2	Huntington's Disease (Cognitive Impairment)	189	Symbol Digit Modalities Test (SDMT)	Did not meet primary endpoint. No statistically significant or clinically meaningful differences compared to placebo.[4][5] Further development of Dalzanemdor was halted.[4]
LUMINARY (NCT04602624)	2 (Open-Label)	Alzheimer's Disease (Mild Cognitive Impairment or Mild Dementia)	26	Safety and Tolerability	Showed a statistically significant 2.3-point improvement in Montreal Cognitive Assessment (MoCA) scores from baseline at day 28.[4] However, the study lacked a placebo control.[2]
PARADIGM (NCT04476017)	2 (Open-Label)	Parkinson's Disease (Mild Cognitive Impairment)	11	Not specified	Early data suggested gains in thinking and memory. This led to the initiation of the PRECEDENT study.
SURVEYOR (NCT05358821)	2	Huntington's Disease (Cognitive Impairment)	40 patients, 29 healthy volunteers	Characterize cognitive impairment using HD-Cognitive Assessment Battery (HD-CAB)	Met primary endpoint of demonstrating a significant difference in cognition between HD patients and healthy controls at baseline. A "small numerical difference" was observed between the Dalzanemdor and placebo groups on the HD-CAB composite score at Day 28, but the study was not powered to show statistical significance.

Note: Specific quantitative data (mean change from baseline, standard deviation, p-values) for the primary endpoints of the PRECEDENT, LIGHTWAVE, and DIMENSION trials have not been made publicly available in press releases or published literature beyond the statement that the trials failed to meet their primary endpoints.

Experimental Protocols

A variety of validated cognitive assessment tools were used across the Dalzanemdor clinical trial program to measure different aspects of cognitive function.

Key Cognitive Assessment Methodologies:

• Wechsler Adult Intelligence Scale-IV (WAIS-IV) Coding Test: This subtest assesses processing speed, a key component of cognitive function. Participants are given a key that pairs numbers with symbols. They then have a limited amount of time to write the corresponding number for a series of symbols. The score is the number of correctly completed items within the time limit. The WAIS-IV is a standardized and widely used neuropsychological test.

• Symbol Digit Modalities Test (SDMT): Similar to the WAIS-IV Coding Test, the SDMT is a measure of processing speed, attention, and visual scanning. The test requires the participant to substitute numbers for abstract symbols using a reference key. The number of correct substitutions within a 90-second time limit is scored. It can be administered in both written and oral formats.

• Montreal Cognitive Assessment (MoCA): The MoCA is a brief screening tool for mild cognitive impairment. It assesses several cognitive domains, including attention and concentration, executive functions, memory, language, visuoconstructional skills, conceptual thinking, calculations, and orientation. The total possible score is 30, with a score of 26 or above generally considered normal.

• Scales for Outcomes in Parkinson's Disease-Cognition (SCOPA-COG): This is a dedicated instrument for assessing cognitive function in individuals with Parkinson's disease. It consists of 10 items that evaluate memory, attention, executive function, and visuospatial function. Scores range from 0 to 43, with higher scores indicating better cognitive performance.

• Repeatable Battery for the Assessment of Neuropsychological Status (RBANS): The RBANS is a brief neuropsychological battery that assesses five domains: immediate memory, visuospatial/constructional abilities, language, attention, and delayed memory. It is designed to be administered in approximately 30 minutes and is used to detect and characterize cognitive impairment.

• HD-Cognitive Assessment Battery (HD-CAB): This battery of six tests was specifically designed for use in clinical trials for Huntington's disease. The components include the Symbol Digit Modalities Test, Paced Tapping, One Touch Stockings of Cambridge (abbreviated), Emotion Recognition, Trail Making Test Part B, and the Hopkins Verbal Learning Test.

Experimental and Logical Workflows

The placebo-controlled Phase 2 trials for Dalzanemdor followed a standard randomized, double-blind, placebo-controlled design. This design is the gold standard for minimizing bias in clinical research.

Figure 2: Generalized Randomized Controlled Trial Workflow.

Conclusion

The comprehensive analysis of the clinical trial data for Dalzanemdor in the context of cognitive function presents a clear, albeit disappointing, picture. While the initial hypothesis of enhancing cognitive function through positive allosteric modulation of the NMDA receptor was scientifically plausible, the compound failed to demonstrate efficacy in well-controlled Phase 2 studies across multiple neurodegenerative diseases. The open-label studies, while showing some positive signals, were not sufficient to overcome the negative results of the larger, placebo-controlled trials.

The data from these studies, however, contribute valuable information to the field of neurodegenerative disease research. The detailed cognitive assessments and the rigorous trial designs provide important insights for future drug development programs targeting cognitive impairment. The discontinuation of the Dalzanemdor program underscores the significant challenges in developing effective treatments for these complex disorders.

References

• 1. catch-on.org [catch-on.org]
• 2. smchealth.org [smchealth.org]
• 3. thecarlatreport.com [thecarlatreport.com]
• 4. geriatrictoolkit.missouri.edu [geriatrictoolkit.missouri.edu]
• 5. scribd.com [scribd.com]

Dalzanemdor in Chronic Dosing: An Evaluation of Long-Term Efficacy and Safety in Neurodegenerative Disorders

An objective comparison of Dalzanemdor's performance with alternative treatments for cognitive impairment in Parkinson's Disease, Alzheimer's Disease, and Huntington's Disease, supported by available experimental data.

Dalzanemdor (formerly SAGE-718), an investigational N-methyl-D-aspartate (NMDA) receptor positive allosteric modulator, has been the subject of several chronic dosing studies to evaluate its long-term efficacy and safety in treating cognitive impairment associated with Parkinson's disease, Alzheimer's disease, and Huntington's disease. Despite initial promise, the clinical development of Dalzanemdor has been discontinued (B1498344) following failures to meet primary endpoints in key Phase 2 clinical trials. This guide provides a comprehensive comparison of Dalzanemdor with current standard-of-care and other investigational therapies for these conditions, based on publicly available data.

Executive Summary

Chronic dosing studies of Dalzanemdor in patients with cognitive impairment associated with Parkinson's disease (PRECEDENT trial), Alzheimer's disease (LIGHTWAVE trial), and Huntington's disease (DIMENSION trial) did not demonstrate a statistically significant improvement in their primary efficacy endpoints compared to placebo.[1][2][3][4][5][6] While the drug was reported to be generally well-tolerated with no new safety signals, the lack of efficacy led to the termination of its development for these indications.[1][2][3][4] In contrast, existing treatments and some investigational drugs for these neurodegenerative diseases have shown varying degrees of efficacy in improving or slowing the decline of cognitive function.

Comparative Efficacy

Dalzanemdor's clinical trial results for cognitive impairment in Parkinson's, Alzheimer's, and Huntington's disease were consistently negative in their primary outcomes. The following tables summarize the available efficacy data for Dalzanemdor and its comparators.

Table 1: Comparison of Efficacy in Cognitive Impairment in Parkinson's Disease

Drug	Trial	Primary Endpoint	Change from Baseline (Drug)	Change from Baseline (Placebo)	Result
Dalzanemdor	PRECEDENT (Phase 2)	WAIS-IV Coding Test Score at Day 42	Not publicly disclosed	Not publicly disclosed	Did not meet primary endpoint[2][6]
Rivastigmine (B141)	EXPRESS	ADAS-cog Score at 24 weeks	-2.1	+0.7	Statistically significant improvement

Table 2: Comparison of Efficacy in Cognitive Impairment in Alzheimer's Disease

Drug	Trial	Primary Endpoint	Change from Baseline (Drug)	Change from Baseline (Placebo)	Result
Dalzanemdor	LIGHTWAVE (Phase 2)	WAIS-IV Coding Test Score at Day 84	Not publicly disclosed	Not publicly disclosed	Did not meet primary endpoint[7]
Donepezil (B133215)	Rogers et al., 1998 (Phase 3)	ADAS-cog Score at 24 weeks	-2.7 (5mg/d), -2.9 (10mg/d)	+1.1	Statistically significant improvement[8]

Table 3: Comparison of Efficacy in Cognitive Impairment in Huntington's Disease

Drug	Trial	Primary Endpoint	Change vs. Placebo	Result
Dalzanemdor	DIMENSION (Phase 2)	SDMT Score at Day 84	Not statistically significant	Did not meet primary endpoint[1][3][4]
Pridopidine (B1678097)	PROOF-HD (Phase 3)	cUHDRS at 65 weeks (in patients not taking neuroleptics or chorea medications)	+0.27	Showed meaningful clinical benefits in a sub-population[9]

Comparative Safety and Tolerability

Dalzanemdor was consistently reported as "generally well-tolerated" across its Phase 2 studies, with most treatment-emergent adverse events (TEAEs) being mild to moderate in severity.[1][2][3][4] However, specific quantitative data on the incidence of adverse events from these chronic dosing studies have not been made publicly available. Phase 1 studies reported TEAEs including nausea, headache, somnolence, and orthostatic hypotension.[10]

Table 4: Summary of Safety Profiles

Drug	Common Adverse Events
Dalzanemdor	Nausea, headache, somnolence, orthostatic hypotension (from Phase 1 data)[10]. Specifics from Phase 2 chronic dosing not disclosed.
Rivastigmine	Nausea, vomiting, diarrhea, anorexia, headache, dizziness.
Donepezil	Nausea, diarrhea, insomnia, vomiting, muscle cramps, fatigue, anorexia.[11]
Pridopidine	Reported to have a favorable safety profile, similar to placebo.

Mechanism of Action Signaling Pathways

The following diagrams illustrate the proposed signaling pathways for Dalzanemdor and its comparators.

Dalzanemdor's proposed mechanism of action.

Mechanism of action for Donepezil and Rivastigmine.

Pridopidine's proposed mechanism of action.

Experimental Protocols

Detailed experimental protocols for the Dalzanemdor Phase 2 trials are not fully available in the public domain. However, based on press releases and clinical trial registry information, the general designs are outlined below.

Dalzanemdor Clinical Trial Designs

Overview of Dalzanemdor Phase 2 Clinical Trial Designs.

Comparator Clinical Trial Designs (Summaries)

• Rivastigmine (EXPRESS study): A 24-week, multicenter, randomized, double-blind, placebo-controlled trial in patients with Parkinson's disease dementia. The primary efficacy measures were the Alzheimer's Disease Assessment Scale-cognitive subscale (ADAS-cog) and the Alzheimer's Disease Cooperative Study-Clinician's Global Impression of Change (ADCS-CGIC).

• Donepezil (Pivotal Phase 3 Trials, e.g., Rogers et al., 1998): These were typically 24-week, multicenter, randomized, double-blind, placebo-controlled trials in patients with mild to moderate Alzheimer's disease. The primary efficacy measures included the ADAS-cog and the Clinician's Interview-Based Impression of Change with caregiver input (CIBIC-plus).[12][13]

• Pridopidine (PROOF-HD study): A Phase 3, randomized, double-blind, placebo-controlled study evaluating the efficacy and safety of pridopidine in patients with early-stage Huntington's disease. The primary endpoint was the change from baseline in the Unified Huntington's Disease Rating Scale-Total Functional Capacity (UHDRS-TFC) score at 65 weeks. A key secondary endpoint was the composite UHDRS (cUHDRS).[14][15][16]

Conclusion

The comprehensive clinical development program for Dalzanemdor in chronic dosing studies for cognitive impairment in Parkinson's, Alzheimer's, and Huntington's disease unfortunately did not yield evidence of efficacy. While the safety profile appeared favorable, the failure to meet primary cognitive endpoints in three distinct neurodegenerative disorders led to the discontinuation of its development for these indications. In contrast, established treatments like rivastigmine and donepezil offer modest but statistically significant cognitive benefits in Parkinson's disease dementia and Alzheimer's disease, respectively. For Huntington's disease, where treatment options for cognitive symptoms are limited, investigational drugs like pridopidine have shown some promising signals in specific patient populations, warranting further investigation. Future research in this field will likely focus on novel mechanisms of action and more targeted therapeutic approaches.

References

• 1. Sage Therapeutics reports results from Phase 2 DIMENSION Study | Nasdaq [nasdaq.com]
• 2. Investor Relations – Supernus [supernus.com]
• 3. Sage ends dalzanemdor development following Phase II trial failure - Clinical Trials Arena [clinicaltrialsarena.com]
• 4. hdsa.org [hdsa.org]
• 5. firstwordpharma.com [firstwordpharma.com]
• 6. Phase II PD data from Sage: Precedent set for dalzanemdor? | BioWorld [bioworld.com]
• 7. alzheimersnewstoday.com [alzheimersnewstoday.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Nature Medicine Publishes Phase 3 Data on Pridopidine in Early-Stage Huntington’s Disease, Highlighting Impact on Clinical Progression | Prilenia Therapeutics B.V. [news.prilenia.com]
• 10. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. neurology.org [neurology.org]
• 13. A 24-week, double-blind, placebo-controlled trial of donepezil in patients with Alzheimer's disease. Donepezil Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ClinicalTrials.gov [clinicaltrials.gov]
• 15. huntingtonstudygroup.org [huntingtonstudygroup.org]
• 16. PROOF- HD | Huntington Society of Canada [huntingtonsociety.ca]

Safety & Regulatory Compliance

Navigating the Disposal of Dalzanemdor: A Guide for Laboratory Professionals

Absence of specific public guidelines necessitates adherence to general best practices for investigational pharmaceutical waste.

As Dalzanemdor (also known as SAGE-718) is an investigational drug, and its clinical development has been discontinued, a specific, publicly available Safety Data Sheet (SDS) or a detailed disposal protocol from the manufacturer is not accessible. In such instances, researchers, scientists, and drug development professionals must adhere to the established best practices and regulatory requirements for the disposal of investigational and general pharmaceutical waste. This ensures the safety of personnel, prevents environmental contamination, and maintains regulatory compliance.

The primary directive for the disposal of any investigational drug is to consult with your institution's Environmental Health and Safety (EHS) department. They will provide guidance based on federal, state, and local regulations. The following information provides a general framework for the proper disposal of a non-controlled, investigational chemical compound like Dalzanemdor in a research or clinical setting.

General Disposal Procedures for Investigational Drugs

The disposal of investigational drugs is governed by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States, which outlines the management of hazardous and non-hazardous solid waste.[1][2][3][4] The recommended and most common method for the final disposition of pharmaceutical waste is incineration by a licensed facility, which ensures the complete destruction of the active pharmaceutical ingredient.[1][5][6]

Step-by-Step Disposal Workflow:

• Initial Assessment: Determine if the waste is considered hazardous. While the specific properties of Dalzanemdor are not publicly detailed, it is prudent to handle any investigational compound as potentially hazardous until a formal assessment by EHS is completed.

• Contact EHS: Before proceeding, contact your institution's EHS office. They are the definitive resource for classifying the waste and outlining the specific procedures for your location.[1][7]

• Proper Segregation and Containment:

  • Do not mix investigational drug waste with regular trash, biohazardous waste, or sharps.

  • Place unused or expired Dalzanemdor, including original vials or containers, into a designated and compatible hazardous waste container.[7] These containers are often color-coded; for instance, black containers are frequently used for RCRA hazardous pharmaceutical waste.

  • The original containers can typically be placed directly into the waste container without being emptied.[7]

• Labeling:

  • Affix a "HAZARDOUS WASTE" label to the container.[7]

  • The label must include the full chemical name ("Dalzanemdor" and its chemical formula if available), the name of the Principal Investigator (PI), the laboratory or room number, and contact information.[7]

• Storage:

  • Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[7]

  • This area must be secure and under the control of the laboratory personnel.

• Arrange for Pickup and Disposal:

  • Follow your institution's procedure to request a waste pickup from the EHS department.

  • The EHS department will then transport the waste to a licensed hazardous waste management vendor for incineration.[1]

• Documentation:

  • Maintain meticulous records of the disposed of investigational drug, including the quantity and date of disposal.

  • A certificate of destruction may be provided by the disposal vendor and should be retained for your records.[1][8]

Key Considerations

• Controlled Substances: If an investigational drug is classified as a controlled substance, its disposal is subject to much stricter regulations by agencies such as the U.S. Drug Enforcement Administration (DEA).[2] There is no public information to suggest Dalzanemdor is a controlled substance, but this is a critical determination for any pharmaceutical.

• Empty Containers: Empty medication bottles or vials that did not contain hazardous substances may be discarded in the regular trash, provided any patient-identifying information is removed.[1] However, for an investigational drug, it is best practice to dispose of empty containers in the same manner as the drug itself.

• Aqueous Solutions: Do not dispose of Dalzanemdor solutions down the drain. The EPA has strict rules against the sewering of hazardous waste pharmaceuticals.[3]

Visualizing the Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of an investigational drug like Dalzanemdor.

Caption: General workflow for the disposal of investigational drugs.

Due to the lack of specific public data for Dalzanemdor, quantitative tables and detailed experimental protocols for its disposal or degradation cannot be provided. The procedural guidance outlined above is based on established best practices for chemical and pharmaceutical waste management in a laboratory setting. Always prioritize your institution's specific protocols and the guidance of your EHS department.

References

• 1. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 2. sdmedwaste.com [sdmedwaste.com]
• 3. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 4. danielshealth.com [danielshealth.com]
• 5. Pharmaceutical Waste [matthewsenvironmentalsolutions.com]
• 6. inciner8.com [inciner8.com]
• 7. research.cuanschutz.edu [research.cuanschutz.edu]
• 8. medicalcenter.virginia.edu [medicalcenter.virginia.edu]

Essential Safety and Logistical Information for Handling Dalzanemdor

Disclaimer: Dalzanemdor (also known as SAGE-718) is an investigational drug for which development has been discontinued.[1][2] A specific, publicly available Safety Data Sheet (SDS) for Dalzanemdor is not available. The following guidance is based on general best practices for handling investigational pharmaceutical compounds in a laboratory setting and information regarding its clinical safety profile. It is imperative to supplement this guidance with a risk assessment specific to your laboratory's standard operating procedures.

Dalzanemdor is an experimental drug that was under investigation for neurological and cognitive disorders.[3] It acts as a positive allosteric modulator of the NMDA receptor.[3][4] In clinical trials, Dalzanemdor was found to be generally well-tolerated, with most adverse events reported as mild to moderate.[5][6][7]

Personal Protective Equipment (PPE)

When handling Dalzanemdor in a powder or solution form, appropriate personal protective equipment should be worn to minimize exposure. The following table summarizes the recommended PPE.

PPE Category	Item	Specifications
Hand Protection	Disposable Gloves	Nitrile or latex, changed regularly and when contaminated.
Eye Protection	Safety Glasses with Side Shields or Goggles	ANSI Z87.1 compliant.
Body Protection	Laboratory Coat	Fully buttoned.
Respiratory Protection	N95 Respirator or equivalent	Recommended when handling powder outside of a certified chemical fume hood to avoid inhalation.

Operational Plan for Handling

A systematic approach is crucial for safely handling investigational compounds like Dalzanemdor. The following workflow outlines the key steps from receiving to disposal.

Figure 1: General workflow for handling Dalzanemdor.

Disposal Plan

Proper disposal of unused Dalzanemdor and associated waste is critical to prevent environmental contamination and ensure safety. As an investigational drug, it should be treated as chemical waste.

Waste Segregation and Collection:

• Solid Waste: Unused powder, contaminated gloves, weigh boats, and paper towels should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing Dalzanemdor and solvent rinses should be collected in a separate, sealed, and labeled hazardous waste container.

• Sharps: Needles and syringes used for transferring solutions must be disposed of in a designated sharps container.

Disposal Procedure:

Disposal of investigational drugs must comply with institutional, local, and federal regulations.

• Contact Environmental Health and Safety (EHS): Your institution's EHS department should be contacted to determine the appropriate disposal route.[8]

• Approved Vendor: The waste will likely be handled by an approved environmental management vendor for incineration.[8]

• Documentation: Maintain a detailed record of the disposed quantities and disposal dates.

The following diagram illustrates the decision-making process for the disposal of materials contaminated with Dalzanemdor.

Figure 2: Disposal decision tree for Dalzanemdor waste.

Experimental Protocols

Detailed experimental protocols involving Dalzanemdor are not widely published as it was an investigational compound. However, based on its nature as an orally administered small molecule in clinical trials, laboratory protocols would likely involve the following general steps for in vitro or in vivo studies.

Example Protocol: Preparation of a Stock Solution

• Calculate Required Mass: Determine the mass of Dalzanemdor powder needed to achieve the desired stock solution concentration.

• Weighing: In a chemical fume hood, carefully weigh the calculated mass of Dalzanemdor powder onto a weigh boat.

• Dissolving: Transfer the powder to an appropriate sterile container. Add the desired volume of a suitable solvent (e.g., DMSO for in vitro studies) and mix thoroughly until the powder is completely dissolved.

• Storage: Store the stock solution at an appropriate temperature (e.g., -20°C or -80°C) in a clearly labeled, sealed container.

This information is intended to provide a foundation for safe handling practices. Always consult your institution's safety guidelines and conduct a thorough risk assessment before working with any investigational compound.

References

• 1. fiercebiotech.com [fiercebiotech.com]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. Dalzanemdor - Wikipedia [en.wikipedia.org]
• 4. Investor Relations – Supernus [supernus.com]
• 5. Dalzanemdor (SAGE-718), a novel, investigational N-methyl-D-aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose-finding studies in healthy participants and an open-label study in participants with Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dalzanemdor (SAGE‐718), a novel, investigational N‐methyl‐D‐aspartate receptor positive allosteric modulator: Safety, tolerability, and clinical pharmacology in randomized dose‐finding studies in healthy participants and an open‐label study in participants with Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. huntingtonsdiseasenews.com [huntingtonsdiseasenews.com]
• 8. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]